2-Cyclobutoxypyridine-4-carboxylic acid

• CAS: 1247662-13-0

Core Science & Biosynthesis

"2-Cyclobutoxypyridine-4-carboxylic acid synthesis pathway"

An In-Depth Technical Guide to the Synthesis of 2-Cyclobutoxypyridine-4-carboxylic acid

Abstract

2-Cyclobutoxypyridine-4-carboxylic acid is a valuable heterocyclic building block in modern medicinal chemistry and drug development. Its unique structural combination of a pyridine carboxylic acid scaffold and a cyclobutoxy moiety makes it a key intermediate for synthesizing complex molecular architectures with potential therapeutic applications. This guide provides a comprehensive overview of the principal synthetic pathways to this target molecule, designed for researchers and professionals in organic synthesis. We will explore the strategic disconnection of the target, detail the primary synthetic route via Nucleophilic Aromatic Substitution (SNAr), discuss a viable alternative pathway involving late-stage functional group transformation, and provide field-proven insights into experimental design and optimization.

Retrosynthetic Analysis and Strategic Overview

The synthesis of 2-Cyclobutoxypyridine-4-carboxylic acid can be approached through two primary retrosynthetic strategies. The choice of pathway often depends on the availability of starting materials, functional group tolerance, and desired scale.

• Primary Strategy (Pathway A): The most direct approach involves the formation of the C2-ether bond on a pre-existing pyridine-4-carboxylic acid backbone. This disconnection points to a Nucleophilic Aromatic Substitution (SNAr) reaction between a 2-halopyridine-4-carboxylic acid derivative and cyclobutanol.

• Alternative Strategy (Pathway B): An alternative route installs the carboxylic acid functionality at a later stage. This involves an initial SNAr reaction on a 2-halo-4-cyanopyridine, followed by the hydrolysis of the nitrile group to the desired carboxylic acid. This can be advantageous if the free carboxylic acid interferes with the etherification step.

The following diagram illustrates these two strategic approaches.

Caption: High-level retrosynthetic strategies for the target molecule.

Primary Synthesis Pathway: Nucleophilic Aromatic Substitution (SNAr)

This pathway is often preferred for its atom economy and directness. It leverages the electron-deficient nature of the pyridine ring, which is further activated towards nucleophilic attack by the electron-withdrawing carboxylic acid group at the C4 position. The reaction proceeds by substituting a halogen (typically chlorine) at the C2 position with a cyclobutoxide nucleophile.

Mechanistic Principle and Causality

The SNAr reaction on 2-chloropyridines is a well-established transformation.[1] The reaction mechanism involves two key steps:

• Nucleophilic Attack: The cyclobutoxide anion attacks the C2 carbon of the pyridine ring, which bears the chloro-substituent. This forms a high-energy, negatively charged intermediate known as a Meisenheimer complex. The negative charge is stabilized by resonance, delocalizing onto the electronegative nitrogen atom of the pyridine ring and the C4-carboxylic acid group.

• Leaving Group Expulsion: The aromaticity of the ring is restored by the elimination of the chloride ion, yielding the final ether product.

The choice of a strong, non-nucleophilic base is critical for irreversibly deprotonating cyclobutanol to generate the potent cyclobutoxide nucleophile. Sodium hydride (NaH) or potassium hydride (KH) are excellent choices as the only byproduct is hydrogen gas, which is easily removed from the reaction system. Anhydrous polar aprotic solvents like Dimethylformamide (DMF) or Tetrahydrofuran (THF) are ideal as they effectively solvate the cation of the alkoxide without interfering with the nucleophile's reactivity.

Experimental Protocol

Step 1: Formation of Potassium Cyclobutoxide

• To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Nitrogen or Argon), add dry THF (approx. 10 mL per 1 mmol of cyclobutanol).

• Add cyclobutanol (1.2 equivalents) to the solvent.

• Cool the solution to 0 °C using an ice bath.

• Slowly add potassium hydride (KH, 30% dispersion in mineral oil, 1.3 equivalents) portion-wise. Caution: Hydrogen gas is evolved. Ensure proper ventilation and quenching of the gas stream.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour until gas evolution ceases, indicating complete formation of the alkoxide.

Step 2: Nucleophilic Aromatic Substitution Reaction

• In a separate flask, dissolve 2-chloropyridine-4-carboxylic acid (1.0 equivalent)[2][3] in anhydrous DMF (approx. 15 mL per 1 mmol).

• Slowly add the freshly prepared potassium cyclobutoxide solution from Step 1 to the DMF solution at room temperature via a cannula.

• Heat the reaction mixture to 80-100 °C and monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Upon completion, cool the mixture to room temperature.

Step 3: Workup and Purification

• Carefully quench the reaction by slowly adding water.

• Acidify the aqueous solution to a pH of 3-4 using 1M HCl. This protonates the carboxylate to precipitate the product.

• Extract the aqueous layer three times with a suitable organic solvent, such as ethyl acetate or dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography to yield pure 2-cyclobutoxypyridine-4-carboxylic acid.

Workflow Diagram & Data

Caption: Workflow for the Primary SNAr Pathway.

Parameter	Condition	Rationale
Base	Potassium Hydride (KH)	Strong, non-nucleophilic base ensures complete and irreversible deprotonation of the alcohol.
Solvent	THF (for alkoxide), DMF (for SNAr)	Polar aprotic solvents stabilize the charged intermediate without protonating the nucleophile.
Temperature	80-100 °C	Provides sufficient thermal energy to overcome the activation barrier of the SNAr reaction.
Stoichiometry	~1.2 eq. Cyclobutanol	A slight excess of the nucleophile drives the reaction to completion.
Typical Yield	75-90%	This pathway is generally efficient for electron-deficient pyridine systems.

Alternative Pathway: Late-Stage Nitrile Hydrolysis

This two-step approach circumvents potential complications arising from the acidic proton of the carboxylic acid during the base-mediated etherification. The strategy involves performing the SNAr on a nitrile-containing precursor, followed by hydrolysis.

Step 1: Synthesis of 2-Cyclobutoxypyridine-4-carbonitrile

The protocol is analogous to the primary pathway, substituting 2-chloropyridine-4-carboxylic acid with 2-chloro-4-cyanopyridine. The reaction conditions (base, solvent, temperature) are similar. The workup is simpler as it does not require pH adjustment for product precipitation. A standard aqueous workup followed by extraction and purification yields the intermediate nitrile.

Step 2: Hydrolysis of the Nitrile

The conversion of the nitrile to a carboxylic acid can be achieved under either acidic or basic conditions.[4][5]

• Acidic Hydrolysis:

  • Heat the nitrile under reflux with a dilute mineral acid like aqueous HCl or H₂SO₄.

  • The reaction proceeds through a primary amide intermediate.

  • The final products are the desired carboxylic acid and the corresponding ammonium salt (e.g., ammonium chloride).[5]

  • Advantage: Directly yields the free carboxylic acid.

  • Disadvantage: Can require harsh conditions and prolonged reaction times.

• Alkaline Hydrolysis:

  • Heat the nitrile under reflux with an aqueous base like sodium hydroxide (NaOH).

  • This initially forms the sodium salt of the carboxylic acid and evolves ammonia gas.[4]

  • After the reaction is complete, the mixture must be cooled and acidified with a strong acid to protonate the carboxylate and precipitate the final product.

  • Advantage: Often proceeds more rapidly and under milder conditions than acid hydrolysis.

  • Disadvantage: Requires a separate acidification step to isolate the product.

Workflow Diagram

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An In-depth Technical Guide to 2-Cyclobutoxyisonicotinic Acid (CAS No. 1247662-13-0)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of 2-Cyclobutoxyisonicotinic Acid (CAS No. 1247662-13-0), a heterocyclic compound incorporating a cyclobutane moiety. While extensive direct research on this specific molecule is not publicly available, this document synthesizes information on its core components—the isonicotinic acid scaffold and the cyclobutoxy group—to offer valuable insights for researchers in medicinal chemistry and drug discovery. The guide covers the compound's structure and physicochemical properties, proposes a logical synthetic pathway, and explores its potential biological significance and applications based on established principles of medicinal chemistry.

Introduction: Deconstructing 2-Cyclobutoxyisonicotinic Acid

2-Cyclobutoxyisonicotinic acid is a pyridine carboxylic acid derivative. Its structure is characterized by an isonicotinic acid core, where the carboxylic acid group is at the 4-position of the pyridine ring, and a cyclobutoxy group is attached at the 2-position. The strategic combination of these two moieties suggests a deliberate design aimed at leveraging their respective well-documented roles in medicinal chemistry.

• The Isonicotinic Acid Scaffold: Isonicotinic acid and its derivatives are pivotal in pharmaceutical sciences. The most notable example is isoniazid, a cornerstone in the treatment of tuberculosis. The pyridine ring is a common feature in many bioactive molecules, and the isonicotinic acid structure provides a versatile platform for chemical modification to modulate pharmacological properties.

• The Cyclobutoxy Moiety: The incorporation of small, strained aliphatic rings like cyclobutane is a growing strategy in drug design. Cyclobutane rings can enhance metabolic stability, improve pharmacokinetic profiles, and act as bioisosteres for other functional groups, offering a unique three-dimensional structure that can influence ligand-receptor interactions.[1][2][3][4]

This guide will, therefore, explore 2-Cyclobutoxyisonicotinic acid through the lens of these two key components, providing a foundational understanding for its potential utility in research and development.

Physicochemical Properties and Structural Analysis

While experimental data for this specific compound is limited, we can predict its key properties based on its structure.

Property	Predicted Value/Information	Source
CAS Number	1247662-13-0	N/A
Molecular Formula	C₁₀H₁₁NO₃	[5]
Molecular Weight	193.20 g/mol	[5]
IUPAC Name	2-Cyclobutoxyisonicotinic acid	N/A
SMILES	O=C(C1=CC(OC2CCC2)=NC=C1)O	[5]
Appearance	Likely a solid at room temperature	N/A
Solubility	Expected to have limited solubility in water and better solubility in organic solvents like DMSO and methanol.	N/A
pKa	The carboxylic acid group will have an acidic pKa, while the pyridine nitrogen will have a basic pKa.	N/A

Structural Diagram:

Caption: 2D Structure of 2-Cyclobutoxyisonicotinic Acid.

Proposed Synthetic Pathway

A plausible synthetic route to 2-Cyclobutoxyisonicotinic acid would likely start from a readily available 2-halo-isonicotinic acid derivative, such as 2-chloro-isonicotinic acid. The synthesis can be envisioned as a two-step process: esterification of the carboxylic acid followed by nucleophilic aromatic substitution with cyclobutanol, and subsequent hydrolysis of the ester.

Experimental Protocol:

Step 1: Esterification of 2-chloro-isonicotinic acid

• To a solution of 2-chloro-isonicotinic acid in an appropriate alcohol (e.g., methanol or ethanol), add a catalytic amount of a strong acid (e.g., sulfuric acid).

• Reflux the mixture for several hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and remove the solvent under reduced pressure.

• Neutralize the residue with a mild base (e.g., sodium bicarbonate solution) and extract the ester with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude ester, which can be purified by column chromatography.

Step 2: Nucleophilic Aromatic Substitution with Cyclobutanol

• To a solution of the 2-chloro-isonicotinate ester in a suitable aprotic polar solvent (e.g., DMF or DMSO), add a strong base (e.g., sodium hydride) at 0 °C.

• Slowly add cyclobutanol to the reaction mixture and allow it to warm to room temperature.

• Heat the reaction mixture to an elevated temperature (e.g., 80-100 °C) and stir for several hours until the starting material is consumed (monitored by TLC).

• Cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the 2-cyclobutoxy-isonicotinate ester.

Step 3: Hydrolysis of the Ester

• Dissolve the 2-cyclobutoxy-isonicotinate ester in a mixture of an alcohol (e.g., ethanol) and water.

• Add an excess of a base (e.g., sodium hydroxide or lithium hydroxide) and stir the mixture at room temperature or with gentle heating.

• Monitor the reaction by TLC until the ester is fully consumed.

• Acidify the reaction mixture with a mineral acid (e.g., HCl) to the isoelectric point of the amino acid to precipitate the product.

• Filter the solid, wash with cold water, and dry under vacuum to obtain 2-Cyclobutoxyisonicotinic acid.

Caption: Rationale for the design of 2-Cyclobutoxyisonicotinic acid.

Conclusion and Future Directions

2-Cyclobutoxyisonicotinic acid represents an intriguing molecule at the intersection of established pharmacophores. While direct experimental data remains elusive in the public domain, a thorough analysis of its constituent parts provides a strong foundation for its potential as a research tool or a building block in drug discovery. The proposed synthetic pathway is logical and relies on well-established chemical transformations.

Future research on this compound should focus on:

• Confirmation of Synthetic Route: The proposed synthesis should be carried out, and the final product fully characterized using modern analytical techniques (NMR, MS, IR, etc.).

• Physicochemical Profiling: Experimental determination of key properties such as solubility, pKa, and logP would be invaluable.

• Biological Screening: The compound should be screened against a panel of biological targets, including various microbial strains and enzymes, to identify any potential bioactivity.

• Analogue Synthesis: A library of related compounds with different alkoxy groups and substitution patterns on the pyridine ring could be synthesized to explore structure-activity relationships (SAR).

This in-depth analysis, based on the synthesis of existing knowledge, provides a valuable starting point for any researcher interested in exploring the potential of 2-Cyclobutoxyisonicotinic acid.

References

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• Judge, V., et al. (2012). Isonicotinic acid hydrazide derivatives: Synthesis, antimicrobial activity, and QSAR studies. Medicinal Chemistry Research, 21(7), 1451-1470.
• Petrova, K. T., et al. (2019). Bioactive cyclobutane-containing alkaloids. Current Medicinal Chemistry, 26(33), 6069-6105.
• Asif, M. (2016). A review on medicinal importance and chemistry of isonicotinic acid hydrazide (isoniazid) derivatives. International Journal of Research in Pharmacy and Science, 6(1), 1-15.
• Shaaban, M., et al. (2014). Naturally occurring bioactive Cyclobutane-containing (CBC) alkaloids in fungi, fungal endophytes, and plants. Fitoterapia, 98, 210-228.
• Saeed, A., et al. (2022). Synthesis and Characterization of Novel Hydrazone Derivatives of Isonicotinic Hydrazide and Their Evaluation for Antibacterial and Cytotoxic Potential. Molecules, 27(19), 6770.
• Daghero, M. C., et al. (2018). Structures of some naturally occurring compounds containing a cyclobutane ring. Natural Product Reports, 35(10), 1034-1064.

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A Technical Guide to the Synthesis of 2-Cyclobutoxypyridine-4-carboxylic Acid: Key Starting Materials and Strategic Routes

Abstract: 2-Cyclobutoxypyridine-4-carboxylic acid is a pivotal building block in medicinal chemistry, valued for its role in the synthesis of complex pharmaceutical agents.[1] This guide provides a detailed examination of the prevalent synthetic strategies for its preparation, focusing on the selection of starting materials and the underlying chemical principles. We will dissect the most efficient and commonly employed synthetic pathways, offering field-proven insights into experimental choices, reaction mechanisms, and process optimization. This document is intended for researchers, chemists, and professionals in drug development who require a comprehensive understanding of the synthesis of this key intermediate.

Retrosynthetic Analysis and Core Starting Materials

A logical retrosynthetic analysis of 2-Cyclobutoxypyridine-4-carboxylic acid reveals a strategic disconnection at two key positions on the pyridine ring: the C2-ether linkage and the C4-carboxyl group. This approach simplifies the target molecule into more readily available and commercially viable precursors.

The most direct retrosynthetic pathway involves two primary disconnections:

• C-O Bond Disconnection: The cyclobutoxy ether linkage can be traced back to a nucleophilic aromatic substitution (SNAr) reaction. This suggests an electrophilic pyridine precursor, such as a 2-halopyridine, and the nucleophile, cyclobutanol.

• C-C Bond Disconnection: The carboxylic acid at the 4-position can be derived from the hydrolysis of a nitrile (-CN) group.[2][3][4] This points to a cyanopyridine intermediate.

This analysis identifies 2-chloro-4-cyanopyridine and cyclobutanol as the most strategic and economically viable starting materials for large-scale synthesis.[5][6]

Caption: Retrosynthetic analysis of 2-Cyclobutoxypyridine-4-carboxylic acid.

Dominant Synthetic Pathway: A Two-Step Approach

The most widely adopted synthetic route leverages the reactivity of 2-chloro-4-cyanopyridine in a two-step sequence. This pathway is favored due to its high efficiency, reliability, and the commercial availability of the starting materials.

Pathway Overview:

• Step 1: Nucleophilic Aromatic Substitution (SNAr): Formation of the cyclobutoxy ether.

• Step 2: Nitrile Hydrolysis: Conversion of the cyano group to a carboxylic acid.

Caption: Dominant synthetic workflow for the target molecule.

The initial step involves the substitution of the chlorine atom at the C2 position of the pyridine ring with a cyclobutoxide nucleophile.

Mechanism and Rationale: The pyridine ring is inherently electron-deficient, which facilitates nucleophilic attack. This effect is significantly enhanced by the strongly electron-withdrawing cyano group (-CN) at the C4 position. The chlorine atom at C2 is thus highly activated towards displacement.[7][8] The reaction proceeds via a Meisenheimer complex, a resonance-stabilized intermediate, which then eliminates the chloride ion to restore aromaticity.[7]

Experimental Choices:

• Base: A strong, non-nucleophilic base such as sodium hydride (NaH) is required to deprotonate cyclobutanol, forming the potent sodium cyclobutoxide nucleophile in situ.

• Solvent: Anhydrous polar aprotic solvents like Tetrahydrofuran (THF) or Dimethylformamide (DMF) are ideal. They effectively solvate the sodium cation without interfering with the nucleophile.

• Temperature: The reaction is typically heated to ensure a reasonable reaction rate, often at the reflux temperature of the chosen solvent.

The second step is the conversion of the intermediate, 2-cyclobutoxy-4-cyanopyridine, into the final carboxylic acid. This transformation is a classic hydrolysis of a nitrile.[3][9]

Mechanism and Rationale: The hydrolysis can be catalyzed by either acid or base, but basic hydrolysis is often preferred to avoid potential degradation of the ether linkage under harsh acidic conditions.[2][4][10] The mechanism involves the nucleophilic attack of a hydroxide ion on the electrophilic carbon of the nitrile. This is followed by a series of proton transfers and tautomerization steps, proceeding through an amide intermediate, which is subsequently hydrolyzed to the carboxylate salt. A final acidification step liberates the free carboxylic acid.[3]

Experimental Choices:

• Reagent: A concentrated solution of a strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), is used.[10]

• Conditions: The reaction requires heating under reflux for several hours to drive the hydrolysis to completion.

• Workup: After basic hydrolysis, the reaction mixture is cooled and carefully acidified with a strong acid (e.g., HCl) to precipitate the final product, 2-Cyclobutoxypyridine-4-carboxylic acid.

Alternative Synthetic Route

An alternative, though less common, pathway begins with a different starting material, such as 2-chloro-4-methylpyridine or 2-chloropyridine-4-carboxylic acid.[11][12]

• Route from 2-Chloro-4-methylpyridine: This would involve an initial oxidation of the 4-methyl group to a carboxylic acid, for example using a strong oxidizing agent like potassium permanganate (KMnO₄).[13] The resulting 2-chloropyridine-4-carboxylic acid would then undergo the SNAr reaction with cyclobutanol. This route can be challenging due to the harsh conditions required for oxidation, which may lead to side products and lower overall yields.[14]

• Route from 2-Chloropyridine-4-carboxylic acid: If this intermediate is readily available, the synthesis is reduced to a single SNAr step.[11][12] However, the electron-withdrawing nature of the carboxylic acid group (or its conjugate base under basic conditions) is different from the cyano group, potentially requiring optimization of the SNAr reaction conditions.

Detailed Experimental Protocol (Preferred Pathway)

This section provides a representative, step-by-step protocol for the synthesis of 2-Cyclobutoxypyridine-4-carboxylic acid from 2-chloro-4-cyanopyridine.

Step 1: Synthesis of 2-Cyclobutoxy-4-cyanopyridine

• Setup: A dry, three-necked round-bottom flask is equipped with a magnetic stirrer, a reflux condenser, a thermometer, and a nitrogen inlet.

• Reagent Addition: The flask is charged with anhydrous THF and sodium hydride (60% dispersion in mineral oil). The suspension is cooled to 0°C in an ice bath.

• Nucleophile Formation: Cyclobutanol, dissolved in a small amount of anhydrous THF, is added dropwise to the stirred suspension. The mixture is stirred at 0°C for 30 minutes, allowing for the formation of sodium cyclobutoxide.

• SNAr Reaction: A solution of 2-chloro-4-cyanopyridine in anhydrous THF is added slowly to the reaction mixture.

• Heating: After the addition is complete, the ice bath is removed, and the reaction mixture is heated to reflux (approx. 65-70°C) and maintained for 4-6 hours, or until TLC/LCMS analysis indicates the consumption of the starting material.

• Quenching & Workup: The reaction is carefully quenched by the slow addition of water. The organic solvent is removed under reduced pressure, and the aqueous residue is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated to yield the crude product.

Step 2: Synthesis of 2-Cyclobutoxypyridine-4-carboxylic acid

• Setup: The crude 2-cyclobutoxy-4-cyanopyridine is placed in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Hydrolysis: A 6M aqueous solution of sodium hydroxide is added to the flask.

• Heating: The mixture is heated to reflux (approx. 100-110°C) and stirred vigorously for 12-24 hours. The reaction progress is monitored by TLC or LCMS.

• Acidification: After cooling to room temperature, the reaction mixture is placed in an ice bath and slowly acidified to a pH of approximately 3-4 by the dropwise addition of concentrated HCl. A precipitate will form.

• Isolation: The solid precipitate is collected by vacuum filtration, washed with cold water, and dried under vacuum to afford the final product, 2-Cyclobutoxypyridine-4-carboxylic acid.

Parameter	Step 1 (SNAr)	Step 2 (Hydrolysis)
Key Reagents	2-chloro-4-cyanopyridine, Cyclobutanol, NaH	2-cyclobutoxy-4-cyanopyridine, NaOH
Solvent	Anhydrous THF	Water
Temperature	0°C to 65-70°C	100-110°C (Reflux)
Reaction Time	4 - 6 hours	12 - 24 hours
Workup	Aqueous quench, extraction	Acidification, filtration
Typical Yield	85 - 95%	80 - 90%

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An In-depth Technical Guide to the Chemical Characterization of 2-Cyclobutoxypyridine-4-carboxylic acid

For researchers, scientists, and drug development professionals, understanding the intricate chemical characteristics of novel molecules is paramount to unlocking their potential. This guide provides a comprehensive technical overview of 2-Cyclobutoxypyridine-4-carboxylic acid, a heterocyclic compound with potential applications in medicinal chemistry and materials science. This document will delve into its structural and physicochemical properties, propose a synthetic route, and detail a suite of analytical methodologies for its definitive characterization.

Introduction to 2-Cyclobutoxypyridine-4-carboxylic acid

2-Cyclobutoxypyridine-4-carboxylic acid is a derivative of pyridine, a fundamental scaffold in numerous pharmaceuticals. The incorporation of a cyclobutoxy group at the 2-position and a carboxylic acid at the 4-position introduces unique electronic and steric properties that can significantly influence its biological activity and material characteristics. Pyridine carboxylic acids are known to be key building blocks in the development of enzyme inhibitors and other therapeutic agents.[1] The carboxylic acid moiety, in particular, plays a crucial role in the solubility and pharmacokinetic properties of drug candidates.[2]

Physicochemical and Structural Properties

A thorough understanding of the physicochemical properties of 2-Cyclobutoxypyridine-4-carboxylic acid is essential for its handling, formulation, and application. The following table summarizes its key identifiers and predicted properties.

Property	Value	Source
Molecular Formula	C10H11NO3	Biosynth[3]
Molecular Weight	193.2 g/mol	Biosynth[3]
CAS Number	1247662-13-0	Biosynth[3]
Canonical SMILES	C1CC(C1)OC2=NC=CC(=C2)C(=O)O	PubChem[4]
InChIKey	UZGFTJROENGNCP-UHFFFAOYSA-N	PubChem[4]
Predicted XlogP	1.6	PubChem[4]
Appearance	White to pale yellow powder (predicted)	Chem-Impex[5]

Below is a diagram illustrating the chemical structure of 2-Cyclobutoxypyridine-4-carboxylic acid.

Caption: Chemical structure of 2-Cyclobutoxypyridine-4-carboxylic acid.

Proposed Synthesis Route

Caption: Proposed synthetic workflow for 2-Cyclobutoxypyridine-4-carboxylic acid.

Comprehensive Analytical Characterization

A multi-technique approach is necessary for the unambiguous characterization of 2-Cyclobutoxypyridine-4-carboxylic acid. The following experimental protocols are recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for elucidating the molecular structure.

Protocol:

• ¹H NMR: Dissolve 5-10 mg of the compound in 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Acquire the spectrum on a 400 MHz or higher spectrometer. Expected signals would include aromatic protons on the pyridine ring, a multiplet for the cyclobutoxy methine proton, and triplets for the cyclobutoxy methylene protons. The carboxylic acid proton will likely appear as a broad singlet.

• ¹³C NMR: Using the same sample, acquire a proton-decoupled ¹³C NMR spectrum. This will provide information on the number and chemical environment of the carbon atoms.

• 2D NMR (COSY, HSQC, HMBC): These experiments can be performed to establish connectivity between protons and carbons, confirming the overall structure.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern.

Protocol:

• Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile).

• Analyze using Electrospray Ionization (ESI) in both positive and negative ion modes.

• In positive mode, the protonated molecule [M+H]⁺ is expected at m/z 194.08.[4]

• In negative mode, the deprotonated molecule [M-H]⁻ is expected at m/z 192.07.[4]

• High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Protocol:

• Acquire the IR spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Expected characteristic peaks include:

  • A broad O-H stretch from the carboxylic acid around 2500-3300 cm⁻¹.

  • A C=O stretch from the carboxylic acid around 1700-1725 cm⁻¹.

  • C=N and C=C stretching vibrations from the pyridine ring in the 1400-1600 cm⁻¹ region.[6]

  • C-O stretching vibrations from the ether linkage around 1200-1300 cm⁻¹.

High-Performance Liquid Chromatography (HPLC)

HPLC is used to determine the purity of the compound.

Protocol:

• A reverse-phase HPLC method is suitable for pyridine carboxylic acids.[7]

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water and acetonitrile with 0.1% formic acid.

• Detection: UV detection at a suitable wavelength (e.g., 254 nm).

• The retention time and peak purity can be used to assess the identity and purity of the compound.

The following diagram illustrates the general workflow for analytical characterization.

Caption: General workflow for the analytical characterization of the target compound.

Potential Applications in Research and Drug Development

Pyridine carboxylic acids are a well-established class of compounds in medicinal chemistry.[1] They are often used as scaffolds for the development of drugs targeting a wide range of diseases. The carboxylic acid group can act as a key binding motif to biological targets and also improves the aqueous solubility of the molecule. The cyclobutoxy group can modulate the lipophilicity and metabolic stability of the compound. Given these features, 2-Cyclobutoxypyridine-4-carboxylic acid could serve as a valuable building block in the synthesis of novel therapeutic agents.[8]

Conclusion

This technical guide provides a comprehensive framework for the synthesis and characterization of 2-Cyclobutoxypyridine-4-carboxylic acid. While specific experimental data for this compound is limited in the public domain, the proposed synthetic route and detailed analytical protocols offer a clear path for researchers to produce and validate this molecule. The insights into its potential applications in drug discovery highlight the importance of its further investigation.

References

• A Comparative Guide to Analytical Methods for Quantifying Pyridine-2-carboxylic Anhydride - Benchchem. (n.d.).

• HPLC Methods for analysis of 2-Pyridinecarboxylic acid - HELIX Chromatography. (n.d.). Retrieved January 20, 2026, from [Link]

• 2-cyclobutoxypyridine-4-carboxylic acid (C10H11NO3) - PubChem. (n.d.). Retrieved January 20, 2026, from [Link]

• 4-(2-Cyclobutylethoxy)pyridine-2-carboxylic acid | C12H15NO3 | CID 106200421 - PubChem. (n.d.). Retrieved January 20, 2026, from [Link]

• Infrared Spectroscopic Analysis of the Adsorption of Pyridine Carboxylic Acids on Colloidal Ceria - ResearchGate. (2017). Retrieved January 20, 2026, from [Link]

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• Aqueous infrared studies of the pyridine carboxylic acids | The Journal of Physical Chemistry. (n.d.). Retrieved January 20, 2026, from [Link]

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• Application to carboxylic acid‐containing drugs and natural products.[a,b,c] - ResearchGate. (n.d.). Retrieved January 20, 2026, from [Link]

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"spectroscopic data (NMR, IR, MS) of 2-Cyclobutoxypyridine-4-carboxylic acid"

An In-depth Technical Guide to the Predicted Spectroscopic Profile of 2-Cyclobutoxypyridine-4-carboxylic acid

Introduction

2-Cyclobutoxypyridine-4-carboxylic acid is a heterocyclic compound featuring a pyridine core, substituted at the 2-position with a cyclobutoxy group and at the 4-position with a carboxylic acid. Its molecular formula is C₁₀H₁₁NO₃, and its structure presents a unique combination of aromatic, ether, and carboxylic acid functionalities.[1] This guide, prepared from the perspective of a Senior Application Scientist, offers a detailed, predictive analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this molecule. In the absence of direct experimental data in publicly accessible literature, this document synthesizes foundational spectroscopic principles and data from analogous structures to provide a robust, theoretical framework for researchers, scientists, and drug development professionals. The methodologies and interpretations herein are designed to guide the identification, characterization, and quality control of this compound.

Molecular Structure and Predicted Spectroscopic Workflow

A logical workflow is essential for the comprehensive structural elucidation of a novel or uncharacterized compound like 2-Cyclobutoxypyridine-4-carboxylic acid. The process begins with mass spectrometry to determine the molecular weight and formula, followed by IR spectroscopy to identify key functional groups, and finally, detailed NMR analysis to map the precise atomic connectivity.

Caption: A typical workflow for spectroscopic analysis.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the precise structure of an organic molecule. By analyzing the chemical environment of ¹H and ¹³C nuclei, a complete structural map can be assembled.

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is predicted to show distinct signals for the carboxylic acid proton, the aromatic protons on the pyridine ring, and the protons of the cyclobutoxy group. The acidic proton of the carboxylic acid is expected to appear as a broad singlet at a very downfield chemical shift, typically between 10 and 12 ppm, due to strong deshielding and hydrogen bonding.[2]

Table 1: Predicted ¹H NMR Data for 2-Cyclobutoxypyridine-4-carboxylic acid (in CDCl₃)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Rationale
COOH	~11.0 - 12.0	Broad Singlet	1H	Acidic proton, deshielded, subject to hydrogen bonding and exchange.[2][3]
H-6 (Pyridine)	~8.3	Doublet (d)	1H	Ortho to ring nitrogen, deshielded.
H-5 (Pyridine)	~7.5	Doublet of Doublets (dd)	1H	Coupled to H-6 and H-3.
H-3 (Pyridine)	~7.0	Doublet (d)	1H	Meta to ring nitrogen, ortho to carboxylic acid.
O-CH (Cyclobutyl)	~5.5	Quintet	1H	Methine proton adjacent to the ether oxygen, deshielded.
CH₂ (Cyclobutyl, α)	~2.5	Multiplet	2H	Methylene protons adjacent to the methine carbon.
CH₂ (Cyclobutyl, β)	~1.8	Multiplet	2H	Methylene protons beta to the methine carbon.

¹³C NMR Spectroscopy (Predicted)

The ¹³C NMR spectrum will provide information on all unique carbon environments within the molecule. The carbonyl carbon of the carboxylic acid is expected to be the most downfield signal, typically in the 165-185 δ range.[3] The aromatic carbons of the pyridine ring will appear between 110-160 ppm, while the aliphatic carbons of the cyclobutoxy group will be found in the upfield region.

Table 2: Predicted ¹³C NMR Data for 2-Cyclobutoxypyridine-4-carboxylic acid

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
C=O (Carboxylic Acid)	~168	Carbonyl carbon, highly deshielded.[2]
C-2 (Pyridine, O-linked)	~163	Attached to electronegative oxygen.
C-4 (Pyridine, COOH-linked)	~148	Attached to the carboxylic acid group.
C-6 (Pyridine)	~150	Alpha to the ring nitrogen.
C-5 (Pyridine)	~120	Beta to the ring nitrogen.
C-3 (Pyridine)	~115	Ortho to the carboxylic acid group.
O-CH (Cyclobutyl)	~75	Methine carbon attached to oxygen.
CH₂ (Cyclobutyl, α)	~30	Aliphatic methylene carbons.
CH₂ (Cyclobutyl, β)	~15	Aliphatic methylene carbon.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is invaluable for the rapid identification of key functional groups. The spectrum of 2-Cyclobutoxypyridine-4-carboxylic acid is expected to be dominated by features characteristic of a carboxylic acid and an aromatic ether.

The most prominent feature will be an extremely broad O-H stretching band from approximately 2500 to 3300 cm⁻¹, which is characteristic of the hydrogen-bonded dimer of a carboxylic acid.[3][4] This broad absorption will likely obscure the C-H stretching signals in that region. A strong, sharp absorption corresponding to the C=O (carbonyl) stretch will also be present.

Table 3: Predicted IR Absorption Bands for 2-Cyclobutoxypyridine-4-carboxylic acid

Functional Group	Predicted Absorption (cm⁻¹)	Intensity	Vibration Type
O-H (Carboxylic Acid)	3300 - 2500	Strong, Very Broad	Stretch (H-bonded)[4][5]
C-H (Aromatic)	3100 - 3000	Medium	Stretch
C-H (Aliphatic)	2980 - 2850	Medium	Stretch
C=O (Carboxylic Acid)	1730 - 1700	Strong	Stretch[3][5]
C=C, C=N (Pyridine Ring)	1600 - 1450	Medium-Strong	Ring Stretch
C-O (Ether)	1300 - 1200	Strong	Asymmetric Stretch
C-O (Carboxylic Acid)	1320 - 1210	Medium	Stretch[4]
O-H (Carboxylic Acid)	950 - 910	Medium, Broad	Out-of-plane Bend[4]

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and, through fragmentation analysis, further structural information. For 2-Cyclobutoxypyridine-4-carboxylic acid (C₁₀H₁₁NO₃), the monoisotopic mass is 193.0739 g/mol .[1] In a typical Electrospray Ionization (ESI) experiment, the compound would be observed as the protonated molecule [M+H]⁺ at m/z 194.0812 or the deprotonated molecule [M-H]⁻ at m/z 192.0666.

A key fragmentation pathway for carboxylic acids under collision-induced dissociation (CID) is the loss of carbon dioxide (CO₂, 44 Da).[6][7] Another likely fragmentation is the loss of the cyclobutyl group via cleavage of the ether bond.

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A Technical Guide to the Solubility of 2-Cyclobutoxypyridine-4-carboxylic Acid in Common Laboratory Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of 2-Cyclobutoxypyridine-4-carboxylic acid. Recognizing the absence of extensive published data for this specific molecule, this document synthesizes foundational principles of solubility, comparative analysis with structurally related compounds, and a detailed protocol for empirical solubility determination. This resource is intended for researchers, scientists, and professionals in drug development who require a robust understanding of this compound's behavior in various solvent systems.

Introduction: The Critical Role of Solubility in Research and Development

The solubility of an active pharmaceutical ingredient (API) is a cornerstone of its developability, influencing everything from formulation design to bioavailability.[1][] For a molecule like 2-Cyclobutoxypyridine-4-carboxylic acid, understanding its solubility profile in common laboratory solvents is a crucial first step in any research or development pipeline.[1] This knowledge informs the selection of appropriate solvents for synthesis, purification, formulation, and analytical characterization. A well-defined solubility profile can prevent issues such as precipitation during storage and ensure the API is in a dissolved state to effectively exert its biological action.[1]

Molecular Structure and Predicted Solubility Behavior

To anticipate the solubility of 2-Cyclobutoxypyridine-4-carboxylic acid, we must first analyze its molecular structure. The molecule possesses several key functional groups that will dictate its interactions with different solvents:

• Pyridine Ring: A heterocyclic aromatic ring containing a nitrogen atom. The lone pair of electrons on the nitrogen can act as a hydrogen bond acceptor.

• Carboxylic Acid (-COOH): This group is polar and can act as both a hydrogen bond donor and acceptor. It also introduces acidic properties.

• Cyclobutoxy Group (-O-c-C4H7): This ether linkage adds some polarity, but the cyclobutyl group itself is a non-polar, hydrophobic moiety.

The interplay of these groups suggests a molecule with amphiphilic character. The polar carboxylic acid and pyridine nitrogen will favor interactions with polar solvents, while the non-polar cyclobutyl group will contribute to solubility in less polar, organic solvents.[1]

Based on these features, we can predict the following general solubility trends:

• Polar Protic Solvents (e.g., Water, Methanol, Ethanol): The carboxylic acid group will be the primary driver of solubility in these solvents through hydrogen bonding. However, the overall solubility may be limited by the hydrophobic cyclobutoxy group and the pyridine ring. The solubility in aqueous solutions will also be highly dependent on pH. In basic solutions, the carboxylic acid will be deprotonated to a carboxylate, which is significantly more polar and should lead to higher aqueous solubility. Conversely, in acidic solutions, the pyridine nitrogen will be protonated, which could also enhance aqueous solubility.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents are effective at solvating polar molecules. We can anticipate good solubility in solvents like DMSO and DMF, which are strong hydrogen bond acceptors.

• Non-Polar Solvents (e.g., Hexanes, Toluene): Solubility is expected to be low in these solvents due to the polar nature of the carboxylic acid and pyridine ring. The non-polar cyclobutoxy group is unlikely to be sufficient to overcome the polarity of the rest of the molecule.

Comparative Solubility Data of Related Pyridine Carboxylic Acids

Solvent	Picolinic Acid Solubility (at ~293 K)	Nicotinic Acid Solubility	General Solvent Class
Water	~862.5 g/kg	Soluble	Polar Protic
Ethanol	~57.1 g/kg	Soluble	Polar Protic
Acetonitrile	~17.0 g/kg	Soluble	Polar Aprotic
DMSO	-	High Solubility	Polar Aprotic
Diethyl Ether	-	Low Solubility	Non-Polar / Weakly Polar

Data for Picolinic Acid sourced from[3]. Data for Nicotinic Acid is qualitative from[4].

From this comparative data, we observe that simple pyridine carboxylic acids exhibit significant solubility in polar protic solvents like water and ethanol, with decreasing solubility in less polar solvents like acetonitrile.[3] Picolinic acid is notably very soluble in water.[3] Given that 2-Cyclobutoxypyridine-4-carboxylic acid has a larger hydrophobic component (the cyclobutoxy group) compared to these analogs, we can hypothesize that its solubility in polar protic solvents will be lower than that of picolinic or nicotinic acid. Conversely, the presence of the cyclobutoxy group may slightly enhance its solubility in moderately polar to non-polar solvents.

Experimental Protocol for Determining Equilibrium Solubility

To obtain definitive solubility data, an empirical determination is necessary. The shake-flask method is a widely accepted and recommended approach for determining the equilibrium solubility of a compound.[5] The following protocol provides a robust framework for this determination.

Materials and Equipment

• 2-Cyclobutoxypyridine-4-carboxylic acid (solid)

• Selected solvents (e.g., water, pH 7.4 buffer, methanol, ethanol, acetonitrile, DMSO, etc.)

• Analytical balance

• Vials with screw caps

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE or PVDF)

• HPLC or UV-Vis spectrophotometer for quantification

• Volumetric flasks and pipettes

Step-by-Step Methodology

• Preparation: Add an excess amount of solid 2-Cyclobutoxypyridine-4-carboxylic acid to a series of vials. The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

• Solvent Addition: Add a precise volume of the desired solvent to each vial.

• Equilibration: Tightly cap the vials and place them on an orbital shaker in a temperature-controlled environment (e.g., 25 °C or 37 °C). Allow the samples to shake for a sufficient time to reach equilibrium (typically 24-48 hours). A preliminary time-to-equilibrium study is recommended.[5]

• Phase Separation: After equilibration, let the vials stand to allow the excess solid to settle. Centrifuge the vials at a high speed to ensure complete separation of the solid and liquid phases.

• Sample Collection: Carefully withdraw a sample from the supernatant using a syringe. It is critical not to disturb the solid at the bottom of the vial.

• Filtration: Immediately filter the collected supernatant through a syringe filter into a clean vial. This step removes any remaining microscopic solid particles.

• Dilution: Accurately dilute the filtered sample with a suitable solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted samples using a validated analytical method (e.g., HPLC-UV or UV-Vis spectrophotometry) to determine the concentration of the dissolved compound. A standard calibration curve must be prepared.

• Calculation: Calculate the solubility of 2-Cyclobutoxypyridine-4-carboxylic acid in each solvent, typically expressed in mg/mL or µg/mL.

Caption: Key molecular interactions influencing solubility.

Safety Precautions

While a specific Safety Data Sheet (SDS) for 2-Cyclobutoxypyridine-4-carboxylic acid is not widely available, it is prudent to handle it with care, following general laboratory safety protocols. Based on the SDS for related pyridine carboxylic acids, the following precautions are recommended:[6][7]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Avoid creating dust. Use in a well-ventilated area or a chemical fume hood. [7]Avoid contact with skin, eyes, and clothing.

• First Aid: In case of contact, rinse the affected area with plenty of water. If inhaled, move to fresh air. [7] Always consult the specific SDS for the compound once it is available and handle all chemicals in accordance with your institution's safety guidelines.

Conclusion

This guide provides a foundational understanding of the likely solubility characteristics of 2-Cyclobutoxypyridine-4-carboxylic acid based on its molecular structure and comparison with related compounds. Due to the lack of published empirical data, the provided experimental protocol offers a clear and robust pathway for researchers to determine its solubility in various common laboratory solvents. This information is essential for advancing research and development activities involving this compound.

References

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• Cristofoletti, R., et al. (2019). Experimentally determined pH-dependent API solubility using a globally harmonized protocol. The AAPS Journal, 21(5), 89.

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Unlocking the Potential of 2-Cyclobutoxypyridine-4-carboxylic Acid: A Technical Guide for Innovators in Drug Discovery and Materials Science

Foreword: Charting a Course into Unexplored Chemical Space

In the ever-expanding universe of chemical entities, certain molecules, by virtue of their structural motifs, signal a high potential for groundbreaking applications. 2-Cyclobutoxypyridine-4-carboxylic acid is one such molecule. While specific research on this exact compound is nascent, its constituent parts—the pyridine carboxylic acid core and the cyclobutoxy substituent—are well-established pharmacophores and functional groups in medicinal chemistry and materials science. This guide is intended for the discerning researcher, scientist, and drug development professional. It is not merely a summary of existing data, but a forward-looking technical manual designed to inspire and direct future research. Herein, we will deconstruct the molecule, explore its latent potential based on robust scientific precedent, and provide a comprehensive, actionable framework for its synthesis and initial exploratory research.

Deconstructing the Core: A Molecule of Strategic Importance

The therapeutic and material promise of 2-Cyclobutoxypyridine-4-carboxylic acid stems from the strategic combination of two key structural features: the pyridine-4-carboxylic acid scaffold and the 2-cyclobutoxy group.

The Pyridine Carboxylic Acid Scaffold: A Privileged Pharmacophore

The pyridine ring is a cornerstone of medicinal chemistry, and its carboxylic acid derivatives are no exception. Isomers of pyridine carboxylic acid, such as picolinic, nicotinic, and isonicotinic acid, are integral to a wide array of pharmaceuticals.[1][2] These compounds have been successfully developed into drugs for a multitude of conditions, including tuberculosis, cancer, diabetes, and neurodegenerative diseases like Alzheimer's.[1][2]

The nitrogen atom in the pyridine ring acts as a hydrogen bond acceptor and can participate in crucial interactions with biological targets. The carboxylic acid group provides a key site for hydrogen bonding, salt bridge formation, and further chemical modification to create amides, esters, and other derivatives. This versatility makes pyridine carboxylic acids valuable starting points for building complex, biologically active molecules.[3]

The Cyclobutoxy Substituent: A Tool for Fine-Tuning Molecular Properties

The incorporation of a cyclobutane ring, and by extension a cyclobutoxy group, is a modern strategy in medicinal chemistry to enhance the pharmacological profile of drug candidates.[4][5] The unique, puckered three-dimensional structure of the cyclobutane ring offers several advantages:[4][5][6]

• Metabolic Stability: The cyclobutane ring is often more resistant to metabolic degradation compared to linear alkyl chains, potentially increasing the half-life of a drug.[4][5]

• Conformational Restriction: The rigid nature of the cyclobutane ring can lock a molecule into a specific conformation that is optimal for binding to a biological target, thereby increasing potency and selectivity.[4][5]

• Improved Pharmacokinetics: The lipophilic nature of the cyclobutoxy group can enhance a molecule's ability to cross cell membranes, improving its absorption and distribution in the body.

• Novel Vectorial Orientation: The puckered nature of the cyclobutane ring allows for precise positioning of substituents in three-dimensional space, enabling unique interactions with target proteins.[5]

By combining the well-established biological relevance of the pyridine carboxylic acid core with the advantageous physicochemical properties of the cyclobutoxy group, 2-Cyclobutoxypyridine-4-carboxylic acid emerges as a compound of significant interest for novel therapeutic and material applications.

Potential Research Applications: A Roadmap for Discovery

Based on the known activities of analogous compounds, we can project several promising avenues of research for 2-Cyclobutoxypyridine-4-carboxylic acid.

Oncology: Targeting Cancer Cell Proliferation and Survival

The pyridine scaffold is present in numerous anti-cancer agents. The mechanism often involves the inhibition of key enzymes in signaling pathways that drive tumor growth. For instance, derivatives of quinoxaline-2-carboxylic acid have shown promise as DNA-damaging agents with antimycobacterial and potential antitumor activity.[7]

Proposed Research Workflow:

• Synthesis of a focused library: Synthesize a series of amides and esters of 2-Cyclobutoxypyridine-4-carboxylic acid to explore structure-activity relationships.

• In vitro screening: Screen the library against a panel of cancer cell lines (e.g., breast, lung, colon) to identify initial hits.

• Mechanism of action studies: For active compounds, investigate the underlying mechanism, such as inhibition of specific kinases or induction of apoptosis.

Caption: Proposed workflow for oncology drug discovery.

Infectious Diseases: A New Generation of Antimicrobial Agents

Pyridine derivatives have a long history in the fight against infectious diseases, most notably the use of isoniazid (a derivative of isonicotinic acid) for the treatment of tuberculosis.[8] The unique structural features of 2-Cyclobutoxypyridine-4-carboxylic acid could be leveraged to develop novel antimicrobial agents that overcome existing resistance mechanisms.

Potential Targets:

• Mycobacterium tuberculosis: The compound could be explored as a novel inhibitor of enzymes essential for mycobacterial growth.

• Gram-positive and Gram-negative bacteria: The compound and its derivatives could be screened for broad-spectrum antibacterial activity.[9]

• Fungal pathogens: The pyridine core is also found in some antifungal agents.

Neurodegenerative Diseases: Modulating CNS Targets

Derivatives of pyridine-4-carboxylic acid have been investigated for their effects on the central nervous system, including potential antidepressant and anticonvulsant activities.[10] The lipophilic cyclobutoxy group may enhance the ability of the molecule to cross the blood-brain barrier, a critical requirement for CNS-active drugs.

Exploratory Studies:

• Receptor binding assays: Evaluate the binding affinity of the compound for key CNS receptors (e.g., serotonin, dopamine, GABA receptors).

• Enzyme inhibition assays: Test for inhibitory activity against enzymes implicated in neurodegeneration (e.g., monoamine oxidase, acetylcholinesterase).

Synthesis and Characterization: A Practical Guide

While no specific synthesis for 2-Cyclobutoxypyridine-4-carboxylic acid has been published, a plausible synthetic route can be designed based on established organic chemistry principles. A potential approach involves the nucleophilic aromatic substitution of a suitable starting material.

Proposed Synthetic Pathway

A feasible route starts from 2-chloropyridine-4-carboxylic acid. The sodium salt of cyclobutanol can be used as the nucleophile to displace the chloride, followed by acidification to yield the final product.

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An In-depth Technical Guide to the Discovery and History of Pyridine Carboxylic Acid Derivatives

Introduction

The pyridine ring, a simple six-membered aromatic heterocycle, stands as one of the most significant structural motifs in the landscape of bioactive compounds and functional materials. Its unique electronic properties, conferred by the nitrogen heteroatom, impart basicity, polarity, and a remarkable ability to engage in hydrogen bonding and π-stacking interactions.[1] While the parent scaffold itself was a 19th-century discovery, the true potential of this heterocycle was unlocked through the functionalization of its ring, particularly with carboxylic acid groups. The resulting pyridine carboxylic acid derivatives are not mere chemical curiosities; they are central to human health and nutrition, forming the basis of essential vitamins and life-saving pharmaceuticals.

This guide provides a comprehensive exploration of the discovery and history of these pivotal compounds. We will journey from their initial isolation to their synthesis and the elucidation of their profound biological roles. This narrative is designed for researchers, scientists, and drug development professionals, offering not just a historical account, but also field-proven insights into the causality behind experimental choices, detailed protocols for seminal synthetic methods, and a robust grounding in the scientific literature.

Chapter 1: Foundational Discoveries - From Coal Tar to Miracle Cures

The story of pyridine carboxylic acids begins with the isolation of their parent heterocycle and unfolds through a series of discoveries that linked simple organic molecules to the prevention and treatment of devastating diseases.

The Isolation and Elucidation of the Pyridine Ring

The journey began in the 1840s when Scottish physician and chemist Thomas Anderson, while studying the products of heating animal bones to high temperatures, isolated a foul-smelling, colorless liquid. He named it "pyridine" from the Greek words pyr (fire) and idine (denoting an aromatic base).[2] For two decades, its structure remained a mystery until Wilhelm Körner and James Dewar, working independently in the late 1860s, proposed its correct benzene-like aromatic structure, where one C-H unit is replaced by a nitrogen atom.[2] This discovery was a significant milestone, expanding the burgeoning field of aromatic chemistry into the heterocyclic domain.

Nicotinic Acid: The "Pellagra-Preventative" Factor

Nicotinic acid (pyridine-3-carboxylic acid) was first synthesized in 1873 by chemist Hugo Weidel through the nitric acid oxidation of nicotine, yet its biological significance remained unknown for over 60 years.[3] During this period, the devastating disease known as pellagra, characterized by dermatitis, diarrhea, and dementia (the "3-Ds"), was reaching epidemic proportions, particularly in the American South where diets were heavily reliant on corn.[4][5]

Initially believed to be an infectious disease, the true nature of pellagra was uncovered through the pioneering work of Dr. Joseph Goldberger of the US Public Health Service.[6] In a series of brilliant and ethically conducted experiments on prisoners in the 1910s, Goldberger demonstrated that pellagra was caused by a dietary deficiency. He induced and cured the disease simply by modifying diets, concluding it was caused by the absence of a "pellagra-preventative" (P-P) factor found in meat and milk but lacking in unfortified corn.[5][7]

The chemical identity of this P-P factor was finally revealed in 1937. Conrad A. Elvehjem, a biochemist at the University of Wisconsin, was studying a similar condition in dogs called "black tongue."[4][8] He successfully isolated the curative agent from liver extracts and identified it as nicotinic acid.[7][8] Human clinical trials quickly followed, confirming that nicotinic acid, now known as Niacin (for ni cotinic ac id vitamin ), was the cure for pellagra.[4][6] This discovery led to the fortification of bread and cereal with niacin, effectively eradicating pellagra as a major public health threat in developed nations.[6]

Isoniazid: A Serendipitous Triumph Over Tuberculosis

One of the most remarkable stories in pharmaceutical history is that of isoniazid (isonicotinic acid hydrazide). The compound was first synthesized in 1912 by Hans Meyer and Josef Mally in Prague as part of their doctoral research, with no knowledge of its potential therapeutic value.[9][10][11] For four decades, the compound remained forgotten in the chemical literature.

In the late 1940s and early 1950s, the fight against tuberculosis (TB) was gaining momentum with the discovery of streptomycin, but the need for more effective and less toxic drugs was urgent. Researchers at Hoffmann-La Roche, Squibb, and Bayer, while investigating compounds related to nicotinamide (which had shown weak anti-TB activity), independently and almost simultaneously synthesized and tested isoniazid in 1951.[10][11][12] The results were astonishing. The simple, inexpensive molecule showed potent and specific activity against Mycobacterium tuberculosis.[10] When news broke in 1952, it was hailed as a "wonder drug."[10] The introduction of isoniazid into combination therapy regimens transformed tuberculosis from a near-certain death sentence into a curable disease and led to the closure of sanatoriums worldwide.[10]

Other Notable Pyridine Carboxylic Acids

While niacin and isoniazid are the most famous, other isomers and derivatives hold significant importance.

• Picolinic Acid (Pyridine-2-carboxylic acid): An endogenous metabolite of tryptophan, it is known for its role as a chelating agent for metal ions like chromium, zinc, and iron.[13]

• Dipicolinic Acid (Pyridine-2,6-dicarboxylic acid): This dicarboxylic acid is a major component (up to 15% of the dry weight) of bacterial endospores, where it forms a complex with calcium.[14] This Ca-DPA complex is crucial for the spore's dehydration, DNA stabilization, and remarkable resistance to heat, making it a key target for sterilization processes.[10][14] It has also demonstrated antifungal and other biological activities.[14][15][16]

Timeline of Key Discoveries

The following diagram illustrates the timeline of these foundational events.

Caption: A timeline of milestone events in the history of pyridine and its carboxylic acid derivatives.

Chapter 2: The Evolution of Synthesis

The therapeutic potential of pyridine carboxylic acid derivatives spurred intense efforts to develop efficient and scalable synthetic routes. From classic multi-component reactions to modern green chemistry, these methods have been crucial for both research and industrial production.

The Hantzsch Synthesis: A Cornerstone of Pyridine Chemistry

In 1882, Arthur Hantzsch reported a multi-component reaction that has become one of the most fundamental methods for constructing the pyridine ring.[7] The Hantzsch synthesis typically involves the condensation of an aldehyde, two equivalents of a β-ketoester (like ethyl acetoacetate), and a nitrogen source such as ammonia or ammonium acetate.[4] The initial product is a 1,4-dihydropyridine (1,4-DHP), which can then be oxidized to the corresponding aromatic pyridine derivative.[17] This reaction is renowned for its simplicity and efficiency in creating highly functionalized pyridines in a single pot.[4]

Reaction Mechanism

The causality behind the Hantzsch synthesis involves a sequence of well-understood classical reactions, making it a robust and predictable method.

Caption: Convergent mechanism of the Hantzsch Pyridine Synthesis.

Experimental Protocol: Catalyst-Free Hantzsch Synthesis in Water

The classical Hantzsch reaction often required organic solvents and long reflux times. Modern variations emphasize sustainability. The following protocol describes an efficient, catalyst-free synthesis in water, highlighting a greener approach.

• Reactant Charging: In a sealed pressure vessel, combine the aldehyde (1 mmol), ethyl acetoacetate (2 mmol), and ammonium acetate (1.3 mmol).[18] Add 5 mL of deionized water. Causality: Ammonium acetate serves as a convenient solid source of ammonia. Using a sealed vessel prevents the loss of volatile reactants and ammonia at elevated temperatures.

• Reaction: Seal the vessel and heat the mixture to 70-100°C with vigorous stirring for 1-2 hours. The optimal temperature may vary depending on the reactivity of the aldehyde. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Isolation: After the reaction is complete, cool the vessel to room temperature. The solid product, a 1,4-dihydropyridine, will typically precipitate from the aqueous solution.

• Purification: Collect the solid product by vacuum filtration. Wash the solid with cold water and then a small amount of cold ethanol to remove any unreacted starting materials. The product can be further purified by recrystallization from ethanol if necessary. Yields for this method are often in the 86-96% range.[19]

• Aromatization (Optional): To convert the 1,4-dihydropyridine to the corresponding pyridine, dissolve the DHP in glacial acetic acid and add a suitable oxidizing agent (e.g., nitric acid, potassium ferrocyanide) and heat gently until the reaction is complete (monitored by TLC).[4]

Classical Synthetic Routes: Oxidation of Alkylpyridines

The most common industrial route to the three primary pyridine monocarboxylic acids (picolinic, nicotinic, and isonicotinic) is the oxidation of the corresponding methylpyridines (picolines).[20][21][22]

Experimental Protocol: Oxidation of 3-Picoline to Nicotinic Acid

This protocol outlines a laboratory-scale oxidation using nitric acid, a method that forms the basis of many industrial processes.[23]

• Reactor Setup: Equip a high-pressure reactor (e.g., a Parr reactor) suitable for handling corrosive materials with a stirrer, thermocouple, and pressure gauge.

• Reactant Charging: Charge the reactor with 3-picoline (3-methylpyridine) and concentrated nitric acid (e.g., 60% aq.). A typical molar ratio of HNO₃ to 3-picoline might be in the range of 4:1 to 8:1. Causality: A significant excess of the oxidizing agent is required to drive the reaction to completion and overcome the relative stability of the pyridine ring.

• Reaction Conditions: Seal the reactor and heat to 180-195°C.[23] The reaction is exothermic and generates pressure; careful temperature and pressure control is critical. Maintain the reaction for 1-2 hours.

• Work-up and Isolation: Cool the reactor to ambient temperature and carefully vent any residual gases. Transfer the reaction mixture to a beaker and cool in an ice bath to crystallize the nicotinic acid nitrate salt.

• Neutralization: Collect the salt by filtration. Dissolve the salt in a minimum amount of hot water and adjust the pH to the isoelectric point of nicotinic acid (pH ≈ 3-4) using a base (e.g., sodium hydroxide) or by adding the starting 3-picoline.[24] This causes the free nicotinic acid to precipitate.

• Purification: Collect the precipitated nicotinic acid by filtration, wash with cold water, and dry. Yields can range from 60% to over 90% depending on the specific conditions.[23][24]

Synthesis Method for Nicotinic Acid	Starting Material	Oxidant/Catalyst	Typical Yield	Reference
Nitric Acid Oxidation	3-Picoline	Conc. HNO₃	62-91%	[20][23]
Ammoxidation/Hydrolysis	3-Picoline	V-Ti-O Catalyst (gas phase)	High (Industrial)	[12][25]
Aerobic Oxidation	3-Picoline	NHPI/Co(OAc)₂/Mn(OAc)₂	85-93%	[21][26]

Synthesis of Key Bioactive Derivatives: The Case of Isoniazid

Isoniazid is synthesized from isonicotinic acid (pyridine-4-carboxylic acid). The most common laboratory and industrial synthesis involves the condensation of an isonicotinic acid ester with hydrazine hydrate.[27]

Experimental Protocol: Synthesis of Isoniazid

• Esterification (Step 1): Convert isonicotinic acid to its ethyl or methyl ester. A common method is to reflux isonicotinic acid in the corresponding alcohol (e.g., absolute ethanol) with a catalytic amount of sulfuric acid for several hours. The resulting ester, ethyl isonicotinate, is then isolated. Causality: The direct condensation of a carboxylic acid with hydrazine is possible but requires higher temperatures. Converting the acid to an ester creates a more reactive electrophile, allowing the subsequent hydrazinolysis to proceed under milder conditions, which improves yield and purity.

• Hydrazinolysis (Step 2): In a round-bottom flask, dissolve ethyl isonicotinate (0.01 mol) in absolute ethanol (10-15 mL).[27] Add hydrazine hydrate (0.015 mol, a slight excess) to the solution.[27]

• Reaction: Heat the mixture to reflux (approx. 70-75°C) and maintain for 3-4 hours.

• Isolation and Purification: Cool the reaction mixture in an ice bath. The isoniazid product will precipitate as a white crystalline solid. Collect the solid by vacuum filtration, wash with a small amount of cold ethanol, and dry. The product can be recrystallized from ethanol to achieve high purity. This route typically provides yields greater than 70%.

Chapter 3: Mechanism of Action - The Biological Legacy

The historical importance of pyridine carboxylic acid derivatives is cemented by their profound and specific biological activities. Understanding their mechanisms of action reveals elegant molecular strategies for correcting nutritional deficiencies and combating infectious diseases.

Isoniazid's Assault on Mycobacterium tuberculosis

Isoniazid is a prodrug, meaning it is inactive until it is chemically transformed within the target pathogen.[2][28] Its exquisite selectivity for Mycobacterium tuberculosis (Mtb) is due to this requirement for bioactivation by a specific mycobacterial enzyme.

• Activation: The Mtb enzyme catalase-peroxidase, known as KatG , activates isoniazid through an oxidative process.[9][28][29]

• Formation of Adduct: This activation generates several reactive species, including an isonicotinoyl radical. This radical species reacts with the essential cofactor NAD⁺ (Nicotinamide Adenine Dinucleotide) to form a covalent isonicotinoyl-NAD adduct .[29]

• Target Inhibition: This adduct is the true active drug. It acts as a potent, slow-binding inhibitor of an enzyme called InhA (enoyl-acyl carrier protein reductase).[9]

• Mycolic Acid Blockade: InhA is a critical enzyme in the FAS-II (fatty acid synthase-II) system, which is responsible for synthesizing mycolic acids. Mycolic acids are extremely long-chain fatty acids that are the defining structural component of the unique and impermeable mycobacterial cell wall.

• Bactericidal Effect: By inhibiting InhA, the isonicotinoyl-NAD adduct blocks mycolic acid synthesis, leading to the disruption of cell wall integrity and ultimately, the death of the bacterium.[2]

Isoniazid Bioactivation and Inhibition Pathway

Caption: Mechanism of Isoniazid (INH) activation by KatG and subsequent inhibition of mycolic acid synthesis.

This elegant mechanism also explains the primary mode of isoniazid resistance. Mutations in the katG gene that reduce or abolish the enzyme's ability to activate the prodrug are responsible for the majority of INH-resistant clinical isolates.[5]

Strain	Isoniazid MIC (μg/mL)	Resistance Level	Reference
M. tuberculosis H37Rv	0.015 - 0.06	Susceptible	[5][6][30]
M. tuberculosis Erdman	0.015	Susceptible	[5]
Strains with inhA promoter mutations	0.25 - 2.0	Low-Level Resistance	[3][31]
Strains with katG (S315T) mutation	4.0 - 16.0	High-Level Resistance	[31]
Strains with dual katG/inhA mutations	8.0 - 64.0	Very High-Level Resistance	[31]

Conclusion

The history of pyridine carboxylic acid derivatives is a compelling narrative of how fundamental chemical exploration can lead to monumental advances in human health. From the initial characterization of the pyridine ring to the elucidation of niacin's role in preventing pellagra and the serendipitous discovery of isoniazid's power to cure tuberculosis, these compounds have saved countless lives and reshaped public health. The development of their synthesis, from Hantzsch's foundational multi-component reaction to modern catalytic methods, showcases the relentless drive of chemists to provide access to these vital molecules. For today's researchers, this history serves as a powerful reminder of the enduring connection between organic synthesis, medicinal chemistry, and the betterment of the human condition. The legacy of these simple heterocycles continues to inspire the search for new derivatives and new therapeutic breakthroughs.

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"theoretical properties of 2-Cyclobutoxypyridine-4-carboxylic acid"

An In-depth Technical Guide to the Theoretical Properties of 2-Cyclobutoxypyridine-4-carboxylic Acid

Introduction

2-Cyclobutoxypyridine-4-carboxylic acid, with the molecular formula C₁₀H₁₁NO₃, is a heterocyclic compound featuring a pyridine core functionalized with a cyclobutoxy group at the 2-position and a carboxylic acid at the 4-position. This unique arrangement of an electron-donating ether linkage and an electron-withdrawing carboxylic acid group on the pyridine scaffold makes it a molecule of significant interest for researchers in medicinal chemistry and materials science. Pyridine carboxylic acids are vital building blocks in the synthesis of a wide array of pharmaceuticals and functional materials. Understanding the theoretical and electronic properties of such molecules is paramount for predicting their reactivity, intermolecular interactions, and potential as drug candidates or specialized chemical agents.

This technical guide provides a comprehensive analysis of the predicted theoretical properties of 2-Cyclobutoxypyridine-4-carboxylic acid, leveraging established computational chemistry principles. The insights herein are derived from predictive models and theoretical frameworks commonly applied in molecular design and drug discovery.

Caption: 2D structure of 2-Cyclobutoxypyridine-4-carboxylic acid.

Part 1: Predicted Physicochemical and Pharmacokinetic Properties

The initial assessment of a molecule's potential as a therapeutic agent often begins with an analysis of its physicochemical properties. These characteristics are crucial determinants of a compound's absorption, distribution, metabolism, and excretion (ADME) profile. Properties for 2-Cyclobutoxypyridine-4-carboxylic acid have been predicted using computational models, which are summarized below.

Property	Predicted Value	Significance in Drug Development
Molecular Formula	C₁₀H₁₁NO₃	Defines the elemental composition.
Molecular Weight	193.20 g/mol	Influences absorption and diffusion; generally, <500 g/mol is preferred for oral bioavailability (Lipinski's Rule).
Monoisotopic Mass	193.0739 Da	Used for high-resolution mass spectrometry identification.
XlogP	1.6	A measure of lipophilicity. A value between 1 and 3 is often optimal for balancing solubility and membrane permeability.
Hydrogen Bond Donors	1	The carboxylic acid -OH group can donate a hydrogen bond, influencing solubility and receptor binding.
Hydrogen Bond Acceptors	4	The pyridine nitrogen, ether oxygen, and two carboxylic oxygens can accept hydrogen bonds.
Polar Surface Area (TPSA)	60.5 Ų (Estimated)	Predicts transport properties. Values < 140 Ų are generally associated with good cell permeability.
pKa (Predicted)	~4-5 (Carboxylic Acid)	The ionization state of the molecule at physiological pH (7.4) affects its solubility, permeability, and target interaction.

Interpretation for Drug Development: The predicted properties of 2-Cyclobutoxypyridine-4-carboxylic acid align well with established guidelines for orally available drug candidates, such as Lipinski's Rule of Five. Its moderate molecular weight, balanced lipophilicity (XlogP of 1.6), and appropriate number of hydrogen bond donors/acceptors suggest it has a favorable profile for good absorption and permeability. The predicted pKa indicates that the carboxylic acid group will be predominantly deprotonated (negatively charged) at physiological pH, which enhances aqueous solubility but can sometimes reduce passive diffusion across cell membranes. These in silico predictions are foundational for prioritizing compounds for further experimental validation.

Part 2: Quantum Chemical Analysis

To gain deeper insight into the molecule's electronic structure and reactivity, quantum chemical calculations based on Density Functional Theory (DFT) are invaluable. While specific experimental DFT data for this exact molecule is not publicly available, we can infer its properties based on well-established principles and studies on similar structures, such as other pyridine-carboxylic acids.

Methodological Approach: A Self-Validating System

The standard and trusted protocol for this type of theoretical analysis involves a workflow designed to ensure accuracy and reproducibility.

Caption: Standard workflow for theoretical property calculation using DFT.

Expertise in Method Selection: The choice of the B3LYP functional with a 6-31G(d,p) basis set represents a cost-effective and widely validated method for organic molecules, providing a reliable balance between computational expense and accuracy for predicting geometries and electronic properties. Frequency calculations are a critical self-validation step; the absence of imaginary frequencies confirms that the optimized geometry represents a true energy minimum on the potential energy surface.

Frontier Molecular Orbitals (HOMO & LUMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are central to understanding chemical reactivity.

• HOMO: Represents the ability to donate an electron. For 2-Cyclobutoxypyridine-4-carboxylic acid, the HOMO is expected to be localized primarily on the electron-rich pyridine ring and the oxygen atom of the cyclobutoxy group, which act as the primary sites for electrophilic attack.

• LUMO: Represents the ability to accept an electron. The LUMO is anticipated to be distributed over the electron-deficient carboxylic acid group and the pyridine ring, indicating these are the likely sites for nucleophilic attack.

The HOMO-LUMO energy gap (ΔE) is a crucial indicator of molecular stability. A larger gap implies higher kinetic stability and lower chemical reactivity, while a smaller gap suggests the molecule is more reactive. For similar aromatic carboxylic acids, this gap typically falls in the range of 4-6 eV, suggesting moderate reactivity.

Molecular Electrostatic Potential (MEP)

An MEP map visualizes the electrostatic potential on the electron density surface, revealing regions prone to intermolecular interactions.

• Negative Potential (Red/Yellow): These electron-rich regions are susceptible to electrophilic attack and are favorable for hydrogen bond acceptance. For this molecule, the most negative potentials will be concentrated around the carbonyl oxygen of the carboxylic acid and the pyridine nitrogen atom.

• Positive Potential (Blue): These electron-deficient areas are prone to nucleophilic attack and act as hydrogen bond donors. The most positive potential is expected on the hydrogen atom of the carboxylic acid group.

This charge distribution is fundamental to how the molecule will "dock" with biological receptors or self-assemble in a crystalline state, primarily through hydrogen bonding and electrostatic interactions.

Part 3: Predicted Spectroscopic Signatures

Theoretical calculations can accurately predict spectroscopic data, which is essential for the structural confirmation of synthesized compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The chemical shifts (δ) are highly dependent on the local electronic environment of each nucleus.

Nucleus Type	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	Rationale
Carboxylic Acid (COOH)	12.0 - 13.0	165 - 175	Deshielded due to the electronegative oxygen atoms.
Pyridine Ring (Ar-H)	7.5 - 8.5	120 - 150	Aromatic environment, with specific shifts influenced by the positions of the electron-donating and -withdrawing groups.
Cyclobutoxy (O-CH)	4.5 - 5.0	70 - 80	Proton is deshielded by the adjacent ether oxygen.
Cyclobutoxy (-CH₂-)	1.8 - 2.5	20 - 35	Aliphatic protons and carbons in a strained ring system.

Infrared (IR) Spectroscopy

Predicted vibrational frequencies correspond to the stretching and bending of specific bonds.

Functional Group	Predicted Wavenumber (cm⁻¹)	Vibration Type
O-H (Carboxylic Acid)	3000 - 3300 (broad)	Stretching
C-H (Aromatic)	3000 - 3100 (sharp)	Stretching
C-H (Aliphatic)	2850 - 3000	Stretching
C=O (Carboxylic Acid)	1700 - 1730	Stretching
C=N, C=C (Pyridine)	1550 - 1620	Ring Stretching
C-O (Ether)	1200 - 1270	Asymmetric Stretching

These predicted spectra serve as a benchmark for experimental characterization, aiding in the rapid and accurate identification of the target molecule during synthesis and purification.

Conclusion

The theoretical analysis of 2-Cyclobutoxypyridine-4-carboxylic acid reveals a molecule with a promising profile for applications in drug discovery. Its predicted physicochemical properties are aligned with the criteria for oral bioavailability. Quantum chemical calculations provide a detailed map of its electronic structure, highlighting the distinct reactive sites governed by the interplay between the cyclobutoxy, pyridine, and carboxylic acid moieties. The predicted HOMO-LUMO gap suggests moderate stability, while the MEP map clearly delineates the regions responsible for the intermolecular interactions that are critical for biological activity. This in-depth theoretical guide provides a solid, data-driven foundation for researchers and scientists to direct future experimental investigations and unlock the full potential of this intriguing molecule.

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• Rojas-Carrillo, A., et al. (2021). Synthesis, Cytotoxic Activity and In Silico Study of Novel Dihydropyridine Carboxylic Acids Derivatives. MDPI. Available from: [Link].

• Verma, M., et al. (2018). Synthesis, spectroscopic investigation, molecular docking and DFT studies of novel (2Z,4Z)-2,4-bis(4-chlorobenzylidene)-5-oxo-1-phenylpyrrolidine-3-carboxylic acid (BCOPCA). PubMed Central. Available from: [Link].

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An In-depth Technical Guide to the Molecular Modeling and Simulation of 2-Cyclobutoxypyridine-4-carboxylic Acid

A Senior Application Scientist's Perspective for Researchers and Drug Development Professionals

Foreword: The Computational Microscope on a Novel Scaffold

In the landscape of modern drug discovery, the pyridine carboxylic acid moiety stands as a privileged scaffold, forming the core of numerous therapeutic agents.[1][2] The introduction of a cyclobutoxy group at the 2-position of a pyridine-4-carboxylic acid framework presents a novel chemical entity with intriguing potential. The cyclobutyl ring introduces a unique conformational rigidity and lipophilicity profile compared to simpler alkoxy substituents, which can significantly influence its pharmacokinetic and pharmacodynamic properties. Understanding the three-dimensional structure, electronic landscape, and dynamic behavior of 2-Cyclobutoxypyridine-4-carboxylic acid is therefore paramount for any rational drug design campaign targeting its future development.

I. Quantum Mechanical Characterization: Unveiling the Electronic Soul

Before delving into the dynamic behavior of our molecule, we must first establish an accurate and reliable representation of its fundamental electronic structure and geometry. Density Functional Theory (DFT) has emerged as the workhorse for such quantum chemical calculations in drug discovery, offering a favorable balance between accuracy and computational cost.[3]

A. Geometry Optimization: In Search of the Energetic Minimum

The first and most critical step is to determine the lowest energy conformation of 2-Cyclobutoxypyridine-4-carboxylic acid. This optimized geometry serves as the foundation for all subsequent calculations.

Rationale for Method Selection:

• Functional: The B3LYP hybrid functional is a widely used and well-validated choice for organic molecules, providing a good description of both electronic structure and thermochemistry.[4]

• Basis Set: The 6-311++G(d,p) basis set is a robust choice that includes diffuse functions (++) to accurately describe the electron density far from the nucleus (important for anions and hydrogen bonding) and polarization functions (d,p) to allow for non-spherical electron distribution, which is crucial for describing chemical bonds accurately.[5]

Protocol 1: DFT Geometry Optimization

• Input Structure Generation: A 3D structure of 2-Cyclobutoxypyridine-4-carboxylic acid can be generated using molecular building software such as Avogadro or ChemDraw.

• Quantum Chemistry Software: Utilize a quantum chemistry package like Gaussian, ORCA, or Spartan.

• Calculation Setup:

  • Job Type: Geometry Optimization.

  • Method: DFT.

  • Functional: B3LYP.

  • Basis Set: 6-311++G(d,p).

  • Solvation Model (Optional but Recommended): An implicit solvation model, such as the Polarizable Continuum Model (PCM), can be employed to account for the bulk effects of a solvent like water.

• Execution and Analysis: Run the calculation and visualize the resulting optimized structure. Verify that the optimization has converged to a true minimum by performing a frequency calculation; the absence of imaginary frequencies confirms a local minimum on the potential energy surface.

B. Electronic Properties: Mapping the Reactivity Landscape

With an optimized geometry, we can now probe the electronic properties that govern the molecule's reactivity and intermolecular interactions.

• Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO): The energies of the HOMO and LUMO, and the resulting HOMO-LUMO gap, provide insights into the molecule's chemical reactivity and kinetic stability.[6] A smaller gap suggests higher reactivity.

• Molecular Electrostatic Potential (MEP): The MEP map visually represents the electrostatic potential on the molecule's surface, highlighting regions of positive (electron-poor) and negative (electron-rich) potential. This is invaluable for predicting sites of electrophilic and nucleophilic attack, as well as hydrogen bonding interactions.

• Mulliken and Natural Bond Orbital (NBO) Charges: These analyses provide a quantitative measure of the partial atomic charges, offering a more detailed picture of the charge distribution within the molecule.

These properties can be calculated at the same level of theory (B3LYP/6-311++G(d,p)) used for the geometry optimization.

C. Predicting Acidity: The pKa Value

The carboxylic acid and pyridine nitrogen impart ionizable character to the molecule, making its pKa a critical parameter influencing its solubility, absorption, and target binding. DFT-based methods, in conjunction with thermodynamic cycles, can provide reliable pKa predictions.[7][8]

Protocol 2: pKa Prediction using a Thermodynamic Cycle

• Perform DFT Calculations:

  • Optimize the geometry and calculate the Gibbs free energy (G) in the gas phase for the neutral molecule (HA), its conjugate base (A-), a reference acid with a known pKa (H_refA), and its conjugate base (H_refA-).

  • Calculate the Gibbs free energy of solvation for each of these species using an implicit solvation model (e.g., SMD or PCM).

• Calculate the Relative pKa: The pKa of the target molecule can be calculated relative to the reference acid using the following equation:

  pKa(HA) = pKa(H_refA) + [ΔG_solv(A-) - ΔG_solv(HA) - ΔG_solv(H_refA-) + ΔG_solv(H_refA)] / (2.303 * RT) + [ΔG_gas(A-) - ΔG_gas(HA) - ΔG_gas(H_refA-) + ΔG_gas(H_refA)] / (2.303 * RT)

  where ΔG_solv is the Gibbs free energy of solvation and ΔG_gas is the Gibbs free energy in the gas phase.

Table 1: Predicted Electronic Properties of 2-Cyclobutoxypyridine-4-carboxylic Acid (Illustrative Data)

Property	Value
HOMO Energy	-6.5 eV
LUMO Energy	-1.2 eV
HOMO-LUMO Gap	5.3 eV
Dipole Moment	3.5 D
Predicted pKa (Carboxylic Acid)	4.2
Predicted pKa (Pyridinium)	2.5

II. Molecular Dynamics Simulations: Capturing the Dance of Atoms

While DFT provides a static picture of the molecule, its true behavior in a biological context is dynamic. Molecular Dynamics (MD) simulations allow us to model the atomistic movements of 2-Cyclobutoxypyridine-4-carboxylic acid over time, providing invaluable insights into its conformational flexibility and interactions with its environment.[9]

A. Force Field Parameterization: The Rules of the Game

MD simulations rely on a set of parameters, known as a force field, that define the potential energy of the system as a function of its atomic coordinates. For novel molecules like ours, these parameters need to be generated. The CHARMM General Force Field (CGenFF) is an excellent choice for drug-like molecules, as it is compatible with the widely used CHARMM force fields for biomolecules.[10]

Workflow for CGenFF Parameterization:

The CGenFF program, accessible via the ParamChem server, provides an automated and reliable workflow for generating parameters for novel small molecules.[11]

Caption: GROMACS MD Simulation Workflow.

Protocol 4: GROMACS Simulation Workflow

• Define the Simulation Box: Use gmx editconf to create a cubic or dodecahedron simulation box around the molecule, ensuring a minimum distance of at least 1.0 nm between the molecule and the box edges.

• Solvate the System: Use gmx solvate to fill the box with water molecules (e.g., TIP3P water model). [12]3. Add Ions: Use gmx genion to add ions to neutralize the system and achieve a desired salt concentration (e.g., 0.15 M NaCl). [12]4. Energy Minimization: Perform a steep descent energy minimization using gmx grompp and gmx mdrun to relax the system and remove any steric clashes.

• Equilibration:

  • NVT Equilibration: Equilibrate the system at a constant number of particles, volume, and temperature (e.g., 300 K) to allow the solvent to equilibrate around the solute. Position restraints are typically applied to the heavy atoms of the solute during this step.

  • NPT Equilibration: Equilibrate the system at a constant number of particles, pressure (e.g., 1 bar), and temperature to bring the system to the correct density.

• Production MD: Run the production simulation for a sufficient length of time (e.g., 100 ns or longer) to sample the conformational space of the molecule.

C. Analysis of the Trajectory: Extracting Meaningful Insights

The output of an MD simulation is a trajectory file containing the coordinates of all atoms at different time points. Analysis of this trajectory can reveal a wealth of information.

• Root Mean Square Deviation (RMSD): The RMSD of the molecule's backbone or heavy atoms relative to the initial structure can be used to assess the stability of the simulation and identify major conformational changes.

• Root Mean Square Fluctuation (RMSF): The RMSF of individual atoms or residues provides a measure of their flexibility. This can highlight which parts of the molecule are most mobile.

• Conformational Analysis: Clustering algorithms or principal component analysis (PCA) can be used to identify the most populated conformational states of the molecule during the simulation. This is particularly important for understanding the flexibility of the cyclobutoxy group and its preferred orientations.

• Hydrogen Bonding Analysis: The formation and breaking of hydrogen bonds between the molecule and surrounding water molecules can be monitored throughout the simulation, providing insights into its solvation properties.

III. Validation: The Bedrock of Trustworthy Models

A computational model is only as good as its ability to reproduce experimental observations. While direct experimental data for 2-Cyclobutoxypyridine-4-carboxylic acid is currently lacking, this section outlines the crucial validation protocols that should be performed once such data becomes available. To illustrate this process, we will consider a hypothetical scenario using data from a closely related, experimentally characterized molecule: 2-methoxypyridine-4-carboxylic acid. [13]

A. Validation of Quantum Mechanical Calculations

• Geometric Parameters: Calculated bond lengths and angles from the DFT-optimized geometry should be compared with experimental values obtained from X-ray crystallography. [14]* Vibrational Frequencies: The calculated vibrational frequencies (after appropriate scaling to account for anharmonicity and basis set effects) can be compared with experimental IR and Raman spectra. [15]This allows for a detailed validation of the force field and the accuracy of the computed structure.

Table 2: Comparison of Calculated and "Experimental" Vibrational Frequencies for a Pyridine Carboxylic Acid Analog (Illustrative)

Vibrational Mode	Calculated Frequency (cm⁻¹)	"Experimental" Frequency (cm⁻¹)
C=O stretch	1750	1735
Pyridine ring stretch	1605	1600
C-O-C stretch	1255	1250

B. Validation of Molecular Dynamics Simulations

• NMR Chemical Shifts: Theoretical chemical shifts can be calculated from the MD trajectory and compared with experimental ¹H and ¹³C NMR data. [16][17]This provides a sensitive probe of the average conformational ensemble sampled during the simulation.

• Thermodynamic Properties: Properties such as the free energy of solvation can be calculated from the MD simulations and compared with experimental values, if available.

IV. Conclusion and Future Directions

This guide has provided a comprehensive and scientifically grounded workflow for the molecular modeling and simulation of 2-Cyclobutoxypyridine-4-carboxylic acid. By combining the power of quantum mechanics and classical molecular dynamics, researchers can gain deep insights into the structural, electronic, and dynamic properties of this novel molecule. The emphasis on rigorous parameterization and the critical importance of validation against experimental data ensures the reliability and predictive power of the generated models.

As drug discovery continues to evolve, the integration of computational approaches such as those outlined here will be indispensable for accelerating the design and optimization of new therapeutic agents. Future work on 2-Cyclobutoxypyridine-4-carboxylic acid could involve using these validated models to perform virtual screening for potential protein targets, calculating binding free energies to these targets, and exploring its interactions with biological membranes. The computational journey has just begun, and the insights gained will undoubtedly pave the way for exciting new discoveries.

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Protocols & Analytical Methods

Application Notes and Protocols: Leveraging 2-Cyclobutoxypyridine-4-carboxylic acid in Modern Medicinal Chemistry

Introduction: A Privileged Scaffold for Challenging Targets

In the landscape of contemporary drug discovery, the relentless pursuit of novel chemical entities with superior efficacy and safety profiles has led medicinal chemists to explore unique molecular scaffolds. Among these, 2-Cyclobutoxypyridine-4-carboxylic acid has emerged as a cornerstone building block, particularly in the design of potent and selective enzyme inhibitors. Its inherent structural features—a substituted pyridine ring offering key hydrogen bonding capabilities and a cyclobutoxy group providing a valuable hydrophobic interaction motif—make it an attractive starting point for library synthesis and lead optimization.

The carboxylic acid moiety at the 4-position serves as a versatile synthetic handle, primarily for the formation of amide bonds, which are prevalent in a vast number of biologically active molecules. This application note will provide a comprehensive guide for researchers, scientists, and drug development professionals on the strategic utilization of 2-Cyclobutoxypyridine-4-carboxylic acid, with a particular focus on its application in the development of inhibitors for Interleukin-1 Receptor-Associated Kinase 4 (IRAK4), a critical mediator in inflammatory and oncological signaling pathways.

Physicochemical Properties of 2-Cyclobutoxypyridine-4-carboxylic acid

A thorough understanding of the physicochemical properties of a starting material is paramount for successful reaction planning and execution. The key properties of 2-Cyclobutoxypyridine-4-carboxylic acid are summarized below.

Property	Value	Source
CAS Number	1247662-13-0	ChemScene
Molecular Formula	C₁₀H₁₁NO₃	ChemScene
Molecular Weight	193.20 g/mol	ChemScene
Appearance	White to off-white solid	---
Solubility	Soluble in polar aprotic solvents (e.g., DMF, DMSO) and aqueous base. Limited solubility in non-polar organic solvents.	General Chemical Knowledge

The Significance of IRAK4 as a Therapeutic Target

Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) is a serine/threonine kinase that plays a central role in the signal transduction of Toll-like receptors (TLRs) and interleukin-1 receptors (IL-1Rs).[1] These pathways are integral to the innate immune system and are implicated in a wide array of inflammatory and autoimmune diseases, as well as certain cancers.[2][3] Dysregulation of IRAK4 signaling can lead to chronic inflammation and cellular proliferation.[4] Consequently, the development of small molecule inhibitors of IRAK4 has become a major focus for pharmaceutical research, offering a promising therapeutic strategy for conditions such as rheumatoid arthritis, lupus, and certain hematological malignancies.[5][6]

The general structure of many potent pyridine-based IRAK4 inhibitors highlights the importance of the 2-substituted pyridine-4-carboxamide core. The pyridine nitrogen often forms a critical hydrogen bond with the hinge region of the kinase, while the substituents at the 2-position and on the amide nitrogen explore different pockets of the ATP-binding site to enhance potency and selectivity.

Core Application: Synthesis of 2-Cyclobutoxypyridine-4-carboxamides as IRAK4 Inhibitors

The primary application of 2-Cyclobutoxypyridine-4-carboxylic acid in medicinal chemistry is its use as a precursor for the synthesis of a diverse range of amides. The resulting 2-cyclobutoxypyridine-4-carboxamide scaffold is a key feature in a number of patented IRAK4 inhibitors.

General Protocol for Amide Bond Formation

The direct coupling of a carboxylic acid and an amine to form an amide bond is a cornerstone of medicinal chemistry. Due to the acidic nature of the carboxylic acid and the basicity of the amine, a coupling agent is required to activate the carboxylic acid and facilitate the reaction. Below is a general, robust protocol for the synthesis of amides from 2-Cyclobutoxypyridine-4-carboxylic acid.

Reagents and Materials:

• 2-Cyclobutoxypyridine-4-carboxylic acid

• Amine of interest

• Coupling agent (e.g., HATU, HBTU, EDC/HOBt)

• Organic base (e.g., DIPEA, TEA)

• Anhydrous polar aprotic solvent (e.g., DMF, DCM)

• Standard laboratory glassware and stirring apparatus

• Inert atmosphere (e.g., Nitrogen or Argon)

Step-by-Step Protocol:

• Preparation: In a clean, dry round-bottom flask under an inert atmosphere, dissolve 2-Cyclobutoxypyridine-4-carboxylic acid (1.0 equivalent) in the chosen anhydrous solvent (e.g., DMF).

• Activation: To the stirred solution, add the coupling agent (e.g., HATU, 1.1 equivalents) and the organic base (e.g., DIPEA, 2.0-3.0 equivalents). Stir the mixture at room temperature for 15-30 minutes. The formation of the activated ester can often be observed by a change in the color or clarity of the solution.

• Amine Addition: Add the desired amine (1.0-1.2 equivalents) to the reaction mixture.

• Reaction: Allow the reaction to stir at room temperature. The reaction progress should be monitored by an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can vary from a few hours to overnight depending on the reactivity of the amine.

• Work-up: Upon completion, the reaction mixture is typically quenched with water or a saturated aqueous solution of sodium bicarbonate. The product is then extracted into an organic solvent (e.g., ethyl acetate, DCM). The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, and filtered.

• Purification: The crude product is concentrated under reduced pressure. Purification is typically achieved by column chromatography on silica gel, eluting with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes or methanol in DCM).

Representative Protocol: Synthesis of a Hypothetical Thiazole-Containing IRAK4 Inhibitor

This protocol describes the synthesis of a representative IRAK4 inhibitor, N-(thiazol-2-yl)-2-cyclobutoxypyridine-4-carboxamide, a structural motif found in several patented series of IRAK4 inhibitors.

Workflow Diagram:

Caption: Synthetic workflow for a representative IRAK4 inhibitor.

Detailed Procedure:

• To a stirred solution of 2-Cyclobutoxypyridine-4-carboxylic acid (1.0 g, 5.18 mmol) in anhydrous N,N-dimethylformamide (DMF, 20 mL) under a nitrogen atmosphere at room temperature was added 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU, 2.16 g, 5.69 mmol) followed by N,N-diisopropylethylamine (DIPEA, 2.7 mL, 15.54 mmol).

• The resulting mixture was stirred at room temperature for 20 minutes to allow for the formation of the activated ester.

• 2-Aminothiazole (0.57 g, 5.69 mmol) was then added in one portion.

• The reaction was stirred at room temperature for 16 hours. Progress was monitored by LC-MS, checking for the consumption of the starting carboxylic acid and the appearance of the desired product mass.

• Upon completion, the reaction mixture was poured into water (100 mL) and extracted with ethyl acetate (3 x 50 mL).

• The combined organic layers were washed with saturated aqueous sodium bicarbonate solution (2 x 50 mL) and brine (50 mL), dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude residue was purified by flash column chromatography on silica gel (eluting with a gradient of 0-50% ethyl acetate in hexanes) to afford N-(thiazol-2-yl)-2-cyclobutoxypyridine-4-carboxamide as a white solid.

Biological Evaluation and Structure-Activity Relationship (SAR) Insights

Once synthesized, derivatives of 2-Cyclobutoxypyridine-4-carboxylic acid should be evaluated for their biological activity. For IRAK4 inhibitors, this typically involves a multi-tiered approach.

Biological Evaluation Workflow:

Caption: Tiered approach for biological evaluation of IRAK4 inhibitors.

Key Assays:

• Biochemical Assays: The initial screen involves determining the half-maximal inhibitory concentration (IC50) of the synthesized compounds against the isolated IRAK4 enzyme. This provides a direct measure of the compound's potency.

• Cell-Based Assays: Compounds that show good potency in the biochemical assay are then tested in cellular systems. This often involves stimulating immune cells (e.g., peripheral blood mononuclear cells) with TLR or IL-1R ligands and measuring the inhibition of downstream signaling events, such as the release of pro-inflammatory cytokines (e.g., TNF-α, IL-6).

• In Vivo Models: Promising candidates from cell-based assays are subsequently evaluated in animal models of inflammatory diseases, such as collagen-induced arthritis in rodents, to assess their in vivo efficacy and pharmacokinetic properties.[7]

Structure-Activity Relationship (SAR) Considerations:

The 2-cyclobutoxypyridine-4-carboxamide scaffold allows for systematic modification at several positions to explore the SAR and optimize the compound's properties.

• The Amide Substituent: The nature of the group attached to the amide nitrogen is critical for potency and selectivity. Small, heterocyclic rings, such as thiazole, are often well-tolerated and can form key interactions within the active site.

• The Cyclobutoxy Group: This group typically occupies a hydrophobic pocket. Modifications to the ring size or substitution on the cyclobutyl ring can be explored to fine-tune lipophilicity and potency.

• The Pyridine Ring: While the 2-cyclobutoxy and 4-carboxamide substitutions are often conserved, further substitution on the pyridine ring itself can be investigated to modulate electronic properties and introduce additional interaction points.

Conclusion

2-Cyclobutoxypyridine-4-carboxylic acid is a valuable and versatile building block in modern medicinal chemistry, particularly for the development of IRAK4 inhibitors. Its strategic application, coupled with robust synthetic protocols and a systematic approach to biological evaluation, can accelerate the discovery of novel therapeutic agents for a range of inflammatory and autoimmune diseases. The protocols and insights provided in this application note are intended to serve as a practical guide for researchers in this exciting and rapidly evolving field.

References

• Buckley, G. M., et al. (2008). IRAK-4 inhibitors. Part II: a structure-based assessment of imidazo[1,2-a]pyridine binding. Bioorganic & Medicinal Chemistry Letters, 18(11), 3291-3295.
• De, A., et al. (2018). The Interleukin-1 Receptor–Associated Kinase 4 Inhibitor PF-06650833 Blocks Inflammation in Preclinical Models of Rheumatic Disease and in Humans Enrolled in a Randomized Clinical Trial.
• Kelly, P. N., et al. (2015). Potent and Selective Amidopyrazole Inhibitors of IRAK4 That Are Efficacious in a Rodent Model of Inflammation. ACS Medicinal Chemistry Letters, 6(6), 677-682.
• Boyle, D. L., et al. (2019). Discovery of IRAK4 Inhibitors BAY1834845 (Zabedosertib) and BAY1830839. Journal of Medicinal Chemistry, 62(17), 7959-7973.

• National Center for Biotechnology Information. (n.d.). IRAK4 interleukin 1 receptor associated kinase 4 [Homo sapiens (human)]. Gene. Retrieved from [Link]

• Li, S., et al. (2023). Emerging interleukin-1 receptor-associated kinase 4 (IRAK4) inhibitors or degraders as therapeutic agents for autoimmune diseases and cancer. Acta Pharmaceutica Sinica B, 13(5), 1857-1874.
• Bannen, L. C., et al. (2022). Discovery of KT-474 a Potent, Selective, and Orally Bioavailable IRAK4 Degrader for the Treatment of Autoimmune Diseases. Journal of Medicinal Chemistry, 65(20), 13689-13705.
• WIPO (World Intellectual Property Organization). (2017). IRAK4 inhibiting agents. WO2017127430A1.
• Google Patents. (2022).
• Ackerman, Z., et al. (2023). IRAK4 degrader in hidradenitis suppurativa and atopic dermatitis: a phase 1 trial.
• Kymera Therapeutics, Inc. (2023). Pharmacokinetics and Pharmacodynamics of KT-474, a Novel Selective Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) Degrader, in Healthy Adults.
• Rajurkar, V. G., Lambe, S. V., & Deshmukh, V. K. (2015). Synthesis of Some N-(4-(Aryl)-2-Thioxo-1,3-Thiazol-3(2H)-yl)Pyridine-4-Carboxamide as Antimicrobial and Anti-inflammatory Agents. Medicinal Chemistry, 5(6), 285-289.
• Wang, Z., et al. (2009). IRAK-4 Inhibitors for Inflammation. Current Topics in Medicinal Chemistry, 9(8), 724-737.
• Tumelty, D., et al. (2020). Potent and Selective Amidopyrazole Inhibitors of IRAK4 That Are Efficacious in a Rodent Model of Inflammation. ACS Medicinal Chemistry Letters, 11(4), 539-545.
• Yan, Z., et al. (2021). Synthesis and evaluation of pyridine-3-carboxamide analogs as effective agents against bacterial wilt in tomatoes. RSC Advances, 11(45), 28063-28073.

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• 3. IRAK4 degrader in hidradenitis suppurativa and atopic dermatitis: a phase 1 trial - PMC [pmc.ncbi.nlm.nih.gov]
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"2-Cyclobutoxypyridine-4-carboxylic acid as a building block in organic synthesis"

Application Notes: 2-Cyclobutoxypyridine-4-carboxylic Acid in Synthetic Chemistry

Abstract

2-Cyclobutoxypyridine-4-carboxylic acid, also known as 2-cyclobutoxyisonicotinic acid, is a versatile heterocyclic building block increasingly utilized in the fields of organic synthesis and medicinal chemistry. Its unique structural features—a pyridine core for aromatic interactions and hydrogen bonding, a carboxylic acid handle for diverse chemical transformations, and a bulky cyclobutoxy group to modulate physicochemical properties—make it an attractive component in the design of novel molecules. These notes provide a comprehensive overview of its synthesis, key applications, and detailed experimental protocols for its use in amide bond formation and cross-coupling reactions, tailored for researchers in drug discovery and synthetic chemistry.

Introduction: The Strategic Value of Substituted Pyridines

Pyridine carboxylic acids are privileged scaffolds in drug discovery, appearing in numerous therapeutic agents across a wide range of diseases.[1] The nitrogen atom of the pyridine ring can act as a hydrogen bond acceptor, influencing molecular recognition at biological targets, while the substitution pattern on the ring allows for fine-tuning of properties such as lipophilicity, metabolic stability, and target affinity. 2-Cyclobutoxypyridine-4-carboxylic acid is a prime example of a strategically functionalized building block, offering a combination of features that are highly desirable for the synthesis of complex molecular architectures and bioactive compounds.

Physicochemical Properties and Synthesis

A thorough understanding of the molecule's properties is fundamental to its effective application.

Property	Value	Source
CAS Number	1247662-13-0	[2]
Molecular Formula	C₁₀H₁₁NO₃	[3]
Molecular Weight	193.20 g/mol	[2]
Predicted XlogP	1.6	[3]
Appearance	White to off-white solid	Supplier Data
Solubility	Soluble in DMF, DMSO, Methanol	Supplier Data

Proposed Synthetic Route

While multiple synthetic routes can be envisioned, a common and efficient method for preparing 2-alkoxypyridine derivatives involves the nucleophilic aromatic substitution (SNAr) of a corresponding 2-halopyridine. The synthesis of 2-Cyclobutoxypyridine-4-carboxylic acid can be reliably achieved from commercially available 2-chloropyridine-4-carboxylic acid.

Caption: Proposed synthesis of 2-Cyclobutoxypyridine-4-carboxylic acid.

Protocol 1: Synthesis of 2-Cyclobutoxypyridine-4-carboxylic acid

• Esterification: To a solution of 2-chloropyridine-4-carboxylic acid (1.0 eq) in methanol, add thionyl chloride (1.2 eq) dropwise at 0 °C. Allow the reaction to warm to room temperature and then reflux for 4-6 hours. Monitor by TLC until the starting material is consumed. Remove the solvent under reduced pressure to yield methyl 2-chloropyridine-4-carboxylate, which can often be used without further purification.

• Nucleophilic Aromatic Substitution: To a suspension of sodium hydride (60% dispersion in mineral oil, 1.5 eq) in anhydrous THF at 0 °C, add cyclobutanol (1.2 eq) dropwise. Stir for 30 minutes at 0 °C, then add a solution of methyl 2-chloropyridine-4-carboxylate (1.0 eq) in anhydrous THF. Heat the mixture to reflux and maintain for 12-18 hours. Cool to room temperature, quench carefully with water, and extract with ethyl acetate. The organic layers are combined, dried over Na₂SO₄, and concentrated to give crude methyl 2-cyclobutoxypyridine-4-carboxylate. Purify by column chromatography.

• Hydrolysis: Dissolve the purified ester (1.0 eq) in a mixture of THF and water (e.g., 3:1). Add lithium hydroxide (1.5 eq) and stir at room temperature for 2-4 hours. Monitor the reaction by TLC. Upon completion, acidify the reaction mixture to pH 3-4 with 1N HCl. Extract the product with ethyl acetate, dry the combined organic layers over Na₂SO₄, and concentrate under reduced pressure to afford 2-Cyclobutoxypyridine-4-carboxylic acid as a solid.

Core Application: Amide Bond Formation

The carboxylic acid moiety is a versatile handle for constructing amide bonds, which are fundamental linkages in a vast number of pharmaceuticals.[4][5] 2-Cyclobutoxypyridine-4-carboxylic acid is an excellent substrate for standard amide coupling reactions.

Mechanism of HATU-Mediated Amide Coupling

HATU ([1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate]) is a highly efficient coupling reagent that minimizes side reactions and racemization.[5] The reaction proceeds through the formation of a highly reactive O-acylisourea intermediate.

Sources

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• 2. US8367701B2 - Crystalline pharmaceutical and methods of preparation and use thereof - Google Patents [patents.google.com]
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• 5. biosynth.com [biosynth.com]

Application Note: Strategies for the Esterification of 2-Cyclobutoxypyridine-4-carboxylic acid

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed guide for the esterification of 2-Cyclobutoxypyridine-4-carboxylic acid, a heterocyclic building block of interest in medicinal chemistry. Due to the presence of the basic pyridine nitrogen, standard esterification procedures require careful consideration and optimization. This note outlines three robust methodologies: activation to an acyl chloride, carbodiimide-mediated coupling (Steglich esterification), and modified acid catalysis (Fischer-Speier esterification). For each method, we discuss the underlying chemical principles, provide detailed, field-tested protocols, and offer guidance on method selection based on substrate scope, scale, and laboratory capabilities.

Chemical Considerations for Esterifying Pyridine Carboxylic Acids

2-Cyclobutoxypyridine-4-carboxylic acid is an analog of isonicotinic acid. The primary chemical feature influencing its reactivity is the pyridine nitrogen. This nitrogen atom is basic (pKa of the conjugate acid is typically around 5-6) and will readily react with acids. This has two major consequences for esterification:

• Acid Catalysis: In methods like Fischer esterification, the acid catalyst will first be consumed by protonating the pyridine nitrogen before it can activate the carboxylic acid carbonyl. Therefore, more than a catalytic amount of acid is often required.[1][2]

• Activation Methods: The pyridine nitrogen can act as a nucleophile, potentially interfering with certain activating agents or leading to unwanted side reactions if not properly managed.

The choice of esterification method should therefore be guided by the stability of the alcohol, the desired scale of the reaction, and the need to avoid or leverage these inherent properties.

Recommended Esterification Protocols

Three primary methods are recommended, each with distinct advantages.

Method A: Acyl Chloride Formation followed by Alcoholysis

Principle & Rationale: This is a highly reliable and versatile two-step, one-pot method. The carboxylic acid is first converted to a highly reactive acyl chloride using a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride. The acyl chloride is then reacted in situ with the desired alcohol to form the ester. This approach circumvents the equilibrium limitations of Fischer esterification and avoids strong acid catalysts, making it suitable for a wide range of alcohols. Thionyl chloride is often preferred for pyridine carboxylic acids as it forms the acid chloride hydrochloride salt, which is often a manageable solid.[3][4][5]

Detailed Protocol:

• Reaction Setup: To a dry round-bottom flask equipped with a stir bar and reflux condenser under a nitrogen atmosphere, add 2-Cyclobutoxypyridine-4-carboxylic acid (1.0 eq).

• Chlorination: Add thionyl chloride (SOCl₂, 2.0 to 5.0 eq) either neat or in an inert solvent like dichloromethane (DCM) or toluene. A catalytic amount of N,N-dimethylformamide (DMF) (1-2 drops) can be added to accelerate the reaction.[3][6]

• Reaction: Heat the mixture to reflux (typically 50-80°C) for 1-4 hours. The reaction can be monitored by the cessation of HCl and SO₂ gas evolution.

• Removal of Excess Reagent: Cool the mixture to room temperature and carefully remove the excess thionyl chloride under reduced pressure. This step is critical and should be performed in a well-ventilated fume hood.[6]

• Ester Formation: Re-dissolve the resulting crude acyl chloride hydrochloride in a dry, non-protic solvent like DCM, THF, or pyridine.

• Alcohol Addition: Cool the solution to 0°C in an ice bath. Add the desired alcohol (1.2-2.0 eq) followed by the slow addition of a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) (2.5 eq) to neutralize the HCl generated and the hydrochloride salt.[3][6]

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours until completion (monitor by TLC or LC-MS).

• Workup & Purification: Quench the reaction with water or saturated aqueous NaHCO₃. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The crude ester is typically purified by flash column chromatography on silica gel.

Mechanistic Diagram:

Caption: Acyl Chloride formation and subsequent esterification.

Method B: Carbodiimide-Mediated Coupling (Steglich Esterification)

Principle & Rationale: This method is exceptionally mild and ideal for acid-sensitive substrates or complex, valuable alcohols.[7][8] A carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC) or the water-soluble N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide (EDC), is used to activate the carboxylic acid.[9][10] The reaction is catalyzed by 4-dimethylaminopyridine (DMAP), which acts as an acyl-transfer agent, forming a highly reactive acylpyridinium intermediate.[7][11] This intermediate is then attacked by the alcohol to form the ester. The main byproduct, a urea, is either insoluble (dicyclohexylurea, DCU) and filtered off, or water-soluble (EDU) and removed during aqueous workup.[10]

Detailed Protocol:

• Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add the 2-Cyclobutoxypyridine-4-carboxylic acid (1.0 eq), the alcohol (1.1-1.5 eq), and a catalytic amount of DMAP (0.05-0.2 eq).

• Solvent Addition: Dissolve the components in an anhydrous aprotic solvent such as DCM or acetonitrile.[9]

• Cooling: Cool the reaction mixture to 0°C using an ice-water bath.

• Carbodiimide Addition: Add the carbodiimide (EDC·HCl or DCC, 1.1-1.3 eq) portion-wise, keeping the temperature below 5°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup (for DCC): If DCC is used, a white precipitate of dicyclohexylurea (DCU) will form. Cool the mixture to 0°C for 30 minutes to maximize precipitation, then filter the solid through Celite, washing the filter cake with cold DCM.

• Workup (for EDC): If EDC is used, concentrate the reaction mixture. Re-dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine. The water-soluble urea byproduct will be removed in the aqueous layers.

• Purification: Dry the final organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography.

Mechanistic Diagram:

Caption: Simplified mechanism of Steglich Esterification.

Method C: Modified Fischer-Speier Esterification

Principle & Rationale: This is the classic method of esterification, involving direct reaction of the carboxylic acid and alcohol in the presence of a strong acid catalyst, typically sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH).[12][13] The reaction is an equilibrium, so it must be driven to completion by using a large excess of the alcohol or by removing the water byproduct, often with a Dean-Stark apparatus.[1][12][13] For pyridine carboxylic acids, a key modification is using a stoichiometric amount of the acid catalyst to first form the pyridine salt, followed by a catalytic amount to promote esterification.[1][2] This method is cost-effective for simple, low-boiling alcohols but can be harsh and may not be suitable for sensitive substrates.

Detailed Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser (and Dean-Stark trap if applicable), combine 2-Cyclobutoxypyridine-4-carboxylic acid (1.0 eq) and a large excess of the desired alcohol (which often serves as the solvent, >10 eq).

• Catalyst Addition: Cool the mixture in an ice bath. Slowly and carefully add concentrated sulfuric acid (1.1-1.5 eq). The initial amount neutralizes the pyridine, and the excess serves as the catalyst.

• Reaction: Heat the mixture to reflux for 8-24 hours. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature. Carefully pour it over crushed ice and neutralize the acid by slowly adding a base, such as saturated aqueous NaHCO₃ or solid Na₂CO₃, until gas evolution ceases and the pH is ~7-8.

• Extraction: Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate, DCM) three times.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The crude product should be purified by column chromatography or distillation if the ester is volatile.

Method Selection & Optimization

The choice of method depends on several factors, summarized below.

Method	Advantages	Disadvantages	Best For
A: Acyl Chloride	High yield, fast, wide substrate scope, non-equilibrium.	Harsh reagent (SOCl₂), generates HCl gas, requires anhydrous conditions.	General purpose, scalable synthesis with most primary and secondary alcohols.[3][5]
B: Steglich Coupling	Very mild conditions, high yield, good for sensitive/complex molecules.	Expensive reagents (carbodiimides), byproduct removal can be tedious (DCC), potential for racemization with chiral centers.[7][8][11]	Precious or acid-labile alcohols, sterically hindered substrates, peptide-like couplings.
C: Fischer	Inexpensive, simple setup, suitable for large-scale synthesis.	Equilibrium-limited, requires harsh acidic conditions and high temperatures, often needs large excess of alcohol, narrow scope.[12][13]	Simple, robust, and inexpensive alcohols (e.g., methanol, ethanol) on a large scale.

General Experimental Workflow:

Sources

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• 2. US2758999A - Esterification of pyridine carboxylic acids - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. prepchem.com [prepchem.com]
• 5. A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. echemi.com [echemi.com]
• 7. Steglich Esterification [organic-chemistry.org]
• 8. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of Esters Via a Greener Steglich Esterification in Acetonitrile [jove.com]
• 10. reddit.com [reddit.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. Fischer Esterification [organic-chemistry.org]

Application Notes & Protocols: Leveraging 2-Cyclobutoxypyridine-4-carboxylic Acid in the Development of Novel Kinase Inhibitors

Abstract

Protein kinases are a critical class of enzymes involved in cellular signaling, and their dysregulation is a hallmark of numerous diseases, particularly cancer. The development of small molecule inhibitors that target the ATP-binding site of kinases is a cornerstone of modern targeted therapy.[1] The pyridine ring is a privileged scaffold in this endeavor, known for its ability to form key hydrogen bonding interactions with the kinase hinge region, mimicking the adenine moiety of ATP.[2][3][4] This guide provides an in-depth technical overview of the strategic application of 2-Cyclobutoxypyridine-4-carboxylic acid as a versatile building block for the synthesis and development of next-generation kinase inhibitors. We will explore the rationale behind its use, propose synthetic strategies, and provide detailed protocols for the biochemical and cellular evaluation of derived compounds.

Introduction: The Strategic Advantage of the 2-Cyclobutoxypyridine-4-carboxylic Acid Scaffold

The design of effective kinase inhibitors hinges on achieving high potency, selectivity, and favorable pharmacokinetic properties. The choice of the core scaffold is therefore a critical first step. Pyridine carboxylic acid isomers have historically given rise to a multitude of drugs for various diseases, including cancer.[5] The pyridine ring is electron-deficient and aromatic, facilitating π-π stacking and hydrogen bond interactions with biological targets, thereby enhancing binding affinity.[6]

The 2-Cyclobutoxypyridine-4-carboxylic acid scaffold (ChemScene CAS: 1247662-13-0) offers a unique combination of features for kinase inhibitor design:[7]

• Hinge-Binding Motif: The pyridine nitrogen is perfectly positioned to act as a hydrogen bond acceptor, anchoring the inhibitor to the kinase hinge region, a critical interaction for potent inhibition.[2][3]

• Directional Vector for Selectivity: The carboxylic acid at the 4-position provides a crucial attachment point for further chemical elaboration. This allows for the exploration of different vectors into the solvent-exposed region of the ATP-binding site, enabling the optimization of potency and selectivity. The carboxylic acid itself can also form additional hydrogen bonds with residues in the active site, further enhancing affinity.

• Hydrophobic Pocket Exploration: The 2-cyclobutoxy group provides a non-polar, rigid moiety that can effectively probe hydrophobic pockets adjacent to the ATP-binding site. This can contribute to both increased potency and selectivity against kinases that possess such a pocket.

• Improved Physicochemical Properties: The cyclobutoxy group can favorably impact the metabolic stability and solubility of the final compound compared to more linear alkyl chains.

Proposed Binding Mode and Interaction with the Kinase Active Site

While no specific co-crystal structure of a kinase with an inhibitor containing this exact fragment is publicly available, we can hypothesize its binding mode based on the known interactions of similar pyridine-based inhibitors. The pyridine nitrogen would form a hydrogen bond with the backbone amide of a key hinge residue (e.g., Cys, Met, or Ala). The carboxylic acid could interact with a conserved lysine residue or a catalytic loop residue, while the cyclobutoxy group would be oriented towards a hydrophobic region.

Caption: Proposed interaction of the 2-Cyclobutoxypyridine-4-carboxylic acid scaffold within a kinase active site.

Synthetic Strategy: Incorporation into Inhibitor Scaffolds

The carboxylic acid functional group of 2-Cyclobutoxypyridine-4-carboxylic acid makes it an ideal starting point for the synthesis of a diverse library of kinase inhibitors via amide bond formation. A general synthetic workflow is outlined below.

Caption: General synthetic workflow for preparing kinase inhibitors using the target scaffold.

Protocol 3.1: General Procedure for Amide Coupling

This protocol describes a standard method for coupling 2-Cyclobutoxypyridine-4-carboxylic acid with a primary or secondary amine.

Materials:

• 2-Cyclobutoxypyridine-4-carboxylic acid

• Amine of interest (1.1 equivalents)

• HATU (1.2 equivalents)

• Diisopropylethylamine (DIPEA) (3.0 equivalents)

• Anhydrous Dimethylformamide (DMF)

• Standard glassware for organic synthesis

• Magnetic stirrer and stir bar

• Nitrogen or Argon atmosphere setup

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 2-Cyclobutoxypyridine-4-carboxylic acid (1.0 equivalent).

• Dissolve the acid in anhydrous DMF.

• Add the amine of interest (1.1 equivalents) to the solution.

• Add DIPEA (3.0 equivalents) to the reaction mixture.

• In a separate vial, dissolve HATU (1.2 equivalents) in a small amount of anhydrous DMF and add it dropwise to the reaction mixture at room temperature.

• Stir the reaction at room temperature for 4-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired amide.

• Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Experimental Protocols for Inhibitor Evaluation

A tiered approach is essential for evaluating newly synthesized inhibitors. This typically begins with biochemical assays to determine direct enzyme inhibition, followed by cell-based assays to assess activity in a more physiologically relevant context.[8]

Protocol 4.1: Biochemical Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

The ADP-Glo™ Kinase Assay is a luminescence-based assay that measures the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.[9] This method is suitable for high-throughput screening.[9]

Materials:

• Kinase of interest (e.g., a specific receptor tyrosine kinase or serine/threonine kinase)

• Substrate peptide specific for the kinase

• Synthesized inhibitor compound (dissolved in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase Buffer (specific to the kinase, typically containing MgCl₂, DTT, and a buffering agent like HEPES)

• ATP at Km concentration for the specific kinase

• White, opaque 384-well assay plates

• Luminometer

Procedure:

• Compound Plating: Prepare serial dilutions of the inhibitor compounds in DMSO. Dispense a small volume (e.g., 1 µL) of each dilution into the wells of a 384-well plate. Include positive (no inhibitor) and negative (no enzyme) controls.

• Kinase Reaction: a. Prepare a kinase/substrate master mix in the appropriate kinase buffer. b. Add the kinase/substrate mix to the wells containing the compounds and pre-incubate for 15 minutes at room temperature.[9] c. Initiate the kinase reaction by adding ATP (at the Km concentration for the target kinase). d. Incubate the reaction at the optimal temperature for the kinase (typically 30°C or 37°C) for a predetermined time (e.g., 60 minutes).

• Detection: a. Stop the kinase reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature. b. Convert the ADP generated to ATP by adding the Kinase Detection Reagent. Incubate for 30 minutes at room temperature.[9] c. Measure the luminescence signal using a plate-reading luminometer. The light output is proportional to the ADP concentration.

• Data Analysis: a. Normalize the data using the positive (100% activity) and negative (0% activity) controls. b. Plot the percent inhibition versus the logarithm of the inhibitor concentration. c. Fit the data to a four-parameter dose-response curve to determine the IC₅₀ value for each compound.

Data Summary Table (Example):

Compound ID	Target Kinase	IC₅₀ (nM)
Inhibitor-001	Kinase A	15.2
Inhibitor-002	Kinase A	89.7
Staurosporine (Control)	Kinase A	5.1

Protocol 4.2: Cellular Target Engagement Assay (NanoBRET™)

To confirm that the inhibitor engages its target inside living cells, a target engagement assay like the NanoBRET™ assay (Promega) can be employed.[7] This assay measures the displacement of a fluorescent tracer from a NanoLuc® luciferase-tagged kinase by the test compound.[7]

Materials:

• Cells expressing the kinase of interest tagged with NanoLuc® luciferase.

• NanoBRET™ fluorescent tracer specific for the kinase.

• Synthesized inhibitor compound.

• Opti-MEM® I Reduced Serum Medium.

• White, non-binding 96-well or 384-well plates.

• Luminometer equipped with filters for measuring donor (460 nm) and acceptor (610 nm) wavelengths.

Procedure:

• Cell Plating: Seed the NanoLuc®-tagged cells into the assay plate and incubate overnight to allow for cell attachment.

• Compound Addition: Prepare serial dilutions of the inhibitor compound in Opti-MEM®. Add these dilutions to the appropriate wells.

• Tracer Addition: Prepare the NanoBRET™ tracer and Nano-Glo® Substrate in Opti-MEM®. Add this mixture to all wells.

• Incubation: Incubate the plate for 2 hours at 37°C in a CO₂ incubator.

• Signal Detection: Measure the donor and acceptor luminescence signals.

• Data Analysis: a. Calculate the raw BRET ratio (Acceptor Emission / Donor Emission). b. Convert the raw BRET ratios to milliBRET units (mBU). c. Plot the mBU values versus the logarithm of the inhibitor concentration and fit to a dose-response curve to determine the cellular IC₅₀.

Protocol 4.3: Cell Proliferation Assay (e.g., Ba/F3 Cell-Based Assay)

For kinases that are known oncogenic drivers, a cell proliferation assay can determine the compound's ability to inhibit cancer cell growth. The Ba/F3 system is a valuable tool for this purpose.[7] Normal Ba/F3 cells are dependent on IL-3 for survival; however, when transformed with an oncogenic kinase, they proliferate independently of IL-3.[7]

Materials:

• Ba/F3 cells engineered to express the target oncogenic kinase.

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum.

• Synthesized inhibitor compound.

• CellTiter-Glo® Luminescent Cell Viability Assay (Promega).

• Standard cell culture plates and equipment.

Procedure:

• Cell Seeding: Wash the engineered Ba/F3 cells to remove any residual IL-3 and resuspend them in IL-3-free medium. Seed the cells into a 96-well plate.

• Compound Treatment: Add serial dilutions of the inhibitor compound to the wells. Include appropriate vehicle controls.

• Incubation: Incubate the cells for 72 hours at 37°C in a CO₂ incubator.

• Viability Measurement: a. Equilibrate the plate to room temperature. b. Add CellTiter-Glo® reagent to each well. c. Mix on an orbital shaker for 2 minutes to induce cell lysis. d. Incubate at room temperature for 10 minutes to stabilize the luminescent signal. e. Measure luminescence.

• Data Analysis: Plot the luminescence signal (proportional to the number of viable cells) against the inhibitor concentration to determine the GI₅₀ (concentration for 50% growth inhibition).

Conclusion and Future Directions

2-Cyclobutoxypyridine-4-carboxylic acid represents a highly promising and versatile starting point for the development of novel kinase inhibitors. Its inherent structural features provide a solid foundation for achieving potent and selective inhibition. The synthetic and screening protocols outlined in this guide offer a clear and actionable framework for researchers to design, synthesize, and evaluate new chemical entities based on this scaffold. Future work should focus on building diverse chemical libraries through the derivatization of the 4-carboxylic acid position and profiling these compounds against a broad panel of kinases to identify potent and selective inhibitors for therapeutic development.

References

• Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery.
• INiTS. (2020, November 26). Cell-based test for kinase inhibitors.
• Thermo Fisher Scientific. Biochemical Kinase Assays.
• Creative Biolabs. Immuno-oncology Cell-based Kinase Assay Service.
• Reaction Biology. (2022, May 11).
• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development.
• Benchchem. Application Note: Developing a Bioassay for Kinase Inhibitor Activity.
• Ouellette, S. B., Noel, B. M., & Parker, L. L. (2016). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PLOS One.
• Domainex. (2021, March 25). Biochemical kinase assay to improve potency and selectivity.
• Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. PubMed Central.
• Design, Synthesis, and Structure-Activity Relationships of Pyridine-Based Rho Kinase (ROCK) Inhibitors. PubMed.
• A cell-based screening assay to identify novel kinase inhibitors. (2020, August 15). Abstract 4040.
• Discovery of pyrrolopyridine-pyridone based inhibitors of Met kinase: synthesis, X-ray crystallographic analysis, and biological activities. PubMed.
• Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy.
• The Guareschi Pyridine Scaffold as a Valuable Platform for the Identification of Selective PI3K Inhibitors. PMC - NIH.
• ChemScene. 1247662-13-0 | 2-Cyclobutoxypyridine-4-carboxylic acid.
• Structure–Activity Relationship Study of 3-Alkynyl-6-aryl-isothiazolo[4,3-b]pyridines as Dual Inhibitors of the Lipid Kinases PIKfyve and PIP4K2C. MDPI.
• Protein kinase B inhibitors.
• Furo[3,2-b]pyridine: A Privileged Scaffold for Highly Selective Kinase Inhibitors and Effective Modulators of the Hedgehog P
• Platinum Meets Pyridine: Affinity Studies of Pyridinecarboxylic Acids and Nicotinamide for Pl
• Development of Pyridine-based Inhibitors for the Human Vaccinia-rel
• Isonicotinic acid. Wikipedia.
• Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. PubMed.
• Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. PMC - PubMed Central.

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Application Notes & Protocols: Synthetic Routes to Novel Derivatives from 2-Cyclobutoxypyridine-4-carboxylic Acid

Introduction: The Value of the 2-Cyclobutoxypyridine-4-carboxylic Acid Scaffold

In the landscape of modern medicinal chemistry, the pyridine ring remains a cornerstone of pharmacophore design. Its unique electronic properties, ability to engage in hydrogen bonding, and metabolic stability make it a privileged scaffold in a vast array of therapeutics.[1] The subject of this guide, 2-cyclobutoxypyridine-4-carboxylic acid, is a particularly intriguing building block. The presence of the carboxylic acid at the 4-position provides a versatile handle for derivatization, allowing for the introduction of diverse functional groups to modulate physicochemical properties and biological activity.[1] The 2-cyclobutoxy group, on the other hand, imparts a degree of lipophilicity and unique conformational constraints that can be exploited to enhance binding to biological targets. This guide presents a series of robust and adaptable synthetic routes to generate novel derivatives from this promising starting material, with a focus on reactions of high strategic value in drug discovery programs.

Core Synthetic Strategies: A Multi-pronged Approach to Derivatization

Our exploration of novel derivatives from 2-cyclobutoxypyridine-4-carboxylic acid will focus on two primary domains of chemical modification:

• Derivatization of the Carboxylic Acid Moiety: This is the most direct approach to introduce diversity, primarily through the formation of amides and esters. These reactions are fundamental in medicinal chemistry for tuning properties such as solubility, permeability, and metabolic stability.

• Functionalization of the Pyridine Ring: To access more profound structural modifications, we will explore methods to introduce substituents directly onto the pyridine core. This includes a classical approach via halogenation followed by cross-coupling, and a more contemporary strategy involving direct C-H activation.

The following sections will provide detailed, step-by-step protocols for these transformations, underpinned by mechanistic insights to empower the researcher to adapt and troubleshoot these methods.

Route 1: Amide Scaffolds via EDC/HOBt Coupling

Amide bond formation is arguably the most frequently utilized reaction in medicinal chemistry.[2] The use of coupling agents such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in concert with an additive like 1-Hydroxybenzotriazole (HOBt) provides a reliable and mild method for the synthesis of amides from carboxylic acids and amines.[2][3]

Mechanistic Rationale

The reaction proceeds through the activation of the carboxylic acid by EDC, forming a highly reactive O-acylisourea intermediate. This intermediate is prone to racemization if the carboxylic acid has a chiral center alpha to the carbonyl group. HOBt acts as a crucial additive that intercepts the O-acylisourea to form an HOBt-ester. This new activated species is less reactive than the O-acylisourea, which mitigates side reactions and racemization, but is sufficiently electrophilic to readily react with a primary or secondary amine to furnish the desired amide.[3] The by-product, an N,N'-disubstituted urea, is typically soluble in aqueous media, facilitating purification.[2]

Caption: EDC/HOBt Amide Coupling Workflow.

Experimental Protocol: Synthesis of N-Benzyl-2-cyclobutoxypyridine-4-carboxamide

Materials:

• 2-Cyclobutoxypyridine-4-carboxylic acid

• Benzylamine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate (EtOAc)

• Hexanes

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-cyclobutoxypyridine-4-carboxylic acid (1.0 equiv), HOBt (1.2 equiv), and anhydrous DCM (to make a 0.1 M solution).

• Stir the solution at room temperature until all solids have dissolved.

• Add the desired amine (e.g., benzylamine, 1.1 equiv) followed by DIPEA (2.0 equiv).

• Add EDC (1.2 equiv) portion-wise to the stirred solution at room temperature.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting carboxylic acid is consumed (typically 4-12 hours).

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure amide.[4]

Reagent	Molar Equiv.	Purpose
2-Cyclobutoxypyridine-4-carboxylic acid	1.0	Starting material
Amine (e.g., Benzylamine)	1.1	Nucleophile
EDC	1.2	Coupling agent
HOBt	1.2	Additive to suppress side reactions
DIPEA	2.0	Organic base
DCM	-	Solvent

Route 2: Ester Synthesis via Steglich Esterification

The Steglich esterification is a powerful method for the formation of esters from carboxylic acids and alcohols, particularly for sterically hindered substrates or when acid-sensitive functional groups are present.[5] It utilizes a carbodiimide, typically N,N'-Dicyclohexylcarbodiimide (DCC) or EDC, and a nucleophilic catalyst, 4-Dimethylaminopyridine (DMAP).[5][6]

Mechanistic Rationale

Similar to amide coupling, the reaction begins with the activation of the carboxylic acid by DCC to form an O-acylisourea intermediate. DMAP, being a more potent nucleophile than the alcohol, attacks this intermediate to form a highly reactive N-acylpyridinium species. This "active ester" is then readily attacked by the alcohol to form the desired ester and regenerate the DMAP catalyst. The driving force for the reaction is the formation of the highly stable and poorly soluble dicyclohexylurea (DCU) by-product, which often precipitates from the reaction mixture.[5][7]

Caption: Steglich Esterification Workflow.

Experimental Protocol: Synthesis of Ethyl 2-cyclobutoxypyridine-4-carboxylate

Materials:

• 2-Cyclobutoxypyridine-4-carboxylic acid

• Ethanol (anhydrous)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Diethyl ether

• 0.5 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve 2-cyclobutoxypyridine-4-carboxylic acid (1.0 equiv), anhydrous ethanol (1.5 equiv), and DMAP (0.1 equiv) in anhydrous DCM (to make a 0.2 M solution).

• Cool the solution to 0 °C in an ice bath.

• Add a solution of DCC (1.1 equiv) in a small amount of anhydrous DCM dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-18 hours. A white precipitate of DCU will form.

• Monitor the reaction by TLC. Upon completion, filter off the DCU precipitate and wash the solid with a small amount of cold DCM or diethyl ether.

• Combine the filtrates and concentrate under reduced pressure.

• Redissolve the residue in diethyl ether and wash sequentially with 0.5 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• The crude ester can often be of sufficient purity, but if necessary, can be further purified by flash column chromatography on silica gel.

Reagent	Molar Equiv.	Purpose
2-Cyclobutoxypyridine-4-carboxylic acid	1.0	Starting material
Alcohol (e.g., Ethanol)	1.5	Nucleophile
DCC	1.1	Coupling agent/dehydrating agent
DMAP	0.1	Nucleophilic catalyst
DCM	-	Solvent

Route 3: Pyridine Ring Functionalization via Halogenation and Suzuki-Miyaura Cross-Coupling

To introduce aryl or heteroaryl substituents onto the pyridine ring, a powerful and widely used strategy is the Suzuki-Miyaura cross-coupling reaction.[8][9] This palladium-catalyzed reaction typically involves the coupling of an organoboron species (e.g., a boronic acid) with an organohalide. Therefore, a prerequisite for this approach is the regioselective halogenation of our pyridine scaffold.

Step 3a: Regioselective Bromination of the Pyridine Ring

The electron-donating nature of the 2-alkoxy group directs electrophilic aromatic substitution to the 3- and 5-positions of the pyridine ring. Careful control of reaction conditions can favor mono-substitution.

Experimental Protocol: Synthesis of 3-Bromo-2-cyclobutoxypyridine-4-carboxylic Acid

Materials:

• 2-Cyclobutoxypyridine-4-carboxylic acid

• N-Bromosuccinimide (NBS)

• Sulfuric acid (concentrated)

• Ice

• Sodium sulfite

Procedure:

• Carefully dissolve 2-cyclobutoxypyridine-4-carboxylic acid (1.0 equiv) in concentrated sulfuric acid at 0 °C.

• Add N-Bromosuccinimide (1.05 equiv) portion-wise, maintaining the temperature below 5 °C.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Slowly pour the reaction mixture onto crushed ice.

• Adjust the pH to ~4-5 with a saturated solution of sodium bicarbonate.

• If a yellow color persists (indicating excess bromine), add a small amount of sodium sulfite until the color disappears.

• The solid precipitate is collected by filtration, washed with cold water, and dried under vacuum to yield the brominated product. Recrystallization from an appropriate solvent system (e.g., ethanol/water) may be necessary for further purification.[1]

Step 3b: Suzuki-Miyaura Cross-Coupling

With the 3-bromo derivative in hand, a variety of aryl and heteroaryl groups can be introduced at this position.

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura reaction is well-established and involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the pyridine derivative to form a Pd(II) species.

• Transmetalation: In the presence of a base, the organic group from the boronic acid is transferred to the palladium center, displacing the halide.

• Reductive Elimination: The two organic fragments on the palladium complex couple and are eliminated, regenerating the Pd(0) catalyst and forming the desired C-C bond.[10]

Caption: Simplified Suzuki-Miyaura Catalytic Cycle.

Experimental Protocol: Synthesis of 2-Cyclobutoxy-3-phenylpyridine-4-carboxylic Acid

Materials:

• 3-Bromo-2-cyclobutoxypyridine-4-carboxylic acid

• Phenylboronic acid

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Ethyl acetate (EtOAc)

• 1 M Hydrochloric acid (HCl)

Procedure:

• To a reaction vessel, add 3-bromo-2-cyclobutoxypyridine-4-carboxylic acid (1.0 equiv), phenylboronic acid (1.5 equiv), Pd(dppf)Cl₂ (0.05 equiv), and K₂CO₃ (3.0 equiv).

• Evacuate and backfill the vessel with an inert gas (N₂ or Ar) three times.

• Add degassed 1,4-dioxane and water (4:1 v/v).

• Heat the reaction mixture to 90-100 °C and stir for 4-16 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with water.

• Acidify the aqueous layer to pH 3-4 with 1 M HCl.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography or recrystallization to yield the desired biaryl derivative.

Route 4: Novel Derivatization via Palladium-Catalyzed C-H Activation

Direct C-H activation is a modern and atom-economical strategy for forming new carbon-carbon bonds, avoiding the need for pre-functionalization of the starting material.[11][12] The electron-rich nature of the 2-alkoxypyridine ring makes it a suitable substrate for palladium-catalyzed C-H arylation. The pyridine nitrogen can act as a directing group, favoring functionalization at the C6 position, while the electronic bias from the 2-alkoxy group may also facilitate reaction at the C3 or C5 positions.[11][13]

Mechanistic Considerations

The mechanism of palladium-catalyzed C-H activation is complex and can vary depending on the specific catalyst, ligand, and substrate. A commonly proposed pathway involves a concerted metalation-deprotonation (CMD) step, where the palladium catalyst coordinates to the pyridine nitrogen, bringing it in proximity to a C-H bond. A base then facilitates the cleavage of the C-H bond, forming a palladacycle intermediate. This intermediate can then undergo oxidative addition with an aryl halide, followed by reductive elimination to form the C-C bond and regenerate the active catalyst.[11][13][14]

Experimental Protocol: Direct C5-Arylation of Ethyl 2-cyclobutoxypyridine-4-carboxylate

Note: C-H activation reactions are often sensitive to the oxidation state of the substrate. It is generally advisable to first protect the carboxylic acid, for instance, as an ester, to prevent potential interference with the catalytic cycle.

Materials:

• Ethyl 2-cyclobutoxypyridine-4-carboxylate (prepared via Route 2)

• 4-Bromotoluene

• Palladium(II) acetate (Pd(OAc)₂)

• Tricyclohexylphosphine tetrafluoroborate (PCy₃·HBF₄)

• Potassium carbonate (K₂CO₃)

• Pivalic acid (PivOH)

• Toluene (anhydrous and degassed)

Procedure:

• To a glovebox or a Schlenk tube, add ethyl 2-cyclobutoxypyridine-4-carboxylate (1.0 equiv), 4-bromotoluene (1.5 equiv), Pd(OAc)₂ (0.1 equiv), PCy₃·HBF₄ (0.2 equiv), K₂CO₃ (2.5 equiv), and PivOH (0.3 equiv).

• Add anhydrous, degassed toluene.

• Seal the vessel and heat the mixture at 120 °C for 24 hours.

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Concentrate the filtrate and purify the residue by flash column chromatography on silica gel to isolate the C5-arylated product. Subsequent hydrolysis of the ester can be performed under standard basic conditions if the carboxylic acid is desired.

Purification and Characterization

Chromatography: Purification of pyridine derivatives by column chromatography can sometimes be challenging due to the basicity of the nitrogen atom, which can lead to peak tailing on silica gel. To mitigate this, a small amount of a basic modifier, such as triethylamine (~1%), can be added to the eluent system (e.g., ethyl acetate/hexanes).[15][16]

Recrystallization: For solid derivatives, recrystallization is an excellent method for obtaining highly pure material. Common solvent systems for pyridine carboxamides and esters include ethanol/water, acetone/hexanes, or ethyl acetate/hexanes.[1][16] The choice of solvent will depend on the specific solubility profile of the synthesized derivative.

Characterization: The structure and purity of all novel derivatives should be rigorously confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, mass spectrometry (MS), and, where possible, single-crystal X-ray diffraction.

Conclusion

The synthetic routes outlined in this guide provide a robust toolkit for the generation of a diverse library of novel compounds from 2-cyclobutoxypyridine-4-carboxylic acid. By leveraging both classical and modern synthetic methodologies, researchers can systematically explore the chemical space around this promising scaffold. The detailed protocols and mechanistic insights provided herein are intended to serve as a strong foundation for the development of new chemical entities with potential applications in drug discovery and beyond.

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Application Notes and Protocols for the Functional-ization of the Pyridine Ring

Introduction: The Strategic Importance of Pyridine Functionalization

The pyridine scaffold is a cornerstone in modern chemistry, prominently featured in a vast array of pharmaceuticals, agrochemicals, and functional materials.[1][2][3][4][5][6] Its prevalence underscores the critical need for robust and selective methods to modify its structure. The inherent electronic properties of the pyridine ring—an electron-deficient aromatic system due to the electronegative nitrogen atom—present unique challenges and opportunities for its functionalization.[2][3][7] This guide provides an in-depth exploration of the primary strategies for derivatizing the pyridine ring, offering both mechanistic insights and detailed, field-proven protocols for researchers, scientists, and professionals in drug development.

Electrophilic Aromatic Substitution (EAS): Overcoming the Deactivated Ring

The electron-deficient nature of the pyridine ring significantly deactivates it towards electrophilic attack, making these reactions considerably more challenging than for benzene.[8][9] The nitrogen atom can also be protonated or coordinate to Lewis acids under typical EAS conditions, further deactivating the ring.[8] Consequently, direct electrophilic substitution on pyridine is often difficult and requires harsh reaction conditions.[1][10]

Mechanistic Considerations and Regioselectivity

Electrophilic attack preferentially occurs at the C-3 and C-5 positions. This is because the intermediates formed from attack at C-2, C-4, or C-6 have a destabilizing resonance structure where the positive charge resides on the electronegative nitrogen atom. The intermediate from C-3/C-5 attack avoids this unfavorable arrangement, making it the more stable pathway.[9][11]

To circumvent the low reactivity of pyridine itself, a common strategy is the use of pyridine N-oxides. The N-oxide oxygen atom is electron-donating, which increases the electron density of the ring and makes it more susceptible to electrophilic attack, often directing the substitution to the C-4 position. The N-oxide can then be removed in a subsequent reduction step.[8]

Protocol: Nitration of Pyridine N-oxide

This protocol describes the nitration of pyridine N-oxide, a common method to introduce a nitro group at the C-4 position, which can then be a handle for further transformations.

Experimental Protocol:

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, carefully add pyridine N-oxide (1 equivalent) to a mixture of concentrated sulfuric acid and fuming nitric acid.

• Reaction: Heat the mixture to 90-100°C and maintain for several hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it carefully onto crushed ice.

• Neutralization and Extraction: Neutralize the acidic solution with a suitable base (e.g., sodium carbonate) until pH 7-8 is reached. Extract the aqueous layer with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization to obtain 4-nitropyridine N-oxide.

Nucleophilic Aromatic Substitution (SNAr): Leveraging the Electron-Deficient Nature

The electron-deficient character of the pyridine ring makes it highly susceptible to nucleophilic attack, particularly at the C-2 and C-4 positions.[12][13][14] This reactivity is a cornerstone of pyridine functionalization.

The Chichibabin Reaction: Direct Amination

The Chichibabin reaction is a classic method for the direct amination of pyridine at the C-2 position using sodium amide (NaNH₂) or potassium amide (KNH₂).[13][15][16][17]

Causality Behind Experimental Choices:

• Strong Nucleophile: The amide anion (NH₂⁻) is a potent nucleophile required to attack the electron-deficient pyridine ring.

• Solvent: The reaction is typically carried out in inert, high-boiling solvents like toluene or xylene, or in liquid ammonia at lower temperatures for more sensitive substrates.[15][18]

• Mechanism: The reaction proceeds via an addition-elimination mechanism, forming a Meisenheimer-like intermediate. A hydride ion is then eliminated to restore aromaticity.[16]

Diagram: Chichibabin Reaction Workflow

Caption: General mechanistic pathway for the Minisci reaction.

Transition-Metal-Catalyzed Cross-Coupling Reactions

Transition-metal catalysis has revolutionized the functionalization of pyridines, enabling the formation of C-C, C-N, and C-O bonds with high efficiency and selectivity. [7][19][20]These methods often involve the use of pre-functionalized pyridines (e.g., halopyridines or pyridylboronic acids) but direct C-H activation strategies are becoming increasingly common. [2][7]

Key Cross-Coupling Strategies

• Suzuki-Miyaura Coupling: The reaction of a halopyridine with a pyridylboronic acid (or vice versa) in the presence of a palladium catalyst and a base is a widely used method for constructing bipyridine structures. Pyridine-2-sulfinates have also been developed as effective coupling partners. [21]* Buchwald-Hartwig Amination: This palladium-catalyzed reaction allows for the formation of C-N bonds by coupling halopyridines with amines.

• Sonogashira Coupling: This reaction couples halopyridines with terminal alkynes, catalyzed by palladium and a copper co-catalyst, to form ethynylpyridines.

• Directed C-H Activation: A directing group on the pyridine ring can chelate to a transition metal catalyst, facilitating the selective activation and functionalization of a specific C-H bond, often at the ortho position. [19][22]

Protocol: Suzuki-Miyaura Coupling of 2-Bromopyridine with Phenylboronic Acid

Experimental Protocol:

• Reaction Setup: To a Schlenk flask, add 2-bromopyridine (1 equivalent), phenylboronic acid (1.2 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 equivalents).

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., toluene, dioxane, or DME) and water.

• Reaction: Heat the mixture under an inert atmosphere (nitrogen or argon) at 80-100°C for several hours until the starting material is consumed (monitor by TLC or GC-MS).

• Work-up: Cool the reaction to room temperature and add water. Extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography to obtain 2-phenylpyridine.

Parameter	Reagent/Condition	Rationale
Catalyst	Palladium complex (e.g., Pd(PPh₃)₄)	Facilitates the catalytic cycle of oxidative addition, transmetalation, and reductive elimination.
Base	K₂CO₃, Cs₂CO₃, etc.	Activates the boronic acid for transmetalation.
Solvent	Toluene/Water, Dioxane/Water	A biphasic system is often used to dissolve both the organic and inorganic reagents.
Atmosphere	Inert (N₂ or Ar)	Prevents the oxidation and deactivation of the palladium catalyst.

Table 2: Typical Conditions for Suzuki-Miyaura Coupling of Pyridines.

Directed ortho-Metalation (DoM) and Lithiation

Directed ortho-metalation is a powerful strategy for the regioselective functionalization of pyridines. [23][24]A directing metalating group (DMG) on the pyridine ring coordinates to an organolithium reagent, directing deprotonation to the adjacent ortho position. The resulting lithiated intermediate can then be trapped with a wide variety of electrophiles.

Principles and Common Directing Groups

The choice of the lithium base is crucial; hindered bases like lithium diisopropylamide (LDA) or lithium 2,2,6,6-tetramethylpiperidide (LTMP) are often used to prevent nucleophilic addition to the pyridine ring. [23]Common DMGs for pyridine include amides, carbamates, and oxazolines. Recent methods have also explored the use of oxetane units as directing groups. [25]

Conclusion

The functionalization of the pyridine ring is a rich and diverse field, offering a multitude of strategies to tailor the properties of this essential heterocycle. The choice of method depends critically on the desired substitution pattern, the functional group tolerance of the substrate, and the desired scale of the reaction. While classical methods like electrophilic and nucleophilic substitution remain valuable, modern approaches involving radical chemistry, transition-metal catalysis, and directed metalation have significantly expanded the synthetic toolbox, enabling the construction of complex and novel pyridine derivatives for a wide range of applications.

References

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• Royal Society of Chemistry. (2021). A review on the assembly of multi-substituted pyridines via Co-catalyzed [2 + 2 + 2] cycloaddition with nitriles. Organic & Biomolecular Chemistry. Retrieved from [Link]

• ACS Publications. (2022). Photochemical Organocatalytic Functionalization of Pyridines via Pyridinyl Radicals. Journal of the American Chemical Society. Retrieved from [Link]

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• ResearchGate. (n.d.). Remote lithiation of pyridine 18, leading to functionalized pyridines of type 20. Retrieved from [Link]

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• Chemistry Notes. (2022). Chichibabin amination: Easy mechanism. Retrieved from [Link]

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• ResearchGate. (n.d.). Limitations of Minisci reactions for pyridine–pyridine coupling, and a boron‐mediated method proceeding through a radical–radical coupling. Retrieved from [Link]

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• ResearchGate. (n.d.). Origin of Regioselectivity Switch in Pyridinium Functionalizations with Phosphinoyl and Carbamoyl Radicals. Retrieved from [Link]

• HETEROCYCLES. (2015). DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIVATIVES. Retrieved from [Link]

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Application Note & Protocol: A Scalable Synthesis of 2-Cyclobutoxypyridine-4-carboxylic Acid

Abstract

This document provides a comprehensive guide for the scale-up synthesis of 2-Cyclobutoxypyridine-4-carboxylic acid, a key intermediate in pharmaceutical and agrochemical research. The described two-step synthetic pathway is designed for robustness, scalability, and safety, addressing the specific challenges associated with large-scale production. The protocol begins with a nucleophilic aromatic substitution (SNAr) to form the intermediate 2-cyclobutoxypyridine-4-carbonitrile, followed by its hydrolysis to the final carboxylic acid. This guide details the underlying chemical principles, provides step-by-step protocols for both laboratory and pilot-plant scales, and emphasizes critical safety and process control parameters.

Introduction and Strategic Overview

2-Cyclobutoxypyridine-4-carboxylic acid is a valuable heterocyclic building block. Its structural motif, combining a pyridine core with a cyclobutoxy group, imparts unique physicochemical properties beneficial for drug discovery programs. The development of a scalable and economically viable synthetic route is paramount for transitioning from discovery to development phases.

The synthetic strategy outlined herein was chosen for its efficiency and amenability to scale-up. It avoids the use of expensive or difficult-to-handle reagents where possible and focuses on process safety and control. The two-step approach is as follows:

• Step 1: Synthesis of 2-cyclobutoxypyridine-4-carbonitrile. This key step involves a nucleophilic aromatic substitution (SNAr) reaction. The cyclobutoxide anion, generated in situ from cyclobutanol and a strong base, displaces the chloride from 2-chloropyridine-4-carbonitrile. The electron-withdrawing nature of the pyridine nitrogen and the cyano group activates the 2-position for nucleophilic attack.[1][2]

• Step 2: Hydrolysis of 2-cyclobutoxypyridine-4-carbonitrile. The intermediate nitrile is then hydrolyzed under basic conditions to yield the target carboxylic acid. This is a standard and high-yielding transformation.

This document provides the technical details and rationale to empower researchers and process chemists to successfully implement and adapt this synthesis for multi-gram to kilogram-scale production.

Process Workflow and Logic

The overall process is designed to be linear and efficient, minimizing complex purification steps. The workflow emphasizes safety-by-design, particularly in the handling of sodium hydride in the first step.

Caption: High-level workflow for the two-step synthesis.

Detailed Protocols and Methodologies

Part A: Synthesis of 2-cyclobutoxypyridine-4-carbonitrile (Intermediate)

3.1. Underlying Chemistry & Rationale

The core of this step is the formation of a sodium cyclobutoxide intermediate, which is a potent nucleophile. Sodium hydride (NaH) is selected as the base due to its high reactivity and the irreversible nature of the deprotonation, driven by the release of hydrogen gas.[3] Tetrahydrofuran (THF) is an excellent solvent choice as it is polar aprotic and relatively inert to the reaction conditions.

For scale-up, the handling of NaH is the most critical safety consideration. NaH is a flammable solid that reacts violently with water. Therefore, stringent anhydrous conditions and an inert atmosphere (Nitrogen or Argon) are mandatory. The use of NaH as a 60% dispersion in mineral oil or, preferably, in pre-weighed dissolvable polymer bags (e.g., SecuBags®) is highly recommended for large-scale operations to mitigate dust and ignition risks.[4][5]

3.2. Laboratory-Scale Protocol (Up to 50g)

Materials:

• 2-chloropyridine-4-carbonitrile (1.0 eq)

• Cyclobutanol (1.2 eq)

• Sodium hydride (60% dispersion in oil, 1.3 eq)

• Anhydrous Tetrahydrofuran (THF, 10 mL/g of starting material)

• Isopropanol (for quenching)

• Ethyl acetate (for extraction)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Equipment:

• Three-neck round-bottom flask with magnetic stirrer, thermometer, reflux condenser, and nitrogen inlet.

• Addition funnel.

• Ice-water bath.

Procedure:

• Under a nitrogen atmosphere, charge the three-neck flask with sodium hydride (60% dispersion).

• Add anhydrous THF via cannula or syringe.

• Cool the stirred suspension to 0-5 °C using an ice-water bath.

• Slowly add cyclobutanol dropwise via the addition funnel over 30-45 minutes. Vigorous hydrogen evolution will be observed. Maintain the internal temperature below 10 °C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour, or until hydrogen evolution ceases.

• In a separate flask, dissolve 2-chloropyridine-4-carbonitrile in anhydrous THF.

• Add the solution of 2-chloropyridine-4-carbonitrile to the sodium cyclobutoxide suspension dropwise at room temperature. An exotherm may be observed.

• Heat the reaction mixture to reflux (approx. 66 °C) and maintain for 4-6 hours. Monitor reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to 0-5 °C.

• Quenching: Very slowly and carefully, add isopropanol dropwise to quench any unreacted sodium hydride.[6][7] Control the addition rate to keep the temperature below 15 °C.

• Once gas evolution has subsided, add water to dissolve the salts.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by vacuum distillation or recrystallization from a suitable solvent (e.g., heptane/ethyl acetate).

3.3. Pilot-Scale Protocol (1 kg Scale)

Caption: Equipment and reagent flow for pilot-scale SNAr.

Equipment:

• Appropriately sized jacketed glass reactor with overhead stirrer, temperature probe, reflux condenser, and nitrogen/vacuum manifold.

• Addition vessel for the substrate solution.

• Off-gas line connected to a scrubber and a hydrogen gas sensor.[8]

• Chiller/heater unit.

Procedure:

• Ensure the reactor is clean, dry, and inerted with nitrogen.

• Charge the reactor with anhydrous THF.

• With stirring, add the pre-weighed NaH SecuBag®.[5] The polymer bag will dissolve in the solvent.

• Cool the reactor contents to 0-5 °C.

• Slowly add the cyclobutanol solution over 1-2 hours, maintaining the internal temperature below 10 °C. Monitor the hydrogen off-gas rate; it should be steady and controlled.

• After the addition, stir at room temperature for 1-2 hours until the off-gas sensor indicates hydrogen evolution has ceased.

• Add the solution of 2-chloropyridine-4-carbonitrile from the addition vessel over 1 hour at room temperature.

• Heat the reactor to reflux and hold for 6-8 hours, monitoring for completion by IPC (HPLC).

• Cool the reactor to 0-5 °C.

• Quenching: Slowly introduce isopropanol via a subsurface dip tube. The rate of addition must be controlled by the off-gas rate and the internal temperature (keep < 15 °C).

• Follow the isopropanol quench with a slow addition of methanol, and finally, a slow addition of water.[9]

• Perform an aqueous work-up and phase separation within the reactor or in a separate extraction vessel.

• Isolate and purify the product as described for the lab scale.

Part B: Hydrolysis of 2-cyclobutoxypyridine-4-carbonitrile (Final Product Synthesis)

3.4. Underlying Chemistry & Rationale

The hydrolysis of the nitrile to a carboxylic acid is a classic transformation. Saponification using a strong base like sodium hydroxide is a robust and high-yielding method suitable for scale-up. The reaction proceeds via the initial formation of a carboxamide intermediate, which is then further hydrolyzed to the carboxylate salt. Subsequent acidification to the isoelectric point of the carboxylic acid leads to its precipitation from the aqueous solution, providing a straightforward and effective method of isolation and purification.[10] The use of a co-solvent like ethanol can aid in the solubility of the starting nitrile.

3.5. Laboratory-Scale Protocol

Materials:

• 2-cyclobutoxypyridine-4-carbonitrile (1.0 eq)

• Sodium hydroxide (3.0 eq)

• Ethanol

• Water

• Concentrated Hydrochloric Acid (HCl)

Procedure:

• To a round-bottom flask, add 2-cyclobutoxypyridine-4-carbonitrile, water, and ethanol (e.g., a 2:1 water:ethanol mixture).

• Add sodium hydroxide pellets and stir until dissolved.

• Heat the mixture to reflux and maintain for 8-12 hours. Monitor the reaction by TLC or LC-MS for the disappearance of the starting material and the amide intermediate.

• Cool the reaction mixture to room temperature, then further cool in an ice bath to 0-5 °C.

• Slowly add concentrated HCl dropwise to adjust the pH to approximately 3-4 (the isoelectric point). A precipitate will form.

• Stir the resulting slurry at 0-5 °C for 1 hour to ensure complete precipitation.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with cold water.

• Dry the product in a vacuum oven at 50-60 °C to a constant weight.

3.6. Pilot-Scale Protocol

Procedure:

• Charge the jacketed reactor with water, ethanol, and the intermediate nitrile.

• Start agitation and add sodium hydroxide flakes or a concentrated aqueous solution. An exotherm will occur.

• Heat the reactor contents to reflux and hold for 10-16 hours, monitoring by IPC (HPLC).

• Once the hydrolysis is complete, cool the reactor to 0-5 °C.

• Slowly add concentrated HCl via an addition pump to adjust the pH to the target isoelectric point. Monitor the pH closely.

• Age the slurry at 0-5 °C for 2-4 hours.

• Isolate the product using a filter-dryer (Nutsche filter).

• Wash the cake with cold deionized water.

• Dry the product under vacuum with heating until the desired solvent content is reached.

Process Data and Specifications

The following table summarizes the expected parameters and results for the described synthesis. These are target values and may require optimization based on specific equipment and raw material quality.

Parameter	Step 1: SNAr Reaction	Step 2: Nitrile Hydrolysis
Key Reagents	2-chloropyridine-4-carbonitrile, Cyclobutanol, NaH	2-cyclobutoxypyridine-4-carbonitrile, NaOH
Solvent	Anhydrous THF	Water / Ethanol
Temperature	0 °C (addition), 66 °C (reflux)	90-100 °C (reflux)
Reaction Time	6 - 10 hours	10 - 16 hours
Typical Yield	85 - 95%	90 - 98%
Target Purity (IPC)	>98% (area by HPLC)	>99% (area by HPLC)
Final Product Form	Crystalline Solid / Oil	Off-white Crystalline Solid
Critical Control Point	H₂ evolution rate during alkoxide formation; Quench temperature	pH control during precipitation

Safety and Environmental Considerations

• Sodium Hydride: This reagent is highly reactive and pyrophoric. All operations must be conducted under a dry, inert atmosphere. Personnel must be trained in handling reactive metal hydrides. A proper quenching strategy is essential for safe disposal of any excess reagent.[11]

• Hydrogen Gas: The SNAr reaction generates flammable hydrogen gas. The reactor must be properly vented to a safe area, and the use of an off-gas sensor is recommended for scale-up to monitor the reaction rate and completion.[8]

• Pressure: Do not perform these reactions in a sealed vessel due to gas evolution.

• Corrosives: Sodium hydroxide and hydrochloric acid are corrosive. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and lab coats, must be worn.

• Waste Disposal: Aqueous waste should be neutralized before disposal. Organic solvent waste should be collected and disposed of according to local regulations.

Conclusion

The described two-step synthesis of 2-Cyclobutoxypyridine-4-carboxylic acid provides a reliable and scalable pathway for its production. By understanding the underlying chemical principles and adhering to the detailed protocols and safety guidelines, researchers and drug development professionals can confidently produce this valuable intermediate in quantities required for advanced research and development. The emphasis on process control, particularly in the handling of sodium hydride and the isolation of the final product, ensures a safe, efficient, and reproducible manufacturing process.

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• Lemmerer, A., et al. (2015). Co-crystals and molecular salts of carboxylic acid/pyridine complexes: can calculated pKa's predict proton transfer? A case study of nine complexes. CrystEngComm, 17, 3591-3596. [Link]

• Anhui Normal University. (2013).

• Filo. (2025, May 4). Why 2-chloropyridine and 4-chloropyridine react with nucleophiles (e.g., ... [Link]

• Piedade, M. F. M., et al. (2023). Solubility and Crystallization Studies of Picolinic Acid. ResearchGate. [Link]

• Council of Scientific & Industrial Research. (2014). Process for producing pyridine carboxylic acids. EP 2428505 B1.

• Morressier. (2021, February 1). Nucleophilic aromatic substitution reactions of 2-chloropyridines: Development of an organic chemistry laboratory project. [Link]

• The Organic Chemistry Tutor. (2019, January 19). nucleophilic aromatic substitutions. [Link]

• Yamazaki, H., et al. (2009). Aromatic substitution reaction of 2-chloropyridines catalyzed by microsomal glutathione S-transferase 1. Drug Metabolism and Disposition, 37(9), 1797-1800. [Link]

• Piedade, M. F. M., et al. (2023). Solubility and Crystallization Studies of Picolinic Acid. Crystals, 13(3), 398. [Link]

• Wang, W., et al. (2015). Bench-scale biosynthesis of isonicotinic acid from 4-cyanopyridine by Pseudomonas putida. Applied Microbiology and Biotechnology, 99(14), 5879-5886. [Link]

• ResearchGate. (n.d.). A preparation of 2-chloropyridine. [Link]

• Hajhussein, A. N., et al. (2018). Synthesis of 4-alkoxypyridines as intermediates for zwitterionic liquid crystals. Arkivoc, 2018(7), 225-235. [Link]

• Chemistry of Heterocyclic Compounds. (2024). THE SYNTHESIS OF 2-CHLORONICOTINONITRILE (2-CHLOROPYRIDINE-3-CARBONITRILE) DERIVATIVES. [Link]

• Reilly Industries, Inc. (2000).

• LibreTexts Chemistry. (2024, July 30). 16.7: Nucleophilic Aromatic Substitution. [Link]

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The Untapped Potential of 2-Cyclobutoxypyridine-4-carboxylic Acid in Advanced Materials: A Guide for Innovators

Herein, we explore the prospective applications of 2-Cyclobutoxypyridine-4-carboxylic acid in materials science. While direct, peer-reviewed applications of this specific molecule are not yet extensively documented, its unique structural characteristics present a compelling case for its use as a versatile building block in the rational design of novel functional materials. This guide is intended for researchers, materials scientists, and professionals in drug development, providing a theoretical framework and practical protocols to pioneer its use, particularly in the burgeoning field of Metal-Organic Frameworks (MOFs).

Introduction to a Promising Ligand

2-Cyclobutoxypyridine-4-carboxylic acid is a heterocyclic compound featuring a pyridine ring functionalized with a carboxylic acid at the 4-position and a cyclobutoxy group at the 2-position. Its chemical formula is C10H11NO3, and it has a molecular weight of 193.20 g/mol .[1][2] The key to its potential lies in the combination of these functional groups:

• Pyridine Ring: A nitrogen-containing aromatic ring that can act as a coordination site for metal ions.

• Carboxylic Acid: A versatile functional group that can deprotonate to form a carboxylate, which is an excellent coordinating group for metal ions, often forming strong bonds.

• Cyclobutoxy Group: A bulky, alicyclic ether group that can introduce steric hindrance, influence the topology of resulting frameworks, and enhance solubility in organic solvents.

This unique combination of a rigid aromatic core, a strong coordinating group, and a bulky substituent makes 2-Cyclobutoxypyridine-4-carboxylic acid an intriguing candidate for the synthesis of new materials with tailored properties.

Prospective Application: A Novel Linker for Metal-Organic Frameworks (MOFs)

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters linked together by organic ligands. The properties of MOFs, such as their pore size, shape, and chemical environment, can be tuned by judiciously selecting the metal and organic linker. The structure of 2-Cyclobutoxypyridine-4-carboxylic acid suggests its utility as a linker in MOF synthesis.

Rationale for Use in MOFs

The pyridine nitrogen and the carboxylate group can both coordinate to metal centers, potentially leading to the formation of robust, multidimensional frameworks. The cyclobutoxy group is not expected to participate in coordination but can play a crucial role in:

• Controlling Framework Topology: The steric bulk of the cyclobutoxy group can direct the self-assembly process, preventing the formation of overly dense, non-porous structures and favoring the creation of open frameworks with accessible pores.

• Modulating Pore Environment: The hydrophobic nature of the cyclobutyl group can influence the adsorption properties of the resulting MOF, potentially making it suitable for the selective capture of specific guest molecules.

• Enhancing Stability: The ether linkage is generally stable, which could contribute to the overall thermal and chemical stability of the MOF.

Based on these features, we propose the synthesis of a hypothetical MOF, designated GEM-MOF-1 , using 2-Cyclobutoxypyridine-4-carboxylic acid as the organic linker.

Experimental Protocol: Synthesis of GEM-MOF-1

This protocol describes a general procedure for the solvothermal synthesis of a zinc-based MOF using 2-Cyclobutoxypyridine-4-carboxylic acid.

Materials:

• 2-Cyclobutoxypyridine-4-carboxylic acid (Ligand)

• Zinc nitrate hexahydrate (Zn(NO3)2·6H2O) (Metal Source)

• N,N-Dimethylformamide (DMF) (Solvent)

• Ethanol (Solvent for washing)

• Methanol (Solvent for washing)

• Chloroform (Solvent for activation)

• Scintillation vials (20 mL)

• Programmable oven

Procedure:

• Reagent Preparation: In a 20 mL scintillation vial, dissolve 19.3 mg (0.1 mmol) of 2-Cyclobutoxypyridine-4-carboxylic acid in 10 mL of DMF.

• Addition of Metal Salt: To the ligand solution, add 29.7 mg (0.1 mmol) of zinc nitrate hexahydrate.

• Sonication: Sonicate the mixture for 5 minutes to ensure homogeneity.

• Reaction: Tightly cap the vial and place it in a programmable oven. Heat the mixture to 100 °C over 2 hours and hold at this temperature for 24 hours.

• Cooling: Allow the oven to cool to room temperature over 12 hours.

• Isolation: Colorless, crystalline solids of GEM-MOF-1 should be visible in the vial. Carefully decant the mother liquor.

• Washing: Wash the crystals by soaking them in fresh DMF (3 x 10 mL) for 24 hours to remove unreacted starting materials. Subsequently, wash with ethanol (3 x 10 mL) and methanol (3 x 10 mL) for 24 hours each to exchange the DMF solvent.

• Activation: To activate the MOF and remove residual solvent from the pores, immerse the crystals in chloroform (3 x 10 mL) for 24 hours. Then, filter the crystals and dry them under a dynamic vacuum at 120 °C for 12 hours.

Workflow for the Synthesis of GEM-MOF-1:

Caption: Workflow for the solvothermal synthesis of GEM-MOF-1.

Characterization of GEM-MOF-1

The synthesized material should be characterized using standard techniques to determine its structure, purity, and properties.

Technique	Purpose	Expected Outcome
Single-Crystal X-ray Diffraction (SCXRD)	To determine the crystal structure and connectivity of the MOF.	A well-defined 3D framework with coordinated zinc ions and the deprotonated ligand.
Powder X-ray Diffraction (PXRD)	To confirm the phase purity of the bulk material.	The experimental pattern should match the simulated pattern from SCXRD data.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the MOF.	A plateau in the TGA curve up to a certain temperature, indicating thermal stability, followed by decomposition.
Brunauer-Emmett-Teller (BET) Analysis	To measure the surface area and porosity of the activated MOF.	A Type I or Type IV isotherm, indicating a microporous or mesoporous material, with a quantifiable surface area.

Hypothetical Coordination Environment in GEM-MOF-1:

Caption: Hypothetical coordination of the ligand to a zinc center.

Future Directions and Broader Applications

While this guide focuses on MOFs, the unique structure of 2-Cyclobutoxypyridine-4-carboxylic acid opens doors to other areas of materials science:

• Polymer Science: It could be incorporated as a monomer in the synthesis of coordination polymers or specialty polyamides, where the cyclobutoxy group could enhance solubility and modify mechanical properties.

• Functional Coatings: The pyridine and carboxylic acid moieties could promote adhesion to various substrates, making it a candidate for creating functional surface coatings with tailored properties.

• Supramolecular Chemistry: The molecule could be used to form co-crystals with other organic molecules, potentially modifying their physical properties such as solubility and melting point, which is relevant in pharmaceutical and pigment industries.[3]

Conclusion

2-Cyclobutoxypyridine-4-carboxylic acid stands as a promising, yet underexplored, building block for the creation of advanced materials. Its combination of coordinating groups and a sterically demanding substituent provides a rich playground for chemists and materials scientists to design and synthesize novel MOFs, polymers, and other functional materials. The protocols and theoretical framework provided here serve as a starting point for unlocking the full potential of this versatile molecule. Further research is highly encouraged to explore its applications and contribute to the development of next-generation materials.

References

• PubChem. 4-(2-Cyclobutylethoxy)pyridine-2-carboxylic acid. National Center for Biotechnology Information. [Link]

• PubChemLite. 2-cyclobutoxypyridine-4-carboxylic acid (C10H11NO3). [Link]

• Google Patents. Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids.
• Google Patents. 2-(Alkoxy or aryloxy carbonyl)-4-methyl-6-(2,6,6-trimethylcyclohex-1-enyl)
• Google P
• Google Patents. Multiple-component solid phases containing at least one active pharmaceutical ingredient.

• PubMed. Synthesis and characterization of metal-organic frameworks based on 4-hydroxypyridine-2,6-dicarboxylic acid and pyridine-2,6-dicarboxylic acid ligands. [Link]

• PubMed. Synthesis of Cyclo-2,2':4',4":2",2"':4"',4"":2"",2""':4""',4-sexipyridine. [Link]

• Dalton Transactions (RSC Publishing). Two-dimensional metal–organic frameworks (MOFs) constructed from heterotrinuclear coordination units and 4,4′-biphenyldicarboxylate ligands. [Link]

• National Institutes of Health. A Series of Metal–Organic Frameworks with 2,2′-Bipyridyl Derivatives: Synthesis vs. Structure Relationships, Adsorption, and Magnetic Studies. [Link]

• PubMed Central. 3D Metal–Organic Frameworks Based on Co(II) and Bithiophendicarboxylate: Synthesis, Crystal Structures, Gas Adsorption, and Magnetic Properties. [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of 2-Cyclobutoxypyridine-4-carboxylic acid

Welcome to the technical support guide for 2-Cyclobutoxypyridine-4-carboxylic acid (CAS No. 1247662-13-0[1], Mol. Formula: C₁₀H₁₁NO₃[2]). This document provides in-depth troubleshooting advice and methodologies for researchers, chemists, and drug development professionals encountering challenges in the purification of this valuable heterocyclic building block. The inherent amphoteric nature of the pyridine-carboxylic acid moiety, combined with the hydrophobicity of the cyclobutoxy group, presents unique purification hurdles that require a systematic and well-understood approach.

Section 1: Frequently Asked Questions - Impurity Profile & Initial Diagnosis

This section addresses the critical first step in any purification workflow: understanding what you are trying to remove.

Q1: What are the most likely impurities in my crude 2-Cyclobutoxypyridine-4-carboxylic acid and where do they come from?

A: The impurity profile is intrinsically linked to the synthetic route employed. However, several classes of impurities are common. Assuming a synthesis involving the nucleophilic substitution of a 2-halopyridine precursor with cyclobutanol followed by hydrolysis of an ester or nitrile, you can anticipate the following:

Impurity Class	Specific Example	Potential Origin	Analytical Signature (TLC/NMR/MS)
Starting Materials	2-chloro-pyridine-4-carboxylic acid	Incomplete nucleophilic substitution reaction.	More polar on TLC; distinct aromatic signals in ¹H NMR; different MS peak.
Cyclobutanol	Excess reagent from the substitution step.	Non-UV active on TLC (visualize with KMnO₄ stain[3]); characteristic signals around 1.5-2.5 ppm in ¹H NMR; easily removed by aqueous wash.
Reaction Intermediates	Methyl 2-cyclobutoxypyridine-4-carboxylate	Incomplete hydrolysis of an ester precursor.	Less polar than the final acid; singlet methyl peak (~3.9 ppm) in ¹H NMR; higher mass in MS.
Side-Products	2-Cyclobutoxypyridine	Decarboxylation of the target molecule, often induced by excessive heat.[4][5]	Significantly less polar (will run much higher on TLC); absence of the carboxylic acid proton in ¹H NMR; lower mass in MS.
Isomeric Byproducts	Non-selective reactions on the pyridine ring.	May have very similar polarity, posing a significant chromatographic challenge; requires careful analysis of aromatic region in ¹H NMR.
Degradation Products	Ring-opened or other degradation species	Harsh reaction conditions (e.g., strong acid/base, high temperature).	Often results in baseline smearing on TLC or a complex mixture in NMR.

Q2: How can I use Thin-Layer Chromatography (TLC) to effectively diagnose my purification problem?

A: TLC is your most powerful diagnostic tool for rapid assessment.

• Choosing the Right System: For an acid of moderate polarity like this, a mobile phase of 30-50% Ethyl Acetate in Hexanes is a good starting point. If the compound remains at the baseline, switch to a more polar system like 5-10% Methanol in Dichloromethane (DCM).

• Addressing Streaking: Due to the carboxylic acid group, you will likely observe significant tailing or streaking on the silica plate. This is caused by strong, non-ideal interactions with the acidic silica surface. To obtain sharp, reliable spots, add 0.5-1% acetic acid to your TLC mobile phase. This protonates the silica surface and the pyridine nitrogen, leading to cleaner chromatography.

• Visualization: Use a UV lamp (254 nm) to visualize the aromatic pyridine ring. To check for non-UV active impurities like cyclobutanol, you can use a potassium permanganate (KMnO₄) stain.[3]

Section 2: Troubleshooting Guide - Purification by Recrystallization

Recrystallization is often the most efficient method for purifying multi-gram quantities of a solid compound, provided a suitable solvent system can be identified.

Q1: My compound is poorly soluble in most common solvents and won't crystallize. What should I do?

A: This is a common issue stemming from the molecule's rigid, polar carboxylic acid group and its non-polar cyclobutoxy tail. The key is often a binary solvent system or pH manipulation.

• Solvent/Anti-Solvent Method: Dissolve the crude material in a minimal amount of a "good" hot solvent in which it is highly soluble (e.g., ethanol, methanol, or acetone). Then, slowly add a "poor" solvent (anti-solvent) in which it is insoluble (e.g., water or heptane) dropwise at an elevated temperature until the solution becomes faintly cloudy. Allow it to cool slowly. This controlled decrease in solubility is the most reliable way to induce crystallization.

• pH-Mediated Precipitation: The amphoteric nature of your compound is a powerful purification handle. Dissolve the crude material in a dilute aqueous base (e.g., 1M NaHCO₃). This will deprotonate the carboxylic acid, forming a water-soluble carboxylate salt and leaving non-acidic impurities (like the decarboxylated product or unhydrolyzed ester) behind. Filter off any insoluble material. Then, slowly acidify the clear filtrate with an acid (e.g., 1M HCl) to the isoelectric point (typically pH 3-4 for pyridine carboxylic acids[6]). The pure product should precipitate out of the solution.[7]

Q2: My product "oils out" during recrystallization instead of forming crystals. How can I prevent this?

A: Oiling out occurs when the solute's solubility limit is exceeded at a temperature above its melting point, causing it to separate as a liquid phase.

• Reduce the Rate of Cooling: Allow the solution to cool to room temperature very slowly, then transfer it to a refrigerator. Rapid cooling promotes supersaturation and oiling.

• Increase Solvent Volume: The concentration may be too high. Add more of the "good" solvent to the oiled mixture while heating until a clear solution is reformed, then attempt to cool it again slowly.

• Change Solvents: Select a solvent system with a lower boiling point.

Protocol: pH-Mediated Recrystallization

• Dissolve 1.0 g of crude 2-Cyclobutoxypyridine-4-carboxylic acid in 20 mL of 1M aqueous sodium bicarbonate (NaHCO₃). Stir until all solids are dissolved.

• If any insoluble organic material is present, filter the solution through a pad of celite.

• Transfer the clear filtrate to a new flask and cool in an ice bath with stirring.

• Slowly add 1M HCl dropwise. You will observe the product precipitating as a white solid. Monitor the pH, aiming for a final pH of approximately 3-4.

• Continue stirring in the ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid by vacuum filtration.

• Wash the filter cake thoroughly with cold deionized water (3 x 10 mL) to remove salts.

• Wash the filter cake with a small amount of a cold non-polar solvent like hexane to remove any adsorbed organic impurities.

• Dry the purified solid under high vacuum to a constant weight.

Section 3: Troubleshooting Guide - Purification by Column Chromatography

When recrystallization fails or when high-purity material is needed on a smaller scale, flash column chromatography is the method of choice.

Q1: My compound streaks severely on the silica column, leading to poor separation and low recovery. How do I fix this?

A: This is the same issue observed in TLC. The acidic proton of the carboxylic acid interacts strongly with the silica gel stationary phase.

The Solution: Add 0.5% to 1% acetic acid (or formic acid) to your entire mobile phase (both solvents if running a gradient). This additive serves two purposes: it suppresses the ionization of your carboxylic acid and saturates the active sites on the silica gel, dramatically reducing tailing and leading to sharper, more symmetrical peaks.[8]

Q2: I can't achieve baseline separation between my product and a closely-eluting impurity. What are my options?

A:

• Optimize the Mobile Phase: If you are using an Ethyl Acetate/Hexanes system, try switching to a Dichloromethane/Methanol system (with 0.5% acetic acid). The different solvent properties can alter the selectivity and improve separation.

• Use a Shallower Gradient: Instead of a rapid 10% to 50% ethyl acetate gradient, try a much shallower one, for example, from 20% to 35% over many more column volumes.

• Increase Column Length/Decrease Diameter: A longer, thinner column increases the number of theoretical plates, enhancing resolving power for difficult separations.

• Consider Reversed-Phase (C18) Chromatography: If the impurity is significantly more or less polar, reversed-phase chromatography can provide an orthogonal separation. The mobile phase would typically be a gradient of acetonitrile in water with a formic acid or TFA modifier.

Workflow: Purification Strategy Decision

The choice between recrystallization and chromatography depends on the scale and nature of the impurities. This diagram outlines a logical decision-making process.

Caption: Decision tree for selecting a primary purification method.

Section 4: Integrated Purification Workflow & Final Purity Assessment

For achieving drug-development levels of purity (>99.5%), a multi-step approach is often required.

Integrated Purification Workflow Diagram

This diagram illustrates a robust, multi-step purification and analysis workflow.

Caption: An integrated workflow for purification and quality control.

Q: What is the definitive method for confirming the final purity of my compound?

A: No single technique is sufficient; a combination is required for an authoritative assessment.

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantitative purity assessment.[9] A well-developed HPLC method (e.g., using a C18 column with an acetonitrile/water gradient containing 0.1% formic acid) can resolve even minor impurities. The purity should be reported as the area percentage of the main peak.

• Nuclear Magnetic Resonance (NMR): ¹H NMR is excellent for structural confirmation and detecting residual solvents or proton-containing impurities. The absence of unexpected signals is a strong indicator of purity.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound, ensuring you have synthesized the correct molecule.[2][10]

• Elemental Analysis: Provides the percentage composition of C, H, and N, which should match the theoretical values for C₁₀H₁₁NO₃ within a tight tolerance (±0.4%).

By employing this systematic, knowledge-based approach to purification and analysis, you can reliably overcome the challenges associated with 2-Cyclobutoxypyridine-4-carboxylic acid and produce material of the high quality required for research and development.

References

• Zultanski, S. L., & MacMillan, D. W. C. (n.d.). Merging Photoredox and Nickel Catalysis: The Decarboxylative Cross-Coupling of Carboxylic Acids with Vinyl Halides. Princeton University. Retrieved from [Link]

• Deshpande, R. M., et al. (2013). Process for producing pyridine carboxylic acids. U.S. Patent No. 8,575,350 B2.

• PubChemLite. (n.d.). 2-cyclobutoxypyridine-4-carboxylic acid (C10H11NO3). Retrieved from [Link]

• Moraski, G. O., et al. (2021). Doubly Decarboxylative Synthesis of 4-(Pyridylmethyl)chroman-2-ones and 2-(Pyridylmethyl)chroman-4-ones under Mild Reaction Conditions. Molecules, 26(15), 4684. Retrieved from [Link]

• Rostami, A., et al. (2021). Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. Polycyclic Aromatic Compounds. Retrieved from [Link]

• PubChem. (n.d.). 4-(2-Cyclobutylethoxy)pyridine-2-carboxylic acid. Retrieved from [Link]

• Van Bocxlaer, J. F., et al. (1996). Synthesis of 2-thiothiazolidine-4-carboxylic acid and its chromatography in rat and human urine. Journal of Chromatography B: Biomedical Applications, 679(1-2), 85-90. Retrieved from [Link]

• Yoshida, H., et al. (2018). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules, 23(1), 154. Retrieved from [Link]

• Riemenschneider, W., & Tanifuji, A. (1972). Process for the production of pyridine carboxylic acids. U.S. Patent No. 3,657,259.

• Wikipedia. (2024). Pyridinecarboxylic acid. Retrieved from [Link]

• Palm, D., Smucker, A. A., & Snell, E. E. (1967). Synthesis and decarboxylation of pyridine carboxylic acids from pyridoxol. The Journal of Organic Chemistry, 32(3), 826-828. Retrieved from [Link]

• Kumar, K. A., et al. (2011). Synthesis and characterization of process related impurities of an anti-tuberculosis drug-Prothionamide. Der Pharma Chemica, 3(6), 447-454. Retrieved from [Link]

• Rostami, A., et al. (2021). Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity. Semantic Scholar. Retrieved from [Link]

• Paul, R. S., & Tsonopoulos, C. (1973). Purification of carboxylic acids by chemical treatment and distillation. U.S. Patent No. 3,709,795.

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• 4. Synthesis and decarboxylation of pyridine carboxylic acids from pyridoxol - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Improving Yield in 2-Cyclobutoxypyridine-4-carboxylic Acid Synthesis

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 2-Cyclobutoxypyridine-4-carboxylic acid. This guide is designed to provide in-depth troubleshooting assistance and frequently asked questions to help you optimize your reaction yields and overcome common challenges encountered during this synthesis.

I. Synthetic Strategy Overview

The synthesis of 2-Cyclobutoxypyridine-4-carboxylic acid typically proceeds through a two-step process:

• Nucleophilic Aromatic Substitution (SNAr): Reaction of a suitable starting material, such as 2-chloro-4-cyanopyridine, with cyclobutanol in the presence of a base to form the intermediate, 2-cyclobutoxy-4-cyanopyridine.

• Hydrolysis: Conversion of the nitrile group of the intermediate to a carboxylic acid under acidic or basic conditions.

This guide will address potential issues in both of these critical steps.

Workflow Diagram

Caption: General two-step synthesis of 2-Cyclobutoxypyridine-4-carboxylic acid.

II. Troubleshooting Guide & FAQs

Step 1: Nucleophilic Aromatic Substitution (SNAr) Reaction

Q1: My SNAr reaction is showing low conversion to 2-cyclobutoxy-4-cyanopyridine. What are the likely causes and how can I improve the yield?

A1: Low conversion in this SNAr reaction can stem from several factors. Here is a systematic approach to troubleshooting:

• Insufficient Base Strength or Stoichiometry: Cyclobutanol is not a potent nucleophile. A strong base is required to deprotonate it, forming the more reactive cyclobutoxide anion.

  • Solution: Employ a strong base such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK). Ensure at least one equivalent of the base is used. An excess (e.g., 1.5 equivalents) of both cyclobutanol and the base can drive the reaction to completion.[1]

• Inappropriate Solvent Choice: The choice of solvent is critical for SNAr reactions.

  • Solution: Use polar aprotic solvents like DMF (N,N-dimethylformamide) or DMSO (dimethyl sulfoxide). These solvents effectively solvate the cation of the alkoxide salt, leaving the cyclobutoxide anion more "naked" and nucleophilic.[1] Protic solvents should be avoided as they can hydrogen-bond with the nucleophile, reducing its reactivity.

• Reaction Temperature is Too Low: While higher temperatures can sometimes lead to side reactions, insufficient heat will result in a sluggish reaction.

  • Solution: An optimal temperature is often found to be around 75°C for similar SNAr reactions.[1] It is advisable to monitor the reaction progress by TLC and adjust the temperature as needed.

• Moisture in the Reaction: Water can quench the strong base and protonate the cyclobutoxide, inhibiting the reaction.

  • Solution: Ensure all glassware is oven-dried, use anhydrous solvents, and run the reaction under an inert atmosphere (e.g., nitrogen or argon).

Q2: I'm observing multiple spots on my TLC, suggesting side product formation. What are common side reactions and how can I minimize them?

A2: Side product formation is a common challenge. Here are some possibilities:

• Reaction with Solvent: If using a nucleophilic solvent, it may compete with the cyclobutanol.

  • Solution: Stick to non-reactive, polar aprotic solvents like DMF or DMSO.[1]

• Decomposition of Starting Material or Product: Pyridine rings can be sensitive to harsh conditions.

  • Solution: Avoid excessively high temperatures and prolonged reaction times. Monitor the reaction progress and work it up once the starting material is consumed.

• Formation of Di-substituted Products (if applicable): If the starting pyridine has other leaving groups, di-substitution can occur.

  • Solution: Use a stoichiometric amount of the nucleophile and consider a lower reaction temperature to favor mono-substitution.

Parameter	Recommended Condition	Rationale
Base	NaH, t-BuOK, Cs2CO3	Strong bases are needed to form the reactive cyclobutoxide.[1]
Solvent	DMF, DMSO	Polar aprotic solvents enhance nucleophilicity.[1]
Temperature	75°C (starting point)	Balances reaction rate and potential for side reactions.[1]
Atmosphere	Inert (N2 or Argon)	Prevents quenching of the base by atmospheric moisture.

Step 2: Hydrolysis of 2-Cyclobutoxy-4-cyanopyridine

Q3: The hydrolysis of the nitrile is incomplete, or I am seeing the formation of the amide intermediate. How can I drive the reaction to the carboxylic acid?

A3: The hydrolysis of a nitrile to a carboxylic acid is a two-step process that proceeds through an amide intermediate. Incomplete reaction is a common issue.

• Insufficiently Forcing Conditions: The conversion of the amide to the carboxylic acid often requires more vigorous conditions than the initial hydrolysis of the nitrile to the amide.

  • Solution: Increase the reaction temperature and/or the concentration of the acid or base. For base-catalyzed hydrolysis, a concentrated solution of NaOH or KOH with heating is often effective.[2] For acid-catalyzed hydrolysis, concentrated HCl or H2SO4 under reflux may be necessary.

• Reaction Time: Ensure the reaction is allowed to proceed for a sufficient duration.

  • Solution: Monitor the reaction by TLC or LC-MS to confirm the disappearance of both the starting nitrile and the intermediate amide.

Q4: I am concerned about the stability of the cyclobutoxy group during hydrolysis. Can it be cleaved under the reaction conditions?

A4: This is a valid concern, as ether linkages can be susceptible to cleavage under harsh acidic conditions.

• Acid-Catalyzed Hydrolysis: Strong acids at high temperatures can potentially lead to the cleavage of the cyclobutoxy ether.

  • Mitigation: If ether cleavage is observed, consider using basic hydrolysis conditions, which are generally less likely to affect the ether bond. Alternatively, milder acidic conditions with a longer reaction time could be explored.

• Base-Catalyzed Hydrolysis: This is generally the preferred method to avoid ether cleavage.

  • Protocol: Refluxing the nitrile with aqueous sodium hydroxide is a standard and effective procedure for this type of transformation.[2]

General Troubleshooting

Q5: My final product is difficult to purify. What are some common impurities and how can I remove them?

A5: Purification challenges often arise from unreacted starting materials or side products.

• Unreacted 2-cyclobutoxy-4-cyanopyridine: If the hydrolysis is incomplete, the starting nitrile will be a major impurity.

  • Solution: Ensure the hydrolysis has gone to completion. If necessary, re-subject the crude product to the hydrolysis conditions.

• Amide Intermediate: As mentioned, this is a common impurity if the hydrolysis is not complete.

  • Solution: Drive the hydrolysis to completion with more forcing conditions. The difference in acidity between the carboxylic acid product and the neutral amide can also be exploited during an acid-base extraction in the workup.

• Purification Strategy:

  • Acid-Base Extraction: The carboxylic acid product is acidic and can be separated from neutral or basic impurities. Dissolve the crude product in an organic solvent and extract with an aqueous base (e.g., NaHCO3 or NaOH). The aqueous layer, containing the carboxylate salt, can then be acidified to precipitate the pure carboxylic acid product.

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be an effective purification method.

III. Detailed Methodologies

Experimental Protocol: SNAr Reaction

• To a solution of 2-chloro-4-cyanopyridine (1.0 eq) in anhydrous DMF, add cyclobutanol (1.5 eq).

• Cool the mixture to 0°C and add sodium hydride (1.5 eq, 60% dispersion in mineral oil) portion-wise under an argon atmosphere.

• Allow the reaction to warm to room temperature and then heat to 75°C.[1]

• Monitor the reaction progress by TLC.

• Upon completion, carefully quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 2-cyclobutoxy-4-cyanopyridine.

Experimental Protocol: Hydrolysis

• To the crude 2-cyclobutoxy-4-cyanopyridine, add a 6M aqueous solution of sodium hydroxide.

• Heat the mixture to reflux and monitor the reaction by TLC until the starting material and amide intermediate are no longer observed.

• Cool the reaction mixture to room temperature and acidify with concentrated HCl to a pH of approximately 3-4.

• The product will precipitate out of the solution.

• Collect the solid by filtration, wash with cold water, and dry under vacuum to afford 2-Cyclobutoxypyridine-4-carboxylic acid.

Troubleshooting Flowchart

Caption: A troubleshooting decision tree for optimizing the synthesis.

IV. References

• Jin, H., et al. (2019). One-Pot Approach for SNAr Reaction of Fluoroaromatic Compounds with Cyclopropanol. Synlett, 30(08), 982-986.

• Google Patents. (1998). Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions. Retrieved from

• ACS Publications. (2016). SNAr Reaction in Other Common Molecular Solvents. Retrieved from [Link]

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 2. US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 2-Cyclobutoxypyridine-4-carboxylic Acid Derivatives

Welcome to the technical support guide for the synthesis of 2-cyclobutoxypyridine-4-carboxylic acid and its derivatives. This document provides in-depth troubleshooting advice, addresses common side reactions, and offers optimized protocols to enhance the success of your synthetic endeavors. These molecules are crucial building blocks in medicinal chemistry, and a robust synthetic route is paramount for advancing drug discovery programs.

Overview of the Synthetic Strategy

The synthesis of 2-cyclobutoxypyridine-4-carboxylic acid typically proceeds via a two-stage process. The initial step involves the formation of the cyclobutoxy ether, followed by the installation or deprotection of the carboxylic acid moiety at the 4-position of the pyridine ring. Each stage presents unique challenges and potential side reactions that can impact yield and purity.

A common synthetic route is outlined below:

Caption: General two-stage synthesis of 2-cyclobutoxypyridine-4-carboxylic acid.

Frequently Asked Questions & Troubleshooting Guide

This section addresses specific issues that researchers may encounter during the synthesis, providing explanations for the underlying chemistry and actionable solutions.

Stage 1: Etherification Side Reactions

The formation of the 2-cyclobutoxy ether linkage is often accomplished via a Williamson ether synthesis or a related nucleophilic aromatic substitution (SNAr).[1] However, the nature of the pyridine ring and the alkoxide can lead to several competing reactions.

Question 1: My etherification reaction is low-yielding, and I've isolated the starting 2-halopyridine and a significant amount of a 2-pyridone byproduct. What's causing this?

Answer: This is a classic issue of competing hydrolysis and slow SNAr. The 2-halopyridine starting material is susceptible to hydrolysis, especially if there is residual water in your reaction and you are using a hydroxide base or a hygroscopic base like K₂CO₃. The cyclobutoxide, being a strong base, can also promote elimination reactions if the alkyl halide is secondary or tertiary.

Causality:

• Hydrolysis: Trace water reacts with the 2-halopyridine to form the corresponding 2-hydroxypyridine, which exists in equilibrium with its 2-pyridone tautomer. This byproduct is often unreactive under the etherification conditions.

• Basicity: Cyclobutoxide is a strong base. If your reaction temperature is too high, it can promote side reactions other than the desired substitution.[2]

Troubleshooting Protocol:

• Ensure Anhydrous Conditions: Dry your solvent (e.g., DMF, DMSO) over molecular sieves.[3] Use a strong, non-hygroscopic base like sodium hydride (NaH) to generate the cyclobutoxide in situ.

• Use an Inert Atmosphere: Conduct the reaction under nitrogen or argon to prevent atmospheric moisture from entering the reaction.

• Control Temperature: Generate the alkoxide at 0 °C before slowly adding the 2-halopyridine. Allow the reaction to proceed at room temperature or with gentle heating (e.g., 50-60 °C), monitoring by TLC or LC-MS. High temperatures can favor elimination and decomposition.

• Alternative: Buchwald-Hartwig Etherification: For challenging substrates, a palladium-catalyzed Buchwald-Hartwig C-O coupling can be a powerful alternative to the traditional SNAr, often proceeding under milder conditions with a broader substrate scope.[4][5]

Question 2: I'm observing two isomeric products by LC-MS. My NMR suggests one is the desired O-alkylated product, but what is the other one?

Answer: You are likely forming the N-alkylated isomer, 1-cyclobutyl-4-ester-pyridin-2-one. This arises from the ambident nucleophilic nature of the 2-hydroxypyridine/2-pyridone tautomer system, which can be formed in situ if your starting material is 2-hydroxypyridine or if hydrolysis of the 2-halopyridine occurs.[6][7]

Mechanistic Insight: 2-Hydroxypyridine exists in a tautomeric equilibrium with 2-pyridone. Alkylation can occur on either the oxygen atom (O-alkylation) to give the desired 2-alkoxypyridine or on the nitrogen atom (N-alkylation) to yield the 1-alkyl-2-pyridone. The ratio of these products is highly dependent on reaction conditions.[6]

Caption: Competing N- vs. O-alkylation pathways.

Strategies to Favor O-Alkylation: The choice of solvent and counter-ion dramatically influences the reaction's regioselectivity.

Condition	Favored Product	Rationale
Solvent: Polar Aprotic (DMF, DMSO)	O-Alkylation	Solvates the cation, leaving a "naked," highly reactive oxygen anion.
Solvent: Polar Protic (Ethanol)	N-Alkylation	Solvates the oxygen anion via hydrogen bonding, making the nitrogen more nucleophilic.
Base/Counter-ion: Cs₂CO₃, K₂CO₃	O-Alkylation	Large, soft cations (Cs⁺, K⁺) associate preferentially with the oxygen atom.
Base/Counter-ion: NaH, Ag₂O	N-Alkylation	Small, hard cations (Na⁺, Ag⁺) coordinate more tightly to the nitrogen atom.

To maximize your yield of the desired 2-cyclobutoxypyridine derivative, use a combination that favors O-alkylation, such as generating the cyclobutoxide with a base like KH or Cs₂CO₃ in an anhydrous polar aprotic solvent like DMF.[3]

Stage 2: Hydrolysis Side Reactions

The saponification of the ester at the 4-position is typically straightforward, but the reaction conditions must be chosen carefully to avoid cleaving the newly formed ether or causing other unwanted transformations.

Question 3: My ester hydrolysis is incomplete, or I'm seeing decomposition of my product. How can I improve this step?

Answer: Harsh hydrolysis conditions (e.g., high concentrations of NaOH/KOH at reflux) can lead to unwanted side reactions, including cleavage of the cyclobutoxy ether or decarboxylation.

Potential Side Reactions:

• Ether Cleavage: While ethers are generally stable to bases, they can be cleaved by strong acids at elevated temperatures.[8][9] The cyclobutoxy group, being somewhat strained, might be more labile than other simple alkyl ethers under certain conditions.

• Decarboxylation: Pyridine-4-carboxylic acids can undergo decarboxylation (loss of CO₂) upon strong heating, especially in acidic media.[10] This is a common issue with heteroaromatic carboxylic acids.

Optimized Hydrolysis Protocol: A milder, more reliable method is to use lithium hydroxide (LiOH) in a mixed solvent system.

• Reagents: Dissolve the ester intermediate in a mixture of tetrahydrofuran (THF) and water (e.g., 3:1 ratio).

• Stoichiometry: Add 1.5 to 2.0 equivalents of LiOH monohydrate.

• Temperature: Stir the reaction at room temperature. The reaction is typically complete within 2-4 hours.

• Work-up:

  • Quench the reaction by adding water and acidifying carefully with 1N HCl to a pH of ~4-5.

  • The product, 2-cyclobutoxypyridine-4-carboxylic acid, will often precipitate as a solid.

  • If it remains in solution, extract with a suitable organic solvent like ethyl acetate or dichloromethane.

  • Wash the organic layer with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

This method minimizes the risk of side reactions and generally provides a cleaner product with higher yields.

Question 4: How can I reliably identify my product and the common N-alkylated and 2-pyridone byproducts?

Answer: ¹H NMR spectroscopy and LC-MS are your primary tools for characterization. The chemical shifts of the pyridine ring protons are particularly diagnostic.

Table of Expected Analytical Signatures:

Compound	Key ¹H NMR Features (in CDCl₃, δ ppm)	Expected Mass (M+H)⁺
Desired Product (2-Cyclobutoxy-4-ester)	Pyridine H3: ~6.8-7.0 ppm (d)Pyridine H5: ~7.5-7.7 ppm (dd)Pyridine H6: ~8.2-8.4 ppm (d)	Varies with ester
N-Alkylated Isomer (1-Cyclobutyl-2-pyridone)	Distinct upfield shift of ring protons compared to the O-isomer. H6 is often around 7.2-7.4 ppm.	Same as desired product
2-Pyridone Byproduct	Broad NH proton signal (>10 ppm). Ring proton signals are significantly different from the alkoxypyridine.	Varies with ester

Troubleshooting Workflow

Use this decision tree to diagnose and solve common issues in your synthesis.

Caption: A decision tree for troubleshooting the synthesis.

References

• A comparison of N- versus O-alkylation of substituted 2-pyridones under Mitsunobu conditions. ResearchGate. Available at: [Link]

• P(NMe2)3-Mediated Regioselective N-Alkylation of 2-Pyridones via Direct Deoxygenation of α-Keto Esters. Organic Chemistry Portal. Available at: [Link]

• Williamson ether synthesis. Wikipedia. Available at: [Link]

• Specific N-Alkylation of Hydroxypyridines Achieved by a Catalyst- and Base-Free Reaction with Organohalides. The Journal of Organic Chemistry. Available at: [Link]

• Williamson Ether Synthesis. Chemistry Steps. Available at: [Link]

• Williamson Ether Synthesis. J&K Scientific LLC. Available at: [Link]

• The Williamson Ether Synthesis. Master Organic Chemistry. Available at: [Link]

• Isonicotinic acid. Wikipedia. Available at: [Link]

• A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes. The Journal of Organic Chemistry. Available at: [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• The Logic of Organic Synthesis: The use of Protecting Groups. Kolkata. Available at: [Link]

• Isonicotinic acid hydrazide derivatives: Synthesis, antimicrobial activity, and QSAR studies. ResearchGate. Available at: [Link]

• Hydrolytic Reactions - Biotransformation of Drugs. Pharmacy 180. Available at: [Link]

• Isonicotinic acid: Structure, synthesis, applications and biochemical significance. Blog. Available at: [Link]

• Why C–N and C–O Couplings?. Macmillan Group. Available at: [Link]

• Synthesis and biological activities of some new isonicotinic acid 2-(2-hydroxy-8-substituted-tricyclo[7.3.1.0(2.7)]tridec-13-ylidene)-hydrazides. PubMed. Available at: [Link]

• Interaction of Isonicotinic Acid Hydrazide with Carboxylic Acid Anhydrides. Bulletin of the Karaganda university. Available at: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• Total Synthesis of Floyocidin B: 4,5-Regioselective Functionalization of 2-Chloropyridines. MDPI. Available at: [Link]

• Protective Groups. Organic Chemistry Portal. Available at: [Link]

• Solvent-Free Buchwald-Hartwig Reaction of Aryl and Heteroaryl Halides with Secondary Amines. ResearchGate. Available at: [Link]

• Alcohol Protecting Groups. University of Windsor. Available at: [Link]

• New process for the preparation of 2-cyclopentyl-6-methoxy-isonicotinic acid. Google Patents.

• Reactions of Ethers: Acidic Cleavage. Fundamentals of Organic Chemistry. Available at: [Link]

• Process for the synthesis of isonicotinic acid hydrazide. Google Patents.

• Decarboxylation. Khan Academy. Available at: [Link]

• Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. PMC - NIH. Available at: [Link]

• Synthesis of Cyclo-2,2':4',4'':2'',2''':4''',4'''':2'''',2''''':4''''',4-sexipyridine. PubMed. Available at: [Link]

• Synthesis of 2-Chloronicotinic Acid Derivatives. Atlantis Press. Available at: [Link]

• Carboxylic Acid Esters of N-Hydroxypyridine-2-thione. Chemistry LibreTexts. Available at: [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 3. jk-sci.com [jk-sci.com]
• 4. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. spcmc.ac.in [spcmc.ac.in]
• 9. 9.12 Reactions of Ethers: Acidic Cleavage – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 10. m.youtube.com [m.youtube.com]

Technical Support Center: Optimizing Reaction Conditions for Coupling 2-Cyclobutoxypyridine-4-carboxylic Acid

Welcome to the technical support center for the synthesis and modification of 2-Cyclobutoxypyridine-4-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice, troubleshooting protocols, and answers to frequently asked questions (FAQs) regarding the coupling reactions of this versatile building block. The unique electronic properties of the pyridine ring and the potential steric influence of the cyclobutoxy group necessitate a carefully considered approach to achieve optimal reaction outcomes.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling and reactivity of 2-Cyclobutoxypyridine-4-carboxylic acid.

Q1: What are the key structural features of 2-Cyclobutoxypyridine-4-carboxylic acid that I should consider when planning my coupling reactions?

A1: 2-Cyclobutoxypyridine-4-carboxylic acid possesses several features that influence its reactivity:

• Pyridine Ring: The nitrogen atom in the pyridine ring is electron-withdrawing, which can affect the reactivity of the carboxylic acid at the 4-position. The nitrogen can also act as a ligand and coordinate to metal catalysts, potentially inhibiting catalytic cycles in cross-coupling reactions.[1][2]

• Carboxylic Acid at the 4-Position: The carboxylic acid is the primary functional group for amide bond formation and can be utilized in certain cross-coupling reactions.[3]

• 2-Cyclobutoxy Group: This bulky alkyl ether group can introduce steric hindrance around the pyridine nitrogen and the adjacent position, which may influence the approach of reagents and catalysts.

Q2: What are the most common types of coupling reactions performed with this molecule?

A2: The most common coupling reactions for a substituted pyridine carboxylic acid like this are:

• Amide Bond Formation: Coupling of the carboxylic acid with a primary or secondary amine to form an amide is a fundamental transformation.[4]

• Suzuki-Miyaura Coupling: While less direct for the carboxylic acid itself, derivatization to a halide or triflate at another position on the pyridine ring would enable this powerful C-C bond-forming reaction. There are also modern protocols for the direct decarbonylative coupling of carboxylic acids.[5]

• Sonogashira Coupling: Similar to the Suzuki coupling, this reaction would typically require prior functionalization of the pyridine ring to a halide to couple with a terminal alkyne. Decarbonylative variants also exist.[6][7]

Q3: Are there any specific storage and handling recommendations for 2-Cyclobutoxypyridine-4-carboxylic acid?

A3: Like most carboxylic acids, it is advisable to store 2-Cyclobutoxypyridine-4-carboxylic acid in a cool, dry place away from strong bases. For long-term storage, an inert atmosphere (e.g., argon or nitrogen) is recommended to prevent potential degradation.

II. Troubleshooting Guide: Amide Bond Formation

Amide coupling is a cornerstone of medicinal chemistry. Below are common issues and their solutions when coupling 2-Cyclobutoxypyridine-4-carboxylic acid.

Q4: I am observing low to no yield in my amide coupling reaction. What are the likely causes and how can I improve it?

A4: Low yields in amide coupling reactions are common and can often be attributed to several factors.[8] A systematic approach to troubleshooting is crucial.

Potential Causes & Solutions:

• Incomplete Carboxylic Acid Activation: The carboxylic acid must be converted to a more reactive species for the amine to attack.

  • Solution: Ensure you are using an appropriate and sufficient amount of coupling reagent. For sterically hindered or electronically deactivated acids, more powerful reagents like HATU or COMU are recommended.[9] Pre-activation of the carboxylic acid with the coupling reagent for 15-30 minutes before adding the amine can also improve yields.[8][10]

• Amine Deactivation: Amines can be protonated by the carboxylic acid, rendering them non-nucleophilic.[8]

  • Solution: The addition of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM), is essential to neutralize any acid and keep the amine in its free, nucleophilic form.[9]

• Steric Hindrance: The cyclobutoxy group or a bulky amine partner can sterically hinder the reaction.[8][11]

  • Solution: Consider using less sterically demanding coupling reagents. The in-situ formation of an acyl fluoride using reagents like TFFH or BTFFH can be effective for coupling sterically hindered substrates.[12]

• Hydrolysis of Activated Intermediate: The presence of water can lead to the hydrolysis of the activated carboxylic acid.

  • Solution: Use anhydrous solvents (e.g., DMF, DCM) and ensure all glassware is thoroughly dried. Running the reaction under an inert atmosphere can also be beneficial.[8]

Experimental Protocol: General Procedure for Amide Coupling using HATU

• Dissolve 2-Cyclobutoxypyridine-4-carboxylic acid (1.0 equivalent) in anhydrous DMF or DCM.

• Add HATU (1.0-1.5 equivalents) and DIPEA (2.0 equivalents).

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.[8]

• Add the desired amine (1.0-1.2 equivalents) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress using TLC or LC-MS.

• Upon completion, quench the reaction with water or a saturated aqueous solution of NH₄Cl.

• Extract the product with an appropriate organic solvent, wash the organic layer with brine, dry over anhydrous Na₂SO₄ or MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Data Presentation: Comparison of Common Amide Coupling Reagents

Coupling Reagent	Additive (if needed)	Base	Key Advantages	Potential Drawbacks
HATU	None	DIPEA, NMM	High efficiency, fast reaction times, good for hindered substrates.[9]	Can be expensive.
EDC	HOBt, OxymaPure	DIPEA, NMM	Water-soluble urea byproduct, easy workup.[13]	Can lead to racemization without an additive.[4]
DCC	HOBt, OxymaPure	None	Inexpensive and effective.	Dicyclohexylurea (DCU) byproduct can be difficult to remove.[10][14]
T3P®	Pyridine	Pyridine	Broad substrate scope, clean reaction profile.	Can be viscous and difficult to handle.

Visualization: Amide Coupling Troubleshooting Workflow

Caption: Troubleshooting workflow for low-yield amide coupling reactions.

III. Troubleshooting Guide: Palladium-Catalyzed Cross-Coupling Reactions

For Suzuki-Miyaura or Sonogashira couplings, the 2-Cyclobutoxypyridine-4-carboxylic acid would typically first be converted to a halide (e.g., by a Sandmeyer or similar reaction on an amino-precursor) or other suitable cross-coupling partner. Alternatively, modern decarbonylative methods can be employed.[5]

Q5: I am attempting a Suzuki-Miyaura coupling with a halide derivative of my pyridine and observing low yields and/or decomposition. What should I investigate?

A5: Suzuki-Miyaura couplings involving pyridine rings can be challenging due to the coordinating nature of the pyridine nitrogen.[2]

Potential Causes & Solutions:

• Catalyst Inhibition: The pyridine nitrogen can coordinate to the palladium center, inhibiting the catalytic cycle.[1]

  • Solution: Use ligands that are more strongly coordinating to palladium than the pyridine substrate, such as bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbenes (NHCs). Increasing the catalyst loading may also be beneficial.

• Incorrect Base: The choice of base is critical for the transmetalation step.

  • Solution: Screen a variety of bases. For pyridine substrates, common choices include K₂CO₃, Cs₂CO₃, and K₃PO₄. The solubility of the base can also play a role, so consider the solvent system carefully.

• Protodeboronation of the Boronic Acid: The boronic acid coupling partner can be sensitive to certain conditions, leading to its decomposition.

  • Solution: Use anhydrous and degassed solvents. Using a boronic ester (e.g., a pinacol ester) can increase stability. Ensure the reaction is run under an inert atmosphere.

Data Presentation: Typical Conditions for Suzuki-Miyaura Coupling of Pyridine Halides

Component	Example	Typical Range/Conditions
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃	1-5 mol%
Ligand	XPhos, SPhos, P(t-Bu)₃	2-10 mol%
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	2-3 equivalents
Solvent	Dioxane, Toluene, DMF	Anhydrous, degassed
Temperature	80-120 °C	Varies with substrate reactivity

Visualization: Suzuki-Miyaura Catalytic Cycle

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Q6: My Sonogashira coupling is not proceeding as expected. What are the key parameters to optimize?

A6: The Sonogashira coupling is a reliable method for forming C(sp²)-C(sp) bonds, but like other palladium-catalyzed reactions with pyridine substrates, it requires careful optimization.

Potential Causes & Solutions:

• Copper(I) Cocatalyst Issues: The copper cocatalyst is crucial in the traditional Sonogashira reaction. However, it can also lead to the homocoupling of the alkyne (Glaser coupling).

  • Solution: Ensure the copper(I) source (e.g., CuI) is fresh. If homocoupling is a significant issue, consider "copper-free" Sonogashira conditions, which often employ a palladium catalyst with a suitable ligand and a strong base.[7]

• Base and Solvent Choice: The base deprotonates the terminal alkyne, and the solvent choice affects the solubility and reactivity of all components.

  • Solution: An amine base like triethylamine (TEA) or diisopropylamine (DIPA) is often used, sometimes as a co-solvent. For copper-free conditions, a stronger base like Cs₂CO₃ may be required. Common solvents include THF, DMF, and acetonitrile.

• Degassing: Oxygen can deactivate the palladium catalyst and promote alkyne homocoupling.

  • Solution: Thoroughly degas all solvents and the reaction mixture before adding the catalyst. Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction.

IV. References

• Due-Hansen, M. E., Pandey, S. K., Christiansen, E., Andersen, R., Hansen, S. V. F., & Ulven, T. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(45), 11047–11051.

• HepatoChem, Inc. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

• Khan Academy. (2023, March 10). Amide formation from carboxylic acid derivatives. [Video]. YouTube. Retrieved from [Link]

• Liu, C., & Szostak, M. (2021). Decarbonylative Sonogashira Cross-Coupling of Carboxylic Acids. Organic Letters, 23(12), 4726–4730.

• MDPI. (2023). Platinum Meets Pyridine: Affinity Studies of Pyridinecarboxylic Acids and Nicotinamide for Platinum—Based Drugs. International Journal of Molecular Sciences, 24(1), 1-20.

• National Center for Biotechnology Information. (n.d.). 2-cyclobutoxypyridine-4-carboxylic acid. PubChem. Retrieved from [Link]

• National Institutes of Health. (2021). Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Structurally Diverse Heterobiaryls. ACS Catalysis, 11(15), 9636-9642.

• Oreate AI. (2026, January 7). Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems. Oreate AI Blog.

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Pearson. (2024). Side-Chain Reactions of Substituted Pyridines. Retrieved from [Link]

• Reddit. (2022, March 24). amide coupling help. r/Chempros. Retrieved from [Link]

• ResearchGate. (2025). The Synthesis of Sterically Hindered Amides. Retrieved from [Link]

• RSC Publishing. (2017). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chemical Science, 8(3), 1941-1945.

• RSC Publishing. (2014). Synthesis of alkynyl/alkenyl-substituted pyridine derivatives via heterocyclization and Pd-mediated Sonogashira/Heck coupling process in one-pot. RSC Advances, 4(34), 17743-17749.

• Scirp.org. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6(3), 121-133.

• University of Southampton. (2021). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynyl-3-fluoro-2-pyridinamidoximes. ePrints Soton.

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133.

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"stability issues of 2-Cyclobutoxypyridine-4-carboxylic acid under acidic conditions"

Introduction

Welcome to the technical support center for 2-Cyclobutoxypyridine-4-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this compound and require a deeper understanding of its chemical stability, particularly under acidic conditions. As a crucial intermediate in various research and development pipelines, ensuring its integrity during synthesis, formulation, and storage is paramount. This document provides field-proven insights, troubleshooting guides, and detailed experimental protocols to empower you to anticipate and address stability challenges effectively. Our approach is grounded in fundamental chemical principles and aligned with regulatory expectations for stability testing.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern for 2-Cyclobutoxypyridine-4-carboxylic acid under acidic conditions?

The most probable degradation pathway for 2-Cyclobutoxypyridine-4-carboxylic acid in an acidic environment is the acid-catalyzed hydrolysis of the cyclobutoxy ether linkage.[3][4][5][6] Ethers are susceptible to cleavage by strong acids, particularly when heated.[7][8] The reaction is initiated by the protonation of the ether oxygen, which transforms the alkoxy group into a good leaving group (an alcohol). Subsequently, a nucleophile (in this case, water from the aqueous acidic medium) attacks the adjacent carbon, leading to the cleavage of the C-O bond.

Q2: What are the expected degradation products from acid hydrolysis?

The hydrolysis of the ether bond is expected to yield two primary products: 2-hydroxypyridine-4-carboxylic acid and cyclobutanol . The pyridine ring itself and the carboxylic acid functional group are generally stable under mild to moderate acidic conditions.

Q3: My experimental workflow involves a brief exposure to an acidic medium (e.g., TFA in HPLC mobile phase). Should I be concerned about degradation?

While brief exposure to weak acids at ambient temperature may not cause significant degradation, the risk is not negligible and depends on the specific conditions (acid concentration, temperature, and duration). Ethers are generally more stable than esters or amides but can still be cleaved under forcing acidic conditions.[3][5] It is crucial to perform a forced degradation study to assess the compound's lability under your specific experimental parameters. This will help you develop a stability-indicating analytical method that can distinguish the parent compound from any potential degradants.[9][10]

Q4: How can I monitor the stability of 2-Cyclobutoxypyridine-4-carboxylic acid?

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the industry standard for monitoring the degradation of a drug substance.[11][12][13] A well-developed HPLC method will be able to separate the intact parent compound from its degradation products and any process-related impurities. UV detection is typically suitable for this compound due to the presence of the pyridine chromophore.

Visualizing the Degradation Pathway

The following diagram illustrates the hypothesized acid-catalyzed hydrolysis of 2-Cyclobutoxypyridine-4-carboxylic acid.

Caption: Workflow for investigating acid stability.

References

• Wikipedia. Ether cleavage. [Link]

• Chemistry LibreTexts. 18.3: Reactions of Ethers - Acidic Cleavage. [Link]

• Master Organic Chemistry. Acidic cleavage of ethers (SN2). [Link]

• Master Organic Chemistry. Cleavage Of Ethers With Acid. [Link]

• International Research Journal of Pharmacy and Medical Sciences. Stability Indicating HPLC Method Development: A Review. [Link]

• JoVE. Ethers to Alkyl Halides: Acidic Cleavage. [Link]

• LCGC International. Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. [Link]

• LCGC International. Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. [Link]

• Resolve Mass. Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

• SciSpace. Stability Indicating HPLC Method Development and Validation. [Link]

• ResearchGate. (PDF) Stability Indicating HPLC Method Development: A Review. [Link]

• Vscht.cz. Stability-Indicating HPLC Method Development. [Link]

• Altabrisa Group. 3 Key Steps for HPLC Validation in Stability Testing. [Link]

• International Journal for Multidisciplinary Research. Review on Development and Validation of Stability Indicating Method RP-HPLC on Marketed Formulation. [Link]

• National Institutes of Health. Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid. [Link]

• YouTube. Forced Degradation Study as per ICH Guidelines | What Q1A(R2) Expects. [Link]

• National Institutes of Health. Development of forced degradation and stability indicating studies of drugs—A review. [Link]

• Longdom Publishing. Synthesis and Cleavage of Ethers. [Link]

• Google Patents. Process for the preparation of 2-hydroxypyridine or quinoline compounds.

• ACS Publications. A Mechanistic Investigation of Acid-Catalyzed Cleavage of Aryl-Ether Linkages: Implications for Lignin Depolymerization in Acidic Environments. [Link]

• National Institutes of Health. Acid-Catalyzed α-O-4 Aryl-Ether Cleavage Mechanisms in (Aqueous) γ-Valerolactone: Catalytic Depolymerization Reactions of Lignin Model Compound During Organosolv Pretreatment. [Link]

• MedCrave. Forced Degradation Studies. [Link]

• ACS Publications. Acid-Catalyzed α-O-4 Aryl-Ether Cleavage Mechanisms in (Aqueous) γ-Valerolactone: Catalytic Depolymerization Reactions of Lignin Model Compound During Organosolv Pretreatment. [Link]

• ICH. Q1A(R2) Stability Testing of New Drug Substances and Products. [Link]

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"troubleshooting low reactivity of 2-Cyclobutoxypyridine-4-carboxylic acid"

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for 2-Cyclobutoxypyridine-4-carboxylic acid. This resource is designed for researchers, medicinal chemists, and drug development professionals who may encounter challenges with the reactivity of this heterocyclic building block. Here, we provide in-depth troubleshooting guides, field-proven protocols, and answers to frequently asked questions to help you overcome common synthetic hurdles.

Understanding the Challenge: The Chemical Nature of 2-Cyclobutoxypyridine-4-carboxylic acid

The observed low reactivity of 2-Cyclobutoxypyridine-4-carboxylic acid, particularly in nucleophilic acyl substitution reactions like amide and ester bond formation, is rooted in its fundamental electronic structure. The pyridine ring is inherently electron-deficient due to the electronegativity of the nitrogen atom, which withdraws electron density from the ring carbons.[1] This deactivating effect extends to the carboxylic acid at the C-4 position, reducing the electrophilicity of the carbonyl carbon and making it less susceptible to nucleophilic attack compared to a standard benzoic or aliphatic carboxylic acid.[2]

While the 2-cyclobutoxy group is technically an electron-donating group through resonance, its effect is often insufficient to overcome the powerful inductive withdrawal of the pyridine nitrogen. This electronic profile necessitates the use of more robust activation methods than those typically employed for simpler acid substrates.

Diagram: Causality of Low Reactivity

Caption: The dominant electron-withdrawing nature of the pyridine nitrogen reduces the carbonyl's electrophilicity.

Frequently Asked Questions (FAQs)

Q1: Why is my standard amide coupling reaction (e.g., EDC/HOBt) failing with 2-Cyclobutoxypyridine-4-carboxylic acid?

Standard carbodiimide-based coupling conditions are often insufficient for electronically deactivated heterocyclic carboxylic acids. The activated intermediate they form, an O-acylisourea, may not be reactive enough to couple efficiently with the amine. Furthermore, this intermediate can undergo a side reaction, rearranging to a stable N-acylurea, which terminates the reaction pathway.

Q2: I see the formation of an activated ester by LCMS, but the reaction with my amine still doesn't proceed. What is happening?

This indicates that the initial activation of the carboxylic acid is successful, but the subsequent nucleophilic attack by the amine is the rate-limiting step. This is a classic sign of a highly deactivated acid or a poorly nucleophilic/sterically hindered amine. The activated intermediate may also be decomposing before the amine can react. The solution is to either increase the reaction's energy (heating) or use a more potent activation strategy to create a more reactive intermediate.

Q3: How does the solubility of this acid affect my reaction?

Poor solubility is a common cause of diminished reaction rates. If the reactants are not fully dissolved, the reaction kinetics will be severely hampered. 2-Cyclobutoxypyridine-4-carboxylic acid may have limited solubility in common solvents like Dichloromethane (DCM). Consider switching to more polar aprotic solvents such as N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), or Dimethyl sulfoxide (DMSO).

Q4: Can I just heat the carboxylic acid and amine together at high temperatures?

While direct thermal condensation of carboxylic acids and amines is possible, it requires very high temperatures (often >180 °C) to drive off water. These forcing conditions are generally not suitable for complex molecules, which may decompose. Catalytic methods using borate esters have shown some success for direct amidation but are not the first choice for difficult couplings.[3][4] It is far more reliable to use chemical activation methods.

Troubleshooting Guide: Low to No Yield in Amide/Ester Formation

This guide provides a systematic approach to resolving failed or low-yielding coupling reactions.

Diagnostic Workflow

Caption: A systematic decision tree for troubleshooting difficult amide coupling reactions.

Tier 1: Optimizing Standard Reaction Conditions

Before resorting to more expensive or reactive reagents, ensure your standard conditions are fully optimized.

• Increase Reaction Temperature: For difficult couplings, increasing the temperature can provide the necessary energy to overcome the activation barrier. Cautiously heat the reaction, starting at 40-50 °C and going up to 80 °C if necessary, while monitoring for decomposition of starting materials or products.

• Solvent Selection: Switch from less polar solvents like DCM or THF to a polar aprotic solvent like DMF or NMP. These solvents are better at dissolving polar starting materials and can accelerate reaction rates. Ensure the solvent is anhydrous, as water will hydrolyze activated intermediates.

• Base Selection: Use a non-nucleophilic, sterically hindered base like Diisopropylethylamine (DIPEA). Using a base like triethylamine (TEA) can sometimes lead to side reactions. Pyridine can also be used, acting as both a base and a catalyst in some cases. Typically, 2-3 equivalents of base are required.

Tier 2: Advanced Reagents and Strategies

If optimization of standard conditions fails, the issue lies with the insufficient reactivity of the activated intermediate. The solution is to use a more powerful coupling reagent.

Reagent Class	Examples	Mechanism of Action & Suitability
Uronium Salts	HATU, HBTU, COMU	Forms highly reactive OAt- or OBt-based active esters. HATU is often the first choice for difficult couplings involving electron-deficient acids. COMU is a safer and highly effective alternative that avoids potentially explosive benzotriazole byproducts.
Phosphonium Salts	PyBOP, PyAOP	Excellent for coupling sterically hindered partners and known for reducing racemization. PyAOP is particularly effective for challenging couplings.
Acyl Halide Precursors	TFFH, BTFFH, (COCl)₂, SOCl₂	Converts the carboxylic acid to a highly reactive acyl fluoride or chloride. Acyl fluorides are small and extremely reactive, often succeeding where other methods fail. Thionyl chloride (SOCl₂) is a classic, aggressive reagent but may cause side reactions like chlorination of the pyridine ring.[5]

Experimental Protocols

Note: Always conduct reactions under an inert atmosphere (Nitrogen or Argon) and use anhydrous solvents.

Protocol 1: General Procedure for Amide Coupling using HATU[7]

This is the recommended starting point for difficult couplings.

• To a stirred solution of 2-Cyclobutoxypyridine-4-carboxylic acid (1.0 equiv) in anhydrous DMF (0.1–0.5 M), add HATU (1.1–1.2 equiv).

• Add a non-nucleophilic base such as DIPEA (2.0-3.0 equiv).

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the acid. You can monitor the formation of the active ester by LCMS.

• Add the amine (1.0–1.2 equiv) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. If the reaction is sluggish, it can be gently heated to 40-60 °C.

• Upon completion, quench the reaction with water or a saturated aqueous solution of NH₄Cl.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, DCM).

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄ or MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: In Situ Acyl Fluoride Formation and Coupling[3]

This protocol is for particularly challenging substrates where even uronium reagents may fail.

• In a reaction vial, dissolve 2-Cyclobutoxypyridine-4-carboxylic acid (1.0 equiv) in anhydrous DCM or acetonitrile (0.1 M).

• Add a fluorinating agent such as BTFFH (1.2 equiv) or TFFH (1.2 equiv).

• Add pyridine (3.0 equiv) or DIPEA (2.2 equiv) as the base.

• Stir the mixture at room temperature for 30 minutes to ensure complete formation of the acyl fluoride intermediate.

• In a separate vial, dissolve the amine (1.0 equiv) in the same solvent.

• Slowly add the amine solution to the acyl fluoride mixture.

• Monitor the reaction for completeness. Reaction times can be significantly longer for these types of couplings. Gentle heating may be required.

• Perform a standard aqueous workup and purification as described in Protocol 1 to isolate the final amide product.

References

• Lundberg, H., Tinnis, F., Selander, N., & Adolfsson, H. (2014). Catalytic Amide Formation from Non-Activated Carboxylic Acids and Amines. Chemical Society Reviews, 43(8), 2714–2742.

• Marinković, A., et al. (n.d.). Investigations of the reactivity of pyridine carboxylic acids with diazodiphenylmethane in protic and aprotic solvents. Part II. Pyridine mono-carboxylic acid N-oxides. ResearchGate. Retrieved from [Link]

• Marinković, A., et al. (n.d.). Investigations of the reactivity of pyridine carboxylic acids with diazodiphenylmethane in protic and aprotic solvents, Part I. ResearchGate. Retrieved from [Link]

• Dunn, G. E., & Lee, G. K. J. (1971). Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution. Canadian Journal of Chemistry, 49(18), 3017-3024.
• Ghosh, S. K., Savitha, G., & Bharadwaj, P. K. (2004). Reactivity of pyridine-2,4,6-tricarboxylic acid toward Zn(II) salts under different reaction conditions. Inorganic Chemistry, 43(18), 5495-5497.

• Reddit. (2021). Tips and tricks for difficult amide bond formation? r/Chempros. Retrieved from [Link]

• Gołdyń, M., et al. (2022). Synthesis and structural characteristic of pyridine carboxylic acid adducts with squaric acid. CrystEngComm, 24, 693-704.

• Chemistry Stack Exchange. (2021). Can I synthesize an Amide simply by heating an amine and a carboxylic acid (with a vacuum pump)? Retrieved from [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
• Devi, P., et al. (2016). Synthesis and structural characterisation of amides from picolinic acid and pyridine-2,6-dicarboxylic acid. Australian Journal of Chemistry, 69(10), 1149-1156.

• Pearson. (n.d.). EAS Reactions of Pyridine Explained. Retrieved from [Link]

• University of Liverpool. (n.d.). Pyridines: properties, syntheses & reactivity. Retrieved from [Link]

• Chemistry LibreTexts. (2024). The Relative Reactivity of Carboxylic Acid Derivatives. Retrieved from [Link]

• Sabatini, M. T., Boulton, L. T., & Sheppard, T. D. (2017). Borate Esters: Simple Catalysts for the Sustainable Synthesis of Complex Amides. Science Advances, 3(9), e1701028.

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• 5. researchgate.net [researchgate.net]

Technical Support Center: Byproduct Identification in 2-Cyclobutoxypyridine-4-carboxylic Acid Reactions

Welcome to the technical support guide for the synthesis and analysis of 2-Cyclobutoxypyridine-4-carboxylic acid. This document is designed for researchers, medicinal chemists, and process development scientists who may encounter challenges with byproduct formation during their synthetic campaigns. As drug development professionals, we understand that identifying and controlling impurities is critical for ensuring the safety, efficacy, and regulatory compliance of active pharmaceutical ingredients (APIs).[][2]

This guide provides in-depth, field-proven insights into common side reactions and impurities, structured in a practical question-and-answer format. We will explore the causality behind byproduct formation and offer robust troubleshooting and analytical protocols to ensure the integrity of your synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Overall Synthetic Workflow

The synthesis of 2-Cyclobutoxypyridine-4-carboxylic acid is typically achieved via a two-step process:

• Nucleophilic Aromatic Substitution (SNAr): Reaction of an ethyl 2-halopyridine-4-carboxylate (commonly the chloro- derivative) with cyclobutanol in the presence of a strong base.

• Saponification: Hydrolysis of the resulting ethyl 2-cyclobutoxypyridine-4-carboxylate intermediate to the final carboxylic acid product.

This workflow, while generally effective, has critical points where byproduct formation can occur.

Caption: General two-step synthesis workflow for the target molecule.

FAQ 1: What are the most common impurities I should anticipate in my final product?

Answer: Based on the typical two-step synthesis, impurities generally arise from incomplete reactions, side reactions of starting materials, or degradation of the product/intermediates.[3] The most prevalent species are:

• Process-Related Impurities:

  • Unreacted Starting Materials: Ethyl 2-chloropyridine-4-carboxylate.[]

  • Incompletely Hydrolyzed Intermediate: Ethyl 2-cyclobutoxypyridine-4-carboxylate.

• Byproducts from Side Reactions:

  • 2-Hydroxy-4-pyridinecarboxylic acid: Formed via hydrolysis of the chloro-starting material or cleavage of the cyclobutoxy ether.

  • 2-Chloropyridine-4-carboxylic acid: Resulting from the hydrolysis of the ethyl 2-chloropyridine-4-carboxylate starting material before the SNAr step.[4]

The table below summarizes these key species for quick reference during analytical review.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Common Origin
Target: 2-Cyclobutoxypyridine-4-carboxylic acid	C₁₀H₁₁NO₃	193.20	Desired Product
Ethyl 2-cyclobutoxypyridine-4-carboxylate	C₁₂H₁₅NO₃	221.25	Incomplete Saponification
2-Hydroxy-4-pyridinecarboxylic acid	C₆H₅NO₃	139.11	Ether cleavage or hydrolysis of 2-chloro SM
Ethyl 2-chloropyridine-4-carboxylate	C₈H₈ClNO₂	185.61	Unreacted SNAr starting material
2-Chloropyridine-4-carboxylic acid	C₆H₄ClNO₂	157.55	Hydrolysis of SNAr starting material

FAQ 2: My analysis shows a byproduct with a mass of ~140 g/mol and acidic properties. What is it and how did it form?

Answer: This byproduct is almost certainly 2-Hydroxy-4-pyridinecarboxylic acid . Its formation is a common issue and can occur through two primary pathways, both of which are exacerbated by the presence of water and elevated temperatures.

Pathway A: Hydrolysis of the Starting Material If trace amounts of water are present during the initial SNAr step, the starting material, ethyl 2-chloropyridine-4-carboxylate, can undergo nucleophilic substitution with hydroxide ions to form ethyl 2-hydroxypyridine-4-carboxylate. This intermediate is then hydrolyzed to the final byproduct during the saponification step.

Pathway B: Ether Cleavage The cyclobutoxy ether linkage, while generally stable, can be susceptible to cleavage under harsh acidic or basic conditions, particularly at high temperatures during a prolonged saponification. This cleavage would release cyclobutanol and generate the 2-hydroxy pyridine derivative.

Caption: Formation pathways for the 2-hydroxy byproduct.

Troubleshooting & Mitigation:

• Ensure Anhydrous Conditions: Use freshly dried solvents (e.g., THF, DMF) and ensure the cyclobutanol and glassware are free of water for the SNAr step.

• Control Saponification Conditions: Avoid excessive temperatures or prolonged reaction times during hydrolysis. Monitor the reaction closely by TLC or HPLC to determine the point of completion.

• Purification: This acidic byproduct can often be separated from the desired product through careful pH adjustment during workup or by column chromatography.

FAQ 3: My SNAr reaction is sluggish and I have a lot of unreacted ethyl 2-chloropyridine-4-carboxylate. What's going wrong?

Answer: Sluggish SNAr reactions on pyridine rings are typically due to insufficient activation of the nucleophile or issues with reaction conditions. The pyridine nitrogen atom makes the ring electron-deficient, which facilitates nucleophilic attack, particularly at the 2- and 4-positions.[5][6] However, the reaction still requires favorable conditions.

Causality Analysis:

• Base Ineffectiveness: The base (e.g., NaH, K₂CO₃, t-BuOK) must be strong enough to deprotonate cyclobutanol, forming the more potent cyclobutoxide nucleophile. If the base is old, has been improperly stored, or is not sufficiently strong, the concentration of the active nucleophile will be too low.

• Low Temperature: While higher temperatures can promote side reactions, SNAr reactions often require a certain thermal energy to overcome the activation barrier. Reactions run at room temperature may be impractically slow.

• Solvent Choice: A polar aprotic solvent like DMF, DMSO, or THF is ideal as it can solvate the cation of the base without quenching the nucleophilicity of the alkoxide.

Troubleshooting Protocol:

• Verify Base Activity: Use a fresh bottle of sodium hydride or potassium tert-butoxide. If using NaH, ensure the mineral oil is washed away with dry hexanes before use.

• Optimize Temperature: Gradually increase the reaction temperature. Start at a moderate temperature (e.g., 60-80 °C) and monitor for progress. The pyridine ring is activated towards nucleophilic substitution, but energy is still required.[7]

• Pre-form the Alkoxide: Before adding the ethyl 2-chloropyridine-4-carboxylate, stir the cyclobutanol and base together in the solvent for 30-60 minutes to ensure complete formation of the cyclobutoxide.

FAQ 4: How can I reliably identify and quantify these byproducts?

Answer: A combination of High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) is the most effective approach for identifying and quantifying impurities.[8]

Recommended Analytical Method: HPLC-UV/MS

• Instrumentation: An HPLC system equipped with a UV detector and coupled to a mass spectrometer (LC-MS).

• Column: A reverse-phase C18 column is a standard choice for separating compounds of moderate polarity like these pyridine derivatives.

• Mobile Phase: A gradient elution using a mixture of water with a modifier (e.g., 0.1% formic acid for MS compatibility) and an organic solvent like acetonitrile or methanol. The acidic modifier helps to ensure sharp peaks for the carboxylic acids.[9]

• Detection:

  • UV Detection: Monitor at a wavelength where the pyridine ring has strong absorbance (e.g., 254 nm or 270 nm). This is used for quantification based on peak area percentage.

  • MS Detection: Use electrospray ionization (ESI) in both positive and negative ion modes. This will provide the molecular weight of each eluting peak, allowing for confident identification by matching the mass to the potential byproducts listed in the table above.

Experimental Protocol: Sample Preparation and Analysis

• Sample Preparation: Dissolve a small, accurately weighed amount of your crude or purified reaction mixture in a suitable solvent (e.g., a 50:50 mixture of acetonitrile and water) to a concentration of approximately 1 mg/mL.

• Filtration: Filter the sample through a 0.45 µm syringe filter to remove any particulate matter before injection.

• Injection: Inject a small volume (e.g., 5-10 µL) onto the HPLC system.

• Data Analysis:

  • Integrate all peaks in the UV chromatogram. Calculate the purity by determining the area percentage of the main product peak relative to the total area of all peaks.

  • Examine the mass spectrum for each impurity peak to determine its molecular weight and confirm its identity.

References

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 2-Pyridinecarboxylic acid. Retrieved from [Link]

• Kaushik, M. (2020, September 8). (L-450) Nucleophilic aromatic substitution on Pyridine: Resonance, Mechanism and Selectivity [Video]. YouTube. Retrieved from [Link]

• BTC. (2025, October 30). What reactions can cyclobutanol participate in? [Blog]. Retrieved from [Link]

• Chemistry Stack Exchange. (2018, October 17). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? Retrieved from [Link]

• Clayden, J., et al. (2012). Concerted Nucleophilic Aromatic Substitution Reactions. Angewandte Chemie International Edition, 51(30), 7358-7368. Retrieved from [Link]

• Pearson+. (n.d.). We have considered nucleophilic aromatic substitution of pyridine... Study Prep. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1992). Analytical Methods. In Toxicological Profile for Pyridine. Retrieved from [Link]

• Organic Chemistry. (2018, April 20). 37.03 Nucleophilic Aromatic Substitution of Heteroarenes [Video]. YouTube. Retrieved from [Link]

• van der Heijden, M. A., et al. (2024). Library Synthesis of Cyclobutanol Derivatives by Hyperbaric [2+2] Cycloaddition Reactions. Chemistry – An Asian Journal. Retrieved from [Link]

• Wiley Online Library. (2024, February 5). Library Synthesis of Cyclobutanol Derivatives by Hyperbaric [2+2] Cycloaddition Reactions. Retrieved from [Link]

• MDPI. (2022). 2,2′-[2,4-Bis(4-chlorophenyl)cyclobutane-1,3-diyl]bis(8-bromo-6-chloro-3-nitroimidazo[1,2-a]pyridine). Retrieved from [Link]

• Tyagi, M., et al. (2021). Tandem Ring Opening/Intramolecular [2 + 2] Cycloaddition Reaction for the Synthesis of Cyclobutane Fused Thiazolino-2-Pyridones. The Journal of Organic Chemistry, 86(17), 11843-11853. Retrieved from [Link]

• Chempanda. (n.d.). Chloropyridine: Common isomorphs, synthesis, reactions and applications. Retrieved from [Link]

• Mueller, D. S., et al. (2017). Infrared Spectroscopic Analysis of the Adsorption of Pyridine Carboxylic Acids on Colloidal Ceria. The Journal of Physical Chemistry C, 121(49), 27490-27500. Retrieved from [Link]

• Hu, Y.-F., et al. (2014). Recent Trends in Product Development and Regulatory Issues on Impurities in Active Pharmaceutical Ingredient (API) and Drug Products. Part 2. AAPS PharmSciTech, 15(5), 1289-1302. Retrieved from [Link]

• Li, Z., et al. (2015). Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility. AAPS PharmSciTech, 16(6), 1450-1469. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-(2-chlorophenyl)pyrimidine-4-carboxylate. Retrieved from [Link]

• Wang, Y., et al. (2020). Investigation into the Formation of Impurities during the Optimization of Brigatinib. ACS Omega, 5(45), 29366-29373. Retrieved from [Link]

• ResearchGate. (2015). Pharmaceutical Impurities: An Overview. Retrieved from [Link]

• PubMed. (1997). Synthesis of Cyclo-2,2':4',4":2",2"':4"',4"":2"",2""':4""',4-sexipyridine. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Synthesis and structural characteristic of pyridine carboxylic acid adducts with squaric acid. Retrieved from [Link]

• Google Patents. (1996). Process for the preparation of chloropyrimidines.

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Google Patents. (1997). Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids.

• National Center for Biotechnology Information. (2021). Ethyl 4-oxo-1,4-dihydropyridine-3-carboxylate. Retrieved from [Link]

• ResearchGate. (2021). Ethyl 4-oxo-1,4-dihydropyridine-3-carboxylate. Retrieved from [Link]

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"alternative catalysts for the synthesis of 2-Cyclobutoxypyridine-4-carboxylic acid"

Welcome to the technical support center for the synthesis of 2-Cyclobutoxypyridine-4-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments. Our goal is to equip you with the expertise and insights needed to navigate the complexities of this synthesis and explore alternative catalytic systems.

Introduction: Navigating the Synthesis of 2-Cyclobutoxypyridine-4-carboxylic Acid

The synthesis of 2-Cyclobutoxypyridine-4-carboxylic acid typically involves a multi-step process, often culminating in two key transformations: the introduction of the carboxylic acid group at the 4-position of the pyridine ring and the formation of the cyclobutoxy ether linkage at the 2-position. While palladium-catalyzed reactions are standard for such transformations, exploring alternative catalysts is crucial for process optimization, cost reduction, and overcoming specific synthetic hurdles. This guide will focus on troubleshooting common issues and presenting viable alternative catalytic systems.

A plausible and common synthetic strategy is outlined below. This guide will use this pathway as a framework for addressing potential issues.

Fig 1. A general synthetic approach to 2-Cyclobutoxypyridine-4-carboxylic acid.

An alternative key step involves the carbonylation of a 2-halopyridine derivative.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis, providing potential causes and actionable solutions.

Issue 1: Low Yield in the Palladium-Catalyzed Carbonylation of 2-Halopyridine-4-substituted Precursors

Question: We are attempting a palladium-catalyzed alkoxycarbonylation of 2-chloro-4-methylpyridine to introduce the ester group and are observing low conversion. What are the likely causes and how can we improve the yield?

Answer:

Low yields in the palladium-catalyzed carbonylation of 2-halopyridines are a common challenge. The pyridine nitrogen can act as a ligand, coordinating to the palladium center and inhibiting its catalytic activity.[1][2] Here are several factors to investigate and optimize:

• Catalyst and Ligand Choice: Standard palladium catalysts like Pd(PPh₃)₄ may not be active enough for less reactive 2-chloropyridines.[2] More electron-rich and sterically hindered phosphine ligands are often required to facilitate the oxidative addition step.

  • Recommendation: Screen a panel of ligands. Buchwald's biaryl phosphine ligands (e.g., SPhos, XPhos) or ferrocenyl phosphine ligands have shown success in challenging cross-coupling reactions.[2][3] The use of a pre-formed catalyst complex can also be beneficial.[4]

• Base Selection: The choice of base is critical. It must be strong enough to facilitate the catalytic cycle but not so strong as to cause unwanted side reactions.

  • Recommendation: While organic bases like triethylamine are common, inorganic bases such as K₃PO₄ or Cs₂CO₃ can be effective and should be screened.[1] The solubility of the base can also play a role, so consider the solvent system carefully.

• Solvent Effects: The solvent can influence catalyst stability and reactivity.

  • Recommendation: Anhydrous, polar aprotic solvents like 1,4-dioxane, DMF, or toluene are typically used. Ensure your solvent is rigorously dried, as water can interfere with the reaction.

• Reaction Temperature and CO Pressure: These parameters are crucial for driving the reaction to completion.

  • Recommendation: A systematic optimization of temperature and carbon monoxide pressure should be performed. Higher pressures of CO can sometimes overcome catalyst inhibition.

Issue 2: Formation of Side Products During Carbonylation

Question: During the carbonylation of our 2-chloropyridine substrate, we are observing significant amounts of a dehalogenated byproduct. How can we minimize this?

Answer:

The formation of a dehalogenated byproduct (hydrodehalogenation) is a known side reaction in palladium-catalyzed cross-coupling reactions.[2] This occurs when the palladium catalyst reacts with a hydride source in the reaction mixture.

• Hydride Sources: Potential hydride sources include the solvent, amine bases, or even water.

  • Recommendation:

    • Ensure all reagents and the solvent are anhydrous.

    • If using an amine base, consider switching to a non-hydridic base like K₃PO₄ or Cs₂CO₃.

    • Choose a solvent that is less prone to acting as a hydride donor.

• Catalyst System: The choice of ligand can influence the rate of reductive elimination of the desired product versus the dehalogenated byproduct.

  • Recommendation: Experiment with different phosphine ligands. Electron-rich ligands can sometimes favor the desired C-C bond formation.

Issue 3: Difficulty in Achieving C-O Bond Formation with Cyclobutanol

Question: We are struggling with the etherification of methyl 2-chloropyridine-4-carboxylate with cyclobutanol. Both SNAr and palladium-catalyzed approaches have given low yields. What are our options?

Answer:

The formation of the C-O bond between a 2-halopyridine and a secondary alcohol like cyclobutanol can be challenging due to steric hindrance and the lower nucleophilicity of the alcohol compared to amines.

• For SNAr (Nucleophilic Aromatic Substitution):

  • Challenge: The reaction requires forcing conditions (high temperatures) which can lead to decomposition.

  • Recommendation: Ensure you are using a strong, non-nucleophilic base to generate the cyclobutoxide in situ. Sodium hydride (NaH) in an anhydrous polar aprotic solvent like DMF or DMSO is a standard choice.

• For Palladium-Catalyzed Buchwald-Hartwig C-O Coupling:

  • Challenge: This reaction is generally more challenging than the corresponding C-N coupling.[5] Catalyst inhibition by the pyridine nitrogen is also a concern here.

  • Recommendation:

    • Ligand Selection: Use specialized ligands developed for C-O coupling, which are often bulky and electron-rich.

    • Base: A strong base like sodium tert-butoxide (NaOtBu) is typically required.[2]

    • Inert Atmosphere: These reactions are highly sensitive to oxygen, so ensure a rigorously inert atmosphere (argon or nitrogen).

• Alternative Catalyst System: Copper-Catalyzed Ullmann Condensation:

  • Recommendation: The Ullmann condensation is a classic method for forming aryl ethers and can be a viable alternative to palladium-catalyzed methods.[1][6] While traditional Ullmann reactions require harsh conditions, modern protocols often use soluble copper(I) salts (e.g., CuI) with ligands like phenanthroline or diamines, allowing for milder reaction conditions.[1]

Fig 2. Decision workflow for troubleshooting C-O bond formation.

Issue 4: Incomplete Ester Hydrolysis

Question: The final step of our synthesis is the hydrolysis of the methyl ester of 2-cyclobutoxypyridine-4-carboxylic acid. We are seeing incomplete conversion to the carboxylic acid. What could be the issue?

Answer:

While ester hydrolysis is a standard transformation, hindered esters or the presence of certain functional groups can make it challenging.

• Reaction Conditions:

  • Recommendation: If using basic hydrolysis (e.g., NaOH or LiOH in a mixture of water and an organic solvent like methanol or THF), ensure a sufficient excess of the base and allow for adequate reaction time. Heating the reaction mixture can often drive the reaction to completion.

• Work-up Procedure:

  • Recommendation: After basic hydrolysis, the product exists as the carboxylate salt. Careful acidification is required to protonate it to the free carboxylic acid. Ensure the pH is lowered sufficiently (typically to pH 3-4) to cause precipitation of the product. If the product is somewhat water-soluble, extraction with an organic solvent after acidification may be necessary.

• Alternative Hydrolysis Conditions:

  • Recommendation: If basic conditions are problematic, consider acidic hydrolysis (e.g., using aqueous HCl or H₂SO₄). However, be mindful of any acid-sensitive functional groups in your molecule.

Frequently Asked Questions (FAQs)

Q1: What are the main advantages of using a copper-based catalyst over a palladium-based one for the C-O bond formation step?

A1: Copper catalysts can offer several advantages:

• Cost: Copper is significantly more abundant and less expensive than palladium.

• Different Reactivity: In some cases, copper catalysts may be more effective for coupling with certain substrates where palladium catalysts fail, or vice-versa. They offer an alternative mechanistic pathway (Ullmann-type) to the Buchwald-Hartwig reaction.[1]

Q2: Can I introduce the cyclobutoxy group first and then perform the carbonylation?

A2: This is a plausible alternative synthetic route. You would start with a 2-cyclobutoxy-4-halopyridine. The key challenge would be the stability of the cyclobutoxy group under the carbonylation conditions. A careful optimization of the carbonylation reaction would be necessary to avoid cleavage of the ether linkage.

Q3: Are there any phosphine-free palladium catalyst systems for the alkoxycarbonylation step?

A3: Yes, while phosphine ligands are common, research has been conducted on phosphine-free palladium catalyst systems. For example, systems using N-heterocyclic carbene (NHC) ligands have been developed. These can sometimes offer enhanced stability and reactivity. Additionally, some protocols for carbonylation may proceed with a palladium salt and a base under specific conditions, although ligand-assisted catalysis is generally more efficient and selective.[7]

Q4: We are concerned about the potential for decarboxylation of our final product. Is this a common issue?

A4: Decarboxylation of pyridinecarboxylic acids can occur, particularly under harsh thermal conditions.[7][8] The stability towards decarboxylation depends on the position of the carboxylic acid group. Picolinic acid (2-pyridinecarboxylic acid) is known to decarboxylate more readily than isonicotinic acid (4-pyridinecarboxylic acid).[8] For 2-cyclobutoxypyridine-4-carboxylic acid, decarboxylation is less likely under standard purification and storage conditions but could be a concern if the molecule is subjected to high temperatures for prolonged periods.

Experimental Protocols

Protocol 1: Palladium-Catalyzed Alkoxycarbonylation of 2-Chloro-4-methylpyridine

This is a general procedure and may require optimization for your specific substrate and setup.

• To an oven-dried Schlenk flask, add Pd(OAc)₂ (2 mol%), a suitable phosphine ligand (e.g., SPhos, 4 mol%), and the 2-chloro-4-methylpyridine (1.0 equiv).

• Add a base (e.g., K₃PO₄, 2.0 equiv).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add anhydrous methanol (as the alcohol source and solvent) via syringe.

• Pressurize the vessel with carbon monoxide (typically 10-40 bar, this needs to be optimized).

• Heat the reaction mixture to 80-120 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, carefully vent the CO pressure, and dilute with an organic solvent (e.g., ethyl acetate).

• Filter the mixture through a pad of Celite to remove inorganic salts and the catalyst.

• Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel.

Protocol 2: Copper-Catalyzed Ullmann-Type Etherification

This protocol is an alternative to palladium-catalyzed C-O coupling.

• To an oven-dried Schlenk flask, add CuI (10 mol%), a ligand (e.g., 1,10-phenanthroline, 20 mol%), and the methyl 2-chloropyridine-4-carboxylate (1.0 equiv).

• Add a base (e.g., Cs₂CO₃, 2.0 equiv).

• Evacuate and backfill the flask with argon or nitrogen.

• Add anhydrous cyclobutanol (1.5-2.0 equiv) and a high-boiling polar solvent (e.g., N-methylpyrrolidone or DMF).

• Heat the reaction mixture to 100-140 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography.

References

• Copper-Catalyzed Carbonylative Coupling of Alkyl Halides. PubMed. [Link]

• Copper catalyzed coupling of aryl chlorides, bromides and iodides with amines and amides. Chemical Communications (RSC Publishing). [Link]

• Copper-Catalyzed Alkoxycarbonylation of Alkyl Iodides for the Synthesis of Aliphatic Esters: Hydrogen Makes the Difference. Organic Letters - ACS Publications. [Link]

• Photoinduced copper-catalyzed alkoxycarbonylation of alkyl fluorides. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Ullmann condensation. Wikipedia. [Link]

• Buchwald-Hartwig Coupling: Mechanism & Examples. NROChemistry. [Link]

• What catalysts are used in the synthesis of Cyclobutanol?. Blog - BTC Pharmaceuticals. [Link]

• Buchwald Hartwig Coupling. Common Organic Chemistry. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Photoinduced copper-catalyzed alkoxycarbonylation of alkyl fluorides. RSC Publishing. [Link]

• Enantioselective Cleavage of Cyclobutanols Through Ir‐Catalyzed C−C Bond Activation: Mechanistic and Synthetic Aspects. NIH. [Link]

• Ullmann reaction. Wikipedia. [Link]

• Pd-Catalyzed Formal [2 + 2]-Retrocyclization of Cyclobutanols via 2-Fold Csp3–Csp3 Bond Cleavage. The Journal of Organic Chemistry - ACS Publications. [Link]

• Pd-Catalyzed Formal [2 + 2]-Retrocyclization of Cyclobutanols via 2-Fold Csp3–Csp3 Bond Cleavage. PMC - NIH. [Link]

• Rate of Decarboxylation of pyridinecarboxylic acids [closed]. Chemistry Stack Exchange. [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

• State-of-the-art palladium-catalyzed alkoxycarbonylations. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Oxidative decarboxylation of carboxylic acids by pyridine N-oxide. American Chemical Society. [Link]

• Ullmann Reaction. Organic Chemistry Portal. [Link]

• Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. [No Source Found].

• Palladium-Catalyzed Alkoxycarbonylation of Unactivated Secondary Alkyl Bromides at Low Pressure. PMC - NIH. [Link]

• Catalytic enantioselective synthesis of benzocyclobutenols and cyclobutanols via a sequential reduction/C–H functionalization. PMC - NIH. [Link]

• Synthesis and decarboxylation of pyridine carboxylic acids from pyridoxol. PubMed. [Link]

• Palladium-catalyzed alkoxycarbonylation of conjugated dienes under acid-free conditions: atom-economic synthesis of β,γ-unsaturated esters. PubMed. [Link]

• (PDF) Microwave‐Promoted Ullmann Condensation of 2‐Aminopyridines with 2‐Chlorobenzoic Acids. ResearchGate. [Link]

• Palladium(II)-Catalyzed Nondirected C(sp2)–H Alkoxycarbonylation of Arenes. PMC - NIH. [Link]

• Synthetic process development and scale up of palladium-catalyzed alkoxycarbonylation of chloropyridines. Semantic Scholar. [Link]

• Competing Mechanisms in Palladium-Catalyzed Alkoxycarbonylation of Styrene. Radboud Repository. [Link]

• Palladium‐catalyzed cross‐coupling reaction between 2‐chloropyridines... ResearchGate. [Link]

• Palladium-Catalyzed Carbonylations: Application in Complex Natural Product Total Synthesis and Recent Developments. PubMed Central. [Link]

• Method for preparing nicotinic acid by non-catalytic decarboxylation of picolinic acid in liquid water at high temperature.

• Synthesis of 2-Cyclohexenone-2-carboxylate and 4-Chloro-2-cyclohexenone-2-carboxylate Derivatives by Cyclization of Alkyne-Tethered 1,3-Ketoesters. ResearchGate. [Link]

• Novel 2,2-bipyridine ligand for palladium-catalyzed regioselective carbonylation. PubMed. [Link]

• (PDF) 27 Years of Catalytic Carbonylative Coupling Reactions in Hungary (1994–2021). ResearchGate. [Link]

• Mechanism of the Decarboxylation of α-Pyridylacetic Acid1. ACS Publications. [Link]

• Synthesis of L-2-oxothiazolidine-4-carboxylic acid. PubMed. [Link]

• Synthesis method of cyclopentanone-2-carboxylic acid ethyl ester.

• Synthesis of Novel Halopyridinylboronic Acids and Esters. Part 4. Halopyridin-2-yl-boronic Acids and Esters Are Stable, Crystalline Partners for Classical Suzuki Cross-Coupling. ResearchGate. [Link]

• Synthesis and anti-toxoplasmosis activity of 4-arylquinoline-2-carboxylate derivatives. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

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• 1. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 2. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
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• 4. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Ullmann Reaction [organic-chemistry.org]
• 7. Synthesis and decarboxylation of pyridine carboxylic acids from pyridoxol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Degradation Pathways of 2-Cyclobutoxypyridine-4-carboxylic Acid

Welcome to the technical support center for 2-Cyclobutoxypyridine-4-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of its degradation pathways. Here, we provide troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. Our approach is rooted in scientific principles and practical laboratory experience to ensure the integrity of your results.

Introduction to the Stability of 2-Cyclobutoxypyridine-4-carboxylic Acid

2-Cyclobutoxypyridine-4-carboxylic acid is a heterocyclic compound with potential applications in pharmaceutical and agrochemical research. Understanding its stability and degradation profile is critical for formulation development, shelf-life determination, and toxicological assessment. The molecule possesses several reactive sites susceptible to degradation under various stress conditions, including the pyridine ring, the cyclobutoxy ether linkage, and the carboxylic acid group. This guide will help you anticipate and interpret the degradation of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most probable degradation pathways for 2-Cyclobutoxypyridine-4-carboxylic acid under typical laboratory conditions?

Based on the chemical structure, the most likely degradation pathways involve hydrolysis of the ether bond, oxidation of the pyridine ring and the cyclobutyl moiety, and decarboxylation. Photodegradation is also a potential pathway if the compound is exposed to light.

Q2: I am observing an unexpected peak in my HPLC analysis during a stability study. How can I identify this potential degradant?

An unexpected peak suggests the formation of a degradation product. To identify it, you should first consider the likely degradation pathways. A logical first step is to use HPLC coupled with mass spectrometry (HPLC-MS) to determine the molecular weight of the unknown peak.

• Mass Shift Analysis:

  • A decrease in mass could indicate decarboxylation (loss of 44 Da) or cleavage of the cyclobutoxy group.

  • An increase in mass of 16 Da suggests oxidation, likely forming an N-oxide on the pyridine ring or hydroxylation of the pyridine or cyclobutyl ring.

  • A mass corresponding to 2-hydroxypyridine-4-carboxylic acid would strongly suggest hydrolysis of the ether linkage.

Q3: My compound seems to be degrading even when stored in a seemingly inert solvent. What could be the cause?

Degradation in solution can be influenced by several factors beyond obvious stressors like strong acids or bases.

• Trace Impurities: Solvents may contain trace amounts of acidic or basic impurities, or peroxides (in the case of ethers like THF or dioxane), which can catalyze degradation over time.

• Dissolved Gases: Dissolved oxygen can lead to oxidative degradation, especially if the compound is sensitive to oxidation.

• Light Exposure: Ambient laboratory light can be sufficient to induce photodegradation over extended periods. Ensure your samples are protected from light by using amber vials or covering them with aluminum foil.

Troubleshooting Guides

Troubleshooting Unexpected Results in Forced Degradation Studies

Forced degradation studies are essential for elucidating degradation pathways by intentionally stressing the molecule.[1][2] Here’s how to troubleshoot common issues:

Scenario 1: No degradation is observed under acidic or basic conditions.

• Rationale: The ether linkage in 2-cyclobutoxypyridine-4-carboxylic acid may be more stable than anticipated, or the conditions are not harsh enough.

• Troubleshooting Steps:

  • Increase Stress Conditions: Incrementally increase the concentration of the acid or base (e.g., from 0.1 M to 1 M HCl or NaOH).

  • Increase Temperature: Perform the hydrolysis at an elevated temperature (e.g., 60-80 °C).

  • Extend Exposure Time: Increase the duration of the stress test.

  • Consider Co-solvents: If solubility is an issue, a co-solvent may be necessary to ensure the compound is fully dissolved in the acidic or basic medium.

Scenario 2: The compound degrades completely into multiple, unidentifiable products.

• Rationale: The stress conditions are too harsh, leading to secondary degradation of the initial products.

• Troubleshooting Steps:

  • Reduce Stress Conditions: Decrease the temperature, concentration of the stressor, or the exposure time.

  • Time-Course Study: Sample at multiple time points to identify the primary degradation products before they degrade further.

  • Use Milder Reagents: For oxidation, consider using a milder oxidizing agent than hydrogen peroxide if extensive degradation is observed.

Scenario 3: Inconsistent results between batches.

• Rationale: This could be due to variability in the starting material (e.g., presence of impurities that catalyze degradation) or inconsistent experimental conditions.

• Troubleshooting Steps:

  • Characterize Starting Material: Ensure the purity of each batch of 2-Cyclobutoxypyridine-4-carboxylic acid is well-characterized.

  • Standardize Procedures: Strictly control all experimental parameters, including temperature, concentration, and light exposure.

  • Control Headspace: For oxidative degradation studies, the amount of oxygen in the headspace of the vial can influence the results.

Proposed Degradation Pathways and Key Transformations

The following diagram illustrates the most probable degradation pathways for 2-Cyclobutoxypyridine-4-carboxylic acid based on its chemical structure and general principles of organic chemistry.

Caption: Proposed degradation pathways of 2-Cyclobutoxypyridine-4-carboxylic acid.

Experimental Protocols

Protocol 1: Forced Degradation Study - Hydrolysis

Objective: To assess the hydrolytic stability of 2-Cyclobutoxypyridine-4-carboxylic acid under acidic and basic conditions.

Materials:

• 2-Cyclobutoxypyridine-4-carboxylic acid

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• HPLC grade water and acetonitrile

• pH meter

• HPLC-UV/MS system

Procedure:

• Prepare a stock solution of 2-Cyclobutoxypyridine-4-carboxylic acid in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • In a clean vial, mix a known volume of the stock solution with 0.1 M HCl to achieve a final drug concentration of approximately 100 µg/mL.

  • Incubate the solution at 60°C.

  • Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the aliquots with an equivalent amount of 0.1 M NaOH before HPLC analysis.

• Base Hydrolysis:

  • Repeat the procedure using 0.1 M NaOH instead of 0.1 M HCl.

  • Neutralize the aliquots with an equivalent amount of 0.1 M HCl before HPLC analysis.

• Neutral Hydrolysis:

  • Repeat the procedure using HPLC grade water instead of acid or base.

• Analysis:

  • Analyze all samples by a validated stability-indicating HPLC method.

  • Use HPLC-MS to identify the molecular weights of any new peaks that appear.

Protocol 2: Forced Degradation Study - Oxidation

Objective: To evaluate the oxidative stability of 2-Cyclobutoxypyridine-4-carboxylic acid.

Materials:

• 3% Hydrogen Peroxide (H₂O₂)

• Other materials as listed in Protocol 1.

Procedure:

• Prepare a 1 mg/mL stock solution of the compound as in Protocol 1.

• In a clean vial, mix a known volume of the stock solution with 3% H₂O₂ to a final drug concentration of approximately 100 µg/mL.

• Incubate the solution at room temperature, protected from light.

• Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

• Analyze the samples directly by HPLC-UV/MS.

Data Presentation

The following table summarizes the expected mass shifts for potential degradation products, which can be used to tentatively identify unknown peaks in an HPLC-MS analysis.

Degradation Pathway	Potential Product	Molecular Formula	Change in Mass (Da)
Parent Compound	2-Cyclobutoxypyridine-4-carboxylic acid	C₁₀H₁₁NO₃	193.20
Hydrolysis	2-Hydroxypyridine-4-carboxylic acid	C₆H₅NO₃	-54.05
Oxidation	2-Cyclobutoxypyridine-4-carboxylic acid N-oxide	C₁₀H₁₁NO₄	+15.99
Oxidation	Hydroxylated 2-Cyclobutoxypyridine-4-carboxylic acid	C₁₀H₁₁NO₄	+15.99
Decarboxylation	2-Cyclobutoxypyridine	C₉H₁₁NO	-44.01

Visualization of Experimental Workflow

The following diagram outlines a typical workflow for a forced degradation study.

Caption: Workflow for a forced degradation study.

Concluding Remarks

The study of degradation pathways is a complex but essential part of chemical and pharmaceutical development. While this guide provides a framework based on established chemical principles, the actual degradation profile of 2-Cyclobutoxypyridine-4-carboxylic acid must be confirmed experimentally. We encourage researchers to use the protocols and troubleshooting advice provided here as a starting point for their investigations. For further assistance, please do not hesitate to contact our technical support team.

References

• Forced Degradation Studies. MedCrave online. (2016-12-14).
• Force Degradation for Pharmaceuticals: A Review. IJSDR.

Sources

• 1. US8575350B2 - Process for producing pyridine carboxylic acids - Google Patents [patents.google.com]
• 2. Decarboxylative Fluorination of Aliphatic Carboxylic Acids via Photoredox Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

"workup procedures to remove impurities from 2-Cyclobutoxypyridine-4-carboxylic acid"

Welcome to the technical support center for the purification of 2-Cyclobutoxypyridine-4-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common challenges encountered during the workup and purification of this compound. The following question-and-answer format addresses specific issues, explains the underlying chemical principles, and offers actionable, step-by-step protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities I can expect in my crude 2-Cyclobutoxypyridine-4-carboxylic acid?

A1: Based on common synthetic routes for pyridine carboxylic acids, impurities in your crude product may include:

• Starting Materials: Unreacted precursors used in the synthesis.

• Basic Impurities: Residual pyridine-containing starting materials or byproducts.[1]

• Neutral Impurities: Non-ionizable byproducts or residual solvents.[2]

• Related Acidic Impurities: Structurally similar carboxylic acids formed as byproducts.

• Inorganic Salts: Formed during pH adjustments or quenching steps.

Q2: My crude product is a dark, oily residue. What is the first step I should take?

A2: A dark, oily residue suggests the presence of significant impurities. A primary and highly effective purification technique for a carboxylic acid like 2-Cyclobutoxypyridine-4-carboxylic acid is an acid-base extraction.[1][3][4] This method leverages the acidic nature of your target compound to separate it from neutral and basic impurities. The carboxylic acid can be converted to its water-soluble salt form with a base, washed with an organic solvent to remove non-acidic impurities, and then regenerated by acidification.[1][2][3][4][5]

Q3: I performed an acid-base extraction, but my final product still shows impurities on my TLC and NMR. What should I do next?

A3: If acid-base extraction is insufficient, the remaining impurities are likely other acidic compounds with similar properties to your target molecule. In this scenario, recrystallization or column chromatography are the recommended next steps. The choice between these two will depend on the nature of the impurities and the quantity of your material.

Troubleshooting Guides

Issue 1: Presence of Basic and Neutral Impurities

Symptom: Your crude product shows baseline material on a silica TLC plate or extra peaks in the aromatic and aliphatic regions of your ¹H NMR that do not correspond to your product.

Cause: These impurities are often unreacted starting materials or byproducts that lack an acidic functional group.

Solution: An acid-base extraction is the most effective method to remove these types of impurities.[1][3][4]

Workflow for Acid-Base Extraction:

Caption: Workflow for Acid-Base Extraction.

Detailed Protocol for Acid-Base Extraction:

• Dissolution: Dissolve the crude 2-Cyclobutoxypyridine-4-carboxylic acid in a suitable organic solvent such as ethyl acetate or dichloromethane (DCM).

• Basification: Transfer the solution to a separatory funnel and add a saturated aqueous solution of a weak base, such as sodium bicarbonate (NaHCO₃).[3][4] The use of a weak base is crucial to avoid potential side reactions.

• Extraction: Shake the funnel vigorously, venting frequently to release any pressure buildup from CO₂ evolution. Allow the layers to separate.

• Separation: Drain the lower aqueous layer containing the sodium salt of your product. The organic layer contains the neutral and basic impurities and can be discarded.[2]

• Washing (Optional): For highly impure samples, you can wash the initial organic layer with the basic solution multiple times to maximize the recovery of your carboxylic acid.

• Acidification: Cool the combined aqueous layers in an ice bath and acidify by slowly adding a strong acid, such as 1M hydrochloric acid (HCl), until the pH is acidic (pH ~2-3).[2][5] Your product should precipitate out of the solution as a solid.

• Isolation: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.[4] If the product does not precipitate, it can be extracted back into an organic solvent.[4]

Issue 2: Persistent Acidic Impurities After Extraction

Symptom: Your product is mostly clean after extraction, but you still observe closely related impurities in your analytical data.

Cause: These are likely structurally similar carboxylic acids that behave similarly during the acid-base extraction.

Solution 1: Recrystallization

Recrystallization is an effective technique for purifying solid compounds when the impurities are present in smaller quantities.

Protocol for Recrystallization:

• Solvent Selection: Choose a solvent or solvent system in which your product is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvents for carboxylic acids include ethanol, methanol, acetone, or mixtures with water.[5]

• Dissolution: In a flask, add the minimum amount of hot solvent to your crude product to achieve complete dissolution.

• Cooling: Allow the solution to cool slowly to room temperature, and then place it in an ice bath to promote crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry.

Solution 2: Column Chromatography

For impurities that are very similar to the product or when recrystallization is ineffective, column chromatography is a powerful alternative.[6]

Workflow for Chromatographic Purification:

Caption: Workflow for Column Chromatography.

Chromatography System Parameters:

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel	Standard choice for moderately polar compounds.
Mobile Phase	Hexanes/Ethyl Acetate with 1% Acetic Acid	The acetic acid helps to suppress the ionization of the carboxylic acid, reducing peak tailing.
Gradient	Start with a low polarity (e.g., 9:1 Hexanes:EtOAc) and gradually increase the polarity.	Allows for the separation of compounds with different polarities.
Detection	UV (254 nm) or TLC with a suitable stain.	Pyridine-containing compounds are typically UV active.

Detailed Protocol for Column Chromatography:

• Column Packing: Prepare a silica gel column using your chosen mobile phase.

• Sample Preparation: Dissolve your crude product in a minimal amount of the mobile phase.

• Loading: Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting with the mobile phase, gradually increasing the polarity if necessary.

• Fraction Collection: Collect fractions and monitor the separation using TLC.

• Product Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Summary of Key Purification Techniques

Technique	Best For Removing	Key Considerations
Acid-Base Extraction	Neutral and Basic Impurities	Choice of base is important to avoid side reactions.[3]
Recrystallization	Small amounts of impurities in a solid product	Proper solvent selection is critical for good recovery.[5]
Column Chromatography	Impurities with similar polarity to the product	Mobile phase modification (e.g., adding acetic acid) can improve peak shape.

References

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

• University of California, Irvine. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• Ito, Y. (2001). Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography. Journal of Chromatography A, 919(2), 239-245. Retrieved from [Link]

• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Retrieved from [Link]

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• 2. people.chem.umass.edu [people.chem.umass.edu]
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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 6. Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

The Emerging Potential of 2-Cyclobutoxypyridine-4-carboxylic Acid Derivatives in Targeting Histone Demethylases

A Comparative Guide for Drug Discovery Professionals

The pyridine-4-carboxylic acid scaffold is a cornerstone in modern medicinal chemistry, renowned for its versatility in engaging a wide array of biological targets. Within this privileged structural class, derivatives bearing a 2-alkoxy substituent are gaining significant attention, particularly as potent inhibitors of histone demethylases. This guide provides a comparative analysis of the biological activity of 2-cyclobutoxypyridine-4-carboxylic acid derivatives and their analogues, with a specific focus on their potential as inhibitors of the KDM5 family of histone demethylases, crucial epigenetic regulators implicated in cancer and other diseases.

The Rise of KDM5B as a Therapeutic Target

The KDM5 family of enzymes, specifically KDM5B (also known as JARID1B), are Fe(II) and α-ketoglutarate-dependent demethylases that play a critical role in transcriptional regulation by removing methyl groups from lysine 4 of histone H3 (H3K4me2/3). Dysregulation of KDM5B activity is linked to various cancers, where it often promotes cell proliferation and drug resistance. Consequently, the development of potent and selective KDM5B inhibitors has become a promising avenue for novel cancer therapies.[1][2][3]

2-Alkoxypyridine-4-carboxylic Acids: A Privileged Scaffold for KDM Inhibition

The 2-alkoxypyridine-4-carboxylic acid core has emerged as a highly effective scaffold for targeting the active site of 2-oxoglutarate (2OG)-dependent oxygenases like KDM5B. The pyridine nitrogen and the carboxylic acid moiety are believed to chelate the active site iron atom, mimicking the binding of the natural cofactor 2OG. The 2-alkoxy substituent provides a crucial handle for optimizing potency, selectivity, and pharmacokinetic properties.

Below is a conceptual workflow for the discovery and evaluation of 2-alkoxypyridine-4-carboxylic acid derivatives as KDM5B inhibitors.

Caption: Figure 1. A representative workflow for the development of KDM5B inhibitors.

Comparative Analysis of 2-Alkoxy Substituents on KDM5B Inhibition

While direct comparative data for a 2-cyclobutoxy derivative within a single study is limited in the public domain, we can infer its potential by analyzing the structure-activity relationships (SAR) of various 2-alkoxy analogues reported in the literature. The table below summarizes the inhibitory activities of several 2-alkoxypyridine-4-carboxylic acid derivatives against KDM5B.

Compound ID	2-Alkoxy Substituent	KDM5B IC50 (nM)	Alternative Compounds (KDM5 Inhibitors)	KDM5B IC50 (nM)
Hypothetical Cyclobutoxy Derivative	Cyclobutoxy	Data Not Available	KDOAM-25	19
Reference Compound 1	Methoxy	~100-500 (estimated based on related scaffolds)	GSK467	26
Reference Compound 2	Isopropoxy	~50-200 (estimated based on related scaffolds)	PBIT	3000
Reference Compound 3	Benzyloxy	>1000 (estimated based on related scaffolds)	KDM5-C49	160

From the general principles of medicinal chemistry and SAR of related series, we can postulate the following:

• Small Alkyl Chains: Methoxy and ethoxy groups are often well-tolerated and can provide a good balance of potency and solubility.

• Branched and Cyclic Alkyl Groups: Isopropoxy and cyclobutoxy groups can offer improved metabolic stability and may probe specific hydrophobic pockets within the active site, potentially leading to enhanced potency and selectivity. The cyclobutyl group, in particular, offers a degree of conformational rigidity that can be advantageous for binding.

• Bulky Groups: Larger, more flexible groups like the benzyloxy substituent may introduce steric hindrance, leading to a decrease in inhibitory activity.

Experimental Protocol: In Vitro KDM5B Inhibition Assay

A common method to assess the inhibitory potential of compounds against KDM5B is a biochemical assay that measures the demethylation of a histone H3 peptide substrate.

Principle: The assay quantifies the amount of formaldehyde produced as a byproduct of the demethylation reaction.

Step-by-Step Methodology:

• Reaction Mixture Preparation: In a 96-well plate, combine KDM5B enzyme, a biotinylated H3K4me3 peptide substrate, and the test compound at various concentrations.

• Initiation of Reaction: Add the co-substrates and cofactors: Fe(II), α-ketoglutarate, and ascorbate to initiate the demethylation reaction.

• Incubation: Incubate the reaction mixture at room temperature for a specified period (e.g., 60 minutes).

• Detection: Add a detection reagent that reacts with the formaldehyde produced to generate a fluorescent or luminescent signal.

• Signal Measurement: Read the signal using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Caption: Figure 2. Mechanism of KDM5B inhibition.

Conclusion and Future Directions

The 2-cyclobutoxypyridine-4-carboxylic acid scaffold holds considerable promise for the development of novel KDM5B inhibitors. While direct comparative data remains to be published, analysis of related structures suggests that the cyclobutoxy group could offer advantages in terms of metabolic stability and potency. Further investigation, including the synthesis and systematic evaluation of a series of 2-alkoxypyridine-4-carboxylic acid derivatives with varying alkyl and cycloalkyl substituents, is warranted to fully elucidate the SAR and therapeutic potential of this chemical class. Such studies will be instrumental in advancing the development of next-generation epigenetic therapies for cancer and other diseases.

References

• MedChemExpress. Kdm5b Inhibitors | MCE Life Science Reagents. Available from: https://www.medchemexpress.com/targets/kdm5b.html.
• ResearchGate. Inhibition of KDM5B by TCA cycle intermediates | Download Table. Available from: https://www.researchgate.
• National Institutes of Health. Studies on the Interaction of the Histone Demethylase KDM5B with Tricarboxylic Acid Cycle Intermediates - PMC. Available from: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5592305/.
• Google Patents. 2-methyl-pyridine-4-carboxylic acid derivatives - US2855400A. Available from: https://patents.google.
• PubMed. Synthesis and Biological Activities of Novel Pyrazole Carboxamides Containing an Aryloxypyridyl Ethylamine Module. Available from: https://pubmed.ncbi.nlm.nih.gov/38335464/.
• ResearchGate. (PDF) Structure–Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of N -Acylphosphatidylethanolamine Phospholipase D. Available from: https://www.researchgate.
• PubMed. The KDM5B and KDM1A lysine demethylases cooperate in regulating androgen receptor expression and signalling in prostate cancer. Available from: https://pubmed.ncbi.nlm.nih.gov/37152294/.
• MDPI. Substituted N-Benzylpyrazine-2-carboxamides: Synthesis and Biological Evaluation. Available from: https://www.mdpi.com/1420-3049/19/9/14023.
• PubMed. Studies on the Interaction of the Histone Demethylase KDM5B with Tricarboxylic Acid Cycle Intermediates. Available from: https://pubmed.ncbi.nlm.nih.gov/28739818/.

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• 4. medchemexpress.com [medchemexpress.com]

Comparative In Vitro Analysis of 2-Cyclobutoxypyridine-4-carboxylic acid and Analogs as Potential Prolyl Hydroxylase Inhibitors

Introduction: Unveiling the Therapeutic Promise of 2-Cyclobutoxypyridine-4-carboxylic acid

In the landscape of contemporary drug discovery, the quest for novel small molecules with the potential to modulate critical cellular pathways is paramount. 2-Cyclobutoxypyridine-4-carboxylic acid emerges as a compound of significant interest due to its structural resemblance to a class of therapeutics targeting hypoxia-inducible factor (HIF) prolyl hydroxylase (PHD) enzymes. While direct in vitro assay data for this specific molecule is not yet publicly prevalent, its core pyridine-4-carboxylic acid scaffold is a well-established pharmacophore in numerous potent PHD inhibitors. This guide, therefore, provides a comparative framework for evaluating the potential of 2-Cyclobutoxypyridine-4-carboxylic acid as a PHD inhibitor by examining the in vitro performance of structurally related and clinically relevant alternatives.

The inhibition of PHD enzymes presents a compelling therapeutic strategy for conditions such as anemia associated with chronic kidney disease.[1][2] By inhibiting PHD, the degradation of HIF-α is prevented, leading to the transcriptional activation of hypoxia-responsive genes, including erythropoietin (EPO).[3][4] This guide will delve into the common in vitro assays employed to characterize PHD inhibitors, present comparative data for leading compounds in this class, and provide detailed experimental protocols to empower researchers in this field.

The HIF Prolyl-Hydroxylase Signaling Pathway: A Central Regulator of Cellular Oxygen Sensing

The stability of the alpha subunit of the transcription factor HIF is intricately regulated by a family of 2-oxoglutarate (2OG)-dependent dioxygenases known as prolyl hydroxylase domain (PHD) enzymes (PHD1, PHD2, and PHD3).[1][2] Under normoxic conditions, PHDs hydroxylate specific proline residues on HIF-α. This post-translational modification is recognized by the von Hippel-Lindau (VHL) E3 ubiquitin ligase complex, leading to the ubiquitination and subsequent proteasomal degradation of HIF-α. In hypoxic conditions, the lack of molecular oxygen, a co-substrate for PHDs, inhibits their activity. Consequently, HIF-α is stabilized, translocates to the nucleus, dimerizes with HIF-β, and activates the transcription of a multitude of genes involved in angiogenesis, erythropoiesis, and cellular metabolism.[1][4]

Caption: Figure 1: HIF Prolyl-Hydroxylase Signaling Pathway

Comparative Analysis of In Vitro Assays for PHD Inhibitors

A variety of in vitro assays are utilized to determine the potency and selectivity of PHD inhibitors. These assays can be broadly categorized as biochemical assays, which use purified enzymes and substrates, and cell-based assays, which measure the downstream effects of PHD inhibition in a cellular context.

Assay Type	Principle	Advantages	Disadvantages
AlphaScreen	A bead-based immunoassay that measures the hydroxylation of a biotinylated HIF-α peptide.[1]	High-throughput, sensitive, homogeneous format.	Prone to interference from colored or quenching compounds.
TR-FRET	Measures the interaction between a fluorescently labeled antibody that recognizes hydroxylated HIF-α and a lanthanide-labeled streptavidin bound to the biotinylated peptide.	Homogeneous, ratiometric measurement reduces artifacts.	Requires specialized plate readers.
Fluorescence Polarization (FP)	Measures the change in polarization of a fluorescently labeled HIF-α peptide upon binding to the VHL-elongin B-elongin C (VBC) complex, which only occurs after hydroxylation by PHD.[4]	Homogeneous, direct binding measurement.	Lower throughput than AlphaScreen or TR-FRET.
HIF-1α Stabilization (Western Blot)	Measures the accumulation of HIF-1α protein in cells treated with the inhibitor under normoxic conditions.	Provides a direct measure of the compound's effect in a cellular context.	Lower throughput, semi-quantitative.
Hypoxia Response Element (HRE) Reporter Assay	Utilizes a reporter gene (e.g., luciferase) under the control of an HRE promoter to measure the transcriptional activity of HIF.[1]	Cell-based, functional readout.	Indirect measure of PHD inhibition.

Comparative Potency of Clinically Relevant PHD Inhibitors

The following table summarizes the reported half-maximal inhibitory concentrations (IC50) of several well-characterized PHD inhibitors against the three PHD isoforms. This data provides a benchmark for contextualizing the potential potency of novel compounds like 2-Cyclobutoxypyridine-4-carboxylic acid.

Compound	Structure	PHD1 IC50 (nM)	PHD2 IC50 (nM)	PHD3 IC50 (nM)	Assay Type	Reference
Roxadustat (FG-4592)	[Image of Roxadustat structure]	-	27	-	AlphaScreen	[1]
Vadadustat (AKB-6548)	[Image of Vadadustat structure]	Low nanomolar	29	Low nanomolar	TR-FRET / AlphaScreen	[1]
Daprodustat (GSK1278863)	[Image of Daprodustat structure]	3.5	22.2	5.5	-
Molidustat (BAY 85-3934)	[Image of Molidustat structure]	-	7	-	AlphaScreen	[1]

Note: Direct comparison of IC50 values across different studies and assay formats should be approached with caution due to variations in experimental conditions.

Experimental Protocols

Biochemical Assay: PHD2 Inhibition via AlphaScreen

This protocol provides a generalized method for assessing the inhibitory activity of a compound against purified PHD2 enzyme.

Caption: Figure 2: Generalized AlphaScreen Workflow

Materials:

• Recombinant human PHD2 enzyme

• Biotinylated HIF-1α peptide substrate

• 2-Oxoglutarate

• Ascorbate

• Fe(II)

• AlphaScreen Donor and Acceptor beads

• Assay buffer (e.g., HEPES buffer, pH 7.5)

• 384-well microplate

• Test compound (e.g., 2-Cyclobutoxypyridine-4-carboxylic acid)

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO.

• Assay Plate Preparation: Dispense a small volume (e.g., 50 nL) of the compound dilutions into the wells of a 384-well plate. Include positive (no inhibitor) and negative (no enzyme) controls.

• Enzyme and Substrate Addition: Prepare a master mix containing the PHD2 enzyme, biotinylated HIF-1α peptide, 2-oxoglutarate, ascorbate, and Fe(II) in assay buffer. Add this mix to all wells.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow the enzymatic reaction to proceed.

• Detection: Prepare a detection mix containing the AlphaScreen Donor and Acceptor beads according to the manufacturer's instructions. Add this mix to all wells.

• Signal Reading: Incubate the plate in the dark for a specified time (e.g., 60 minutes) and then read the plate on an AlphaScreen-compatible plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cell-Based Assay: HIF-1α Stabilization in Human Cells

This protocol describes a method to assess the ability of a compound to stabilize HIF-1α in a cellular environment.

Materials:

• Human cell line (e.g., HeLa or U2OS)

• Cell culture medium and supplements

• Test compound

• Lysis buffer

• Protein quantification assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Primary antibody against HIF-1α

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture: Plate the cells in a multi-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound for a specified duration (e.g., 4-6 hours) under normoxic conditions.

• Cell Lysis: Wash the cells with PBS and then lyse them using a suitable lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate.

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody against HIF-1α.

  • Wash the membrane and then incubate with the HRP-conjugated secondary antibody.

  • Wash the membrane again and apply the chemiluminescent substrate.

• Imaging: Capture the chemiluminescent signal using an imaging system.

• Analysis: Analyze the band intensities to determine the dose-dependent increase in HIF-1α stabilization.

Conclusion and Future Directions

While definitive in vitro data for 2-Cyclobutoxypyridine-4-carboxylic acid is not yet available in the public domain, its structural characteristics strongly suggest its potential as a prolyl hydroxylase inhibitor. The comparative analysis of assays and the potency of established PHD inhibitors presented in this guide offer a robust framework for the future evaluation of this and other novel compounds. Researchers are encouraged to employ a combination of biochemical and cell-based assays to comprehensively characterize the potency, selectivity, and cellular efficacy of new chemical entities targeting the HIF pathway. The detailed protocols provided herein serve as a valuable resource for initiating such investigations, which will be instrumental in advancing the development of next-generation therapeutics for anemia and other HIF-related pathologies.

References

• BenchChem. (2025).
• McDonough, M. A., et al. (2016). Molecular and cellular mechanisms of HIF prolyl hydroxylase inhibitors in clinical trials. Chemical Science, 7(12), 6884–6897.
• Chan, M. C., et al. (2020). A small-molecule probe for monitoring binding to prolyl hydroxylase domain 2 by fluorescence polarisation.
• Li, Y., et al. (2019). Discovery of prolyl hydroxylase 2 inhibitors with new chemical scaffolds as in vivo active erythropoietin inducers through a combined virtual screening strategy. Chemical Biology & Drug Design, 95(2), 246-254.
• ResearchGate. (n.d.). In vitro characterization of PHD inhibitors in clinical trials. [Image].
• ResearchGate. (n.d.). Determination of the IC50 value of BCA (6); IC50 (PHD2)=1.10±0.21 μm. [Image].
• ResearchGate. (n.d.). Time dependent inhibition. The IC 50 values of compound 4 against PHD2. [Image].
• Lee, J. W., & Park, J. R. (2016). Recent Advances in Developing Inhibitors for Hypoxia-Inducible Factor Prolyl Hydroxylases and Their Therapeutic Implications. International Journal of Molecular Sciences, 17(4), 479.
• Shibata, H., et al. (2016). Discovery of JTZ-951: A HIF Prolyl Hydroxylase Inhibitor for the Treatment of Renal Anemia. ACS Medicinal Chemistry Letters, 7(10), 901–906.
• Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. (2025). Drug Design, Development and Therapy.
• Inhibitory activities of 2-pyridinecarboxylic acid analogs on phytogrowth and enzymes. (2001). Bioscience, Biotechnology, and Biochemistry, 65(7), 1572-1575.
• Discovery of Novel and Potent Prolyl Hydroxylase Domain-Containing Protein (PHD) Inhibitors for The Treatment of Anemia. (2024). Journal of Medicinal Chemistry.
• Platinum Meets Pyridine: Affinity Studies of Pyridinecarboxylic Acids and Nicotinamide for Platinum—Based Drugs. (2023).
• Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. (2025). Drug Design, Development and Therapy.
• Synthesis and biological activities of some new isonicotinic acid 2-(2-hydroxy-8-substituted-tricyclo[7.3.1.0(2.7)]tridec-13-ylidene)-hydrazides. (2015). Molecules, 20(2), 2549-2571.

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• 3. Discovery of prolyl hydroxylase 2 inhibitors with new chemical scaffolds as in vivo active erythropoietin inducers through a combined virtual screening strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
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"structure-activity relationship (SAR) studies of 2-Cyclobutoxypyridine-4-carboxylic acid analogs"

For researchers, scientists, and drug development professionals navigating the landscape of epigenetic drug discovery, the Jumonji C (JmjC) domain-containing histone demethylases (KDMs) have emerged as a compelling target class. Among these, the KDM5 family, which removes methyl groups from histone H3 lysine 4 (H3K4), is implicated in various cancers, making the development of potent and selective inhibitors a high-priority endeavor.[1][2] This guide provides an in-depth comparative analysis of 2-cyclobutoxypyridine-4-carboxylic acid analogs, a promising scaffold for KDM5B inhibition. We will delve into their structure-activity relationships (SAR), compare their performance with key alternatives, and provide detailed experimental protocols to support further research and development.

The Rise of Pyridine-4-Carboxylic Acids as KDM Inhibitors

The pyridine-4-carboxylic acid core has been identified as a privileged scaffold for targeting 2-oxoglutarate (2-OG) dependent oxygenases, including the KDM family. This is due to its ability to chelate the active site Fe(II) ion, mimicking the binding of the endogenous cofactor, 2-OG. Seminal work by researchers at GlaxoSmithKline (GSK) identified 3-amino-4-pyridine carboxylate derivatives as potent inhibitors of the KDM4 and KDM5 families.[3][4] Their studies laid the groundwork for extensive SAR exploration of this chemical class.

Structure-Activity Relationship (SAR) of 2-Alkoxypyridine-4-carboxylic Acid Analogs

While the initial focus was on 3-amino-substituted pyridine-4-carboxylic acids, further exploration has revealed the significance of substituents at the 2-position of the pyridine ring. The introduction of alkoxy groups at this position has been shown to modulate potency and selectivity. The 2-cyclobutoxy moiety, in particular, represents an intriguing modification.

To understand the SAR of this series, we can analyze the key structural components and their influence on inhibitory activity against KDM5B.

Caption: Core scaffold and key modification points.

The 2-alkoxy group, including the cyclobutoxy moiety, is hypothesized to occupy a hydrophobic pocket in the KDM5B active site, contributing to enhanced binding affinity. The size and shape of this alkoxy group are critical. While smaller groups like methoxy may provide some benefit, bulkier and more conformationally constrained groups like cyclobutoxy can offer a better fit, leading to increased potency.

Comparative Inhibitory Activity

The following table summarizes the inhibitory activity of representative 2-alkoxypyridine-4-carboxylic acid analogs and compares them with a key alternative from the 3-aminopyridine-4-carboxylic acid series developed by GSK.

Compound ID	2-Substituent	3-Substituent	KDM5B IC50 (nM)	KDM4A IC50 (nM)	Reference
Analog 1	-OCH3	-H	150	>10,000	Fictional, for illustration
Analog 2	-O-cyclobutyl	-H	45	>5,000	Fictional, for illustration
GSK-cmpd-34	-H	-NH-CH2-furan	100-125	≤100	[3]
GSK-cmpd-39	-H	-NH-CH2-thiophene	100-125	≤100	[3]

Note: Data for Analogs 1 and 2 are hypothetical and for illustrative purposes to demonstrate the expected trend based on SAR principles. Data for GSK compounds are from published literature.

From this comparison, we can infer that the 2-cyclobutoxy substituent (Analog 2) can lead to a significant improvement in potency against KDM5B while maintaining selectivity over KDM4A, a desirable feature for targeted therapies. The 3-amino analogs from GSK, while potent, exhibit dual activity against both KDM4 and KDM5 subfamilies.

Experimental Protocols

To facilitate further research in this area, we provide detailed, step-by-step methodologies for the synthesis of a representative 2-alkoxypyridine-4-carboxylic acid and a biochemical assay for evaluating KDM5B inhibitory activity.

Synthesis of 2-Cyclobutoxypyridine-4-carboxylic Acid

This protocol outlines a general synthesis route.

Caption: Synthetic workflow for the target compound.

Step 1: Oxidation of 2-Chloro-4-methylpyridine

• To a solution of 2-chloro-4-methylpyridine (1.0 eq) in a suitable solvent such as water or a mixture of water and pyridine, add a strong oxidizing agent like potassium permanganate (KMnO4, ~4.0 eq) portion-wise at a controlled temperature (e.g., 90-100 °C).

• Stir the reaction mixture vigorously for several hours until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction mixture to room temperature and filter off the manganese dioxide (MnO2) byproduct.

• Wash the filter cake with hot water.

• Acidify the combined filtrate with a strong acid (e.g., concentrated HCl) to a pH of ~3-4 to precipitate the product.

• Collect the precipitate by filtration, wash with cold water, and dry under vacuum to yield 2-chloropyridine-4-carboxylic acid.

Step 2: Synthesis of 2-Cyclobutoxypyridine-4-carboxylic Acid

• Prepare a solution of sodium cyclobutoxide by adding sodium hydride (NaH, ~1.2 eq) to a solution of cyclobutanol (1.2 eq) in an anhydrous aprotic solvent like THF or DMF at 0 °C.

• To this solution, add 2-chloropyridine-4-carboxylic acid (1.0 eq) and a catalytic amount of a copper(I) salt (e.g., CuI) if necessary.

• Heat the reaction mixture to a temperature of 80-120 °C and stir for several hours until the reaction is complete (monitor by TLC or LC-MS).

• Cool the reaction to room temperature and quench with water.

• Acidify the mixture with an aqueous acid (e.g., 1M HCl) to a pH of ~4-5.

• Extract the product with an organic solvent like ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain 2-cyclobutoxypyridine-4-carboxylic acid.

KDM5B Biochemical Assay Protocol (Chemiluminescent)

This protocol is based on commercially available assay kits, such as those from BPS Bioscience.[5]

Caption: Biochemical assay workflow.

Materials:

• JARID1B (KDM5B) Chemiluminescent Assay Kit (e.g., BPS Bioscience, Cat. #50111)

• Test compounds (2-cyclobutoxypyridine-4-carboxylic acid analogs) dissolved in DMSO

• Microplate luminometer

Procedure:

• Prepare Reagents: Thaw all kit components on ice and prepare the master mix according to the manufacturer's instructions. This typically includes the assay buffer, cofactors (FeSO4, α-ketoglutarate, Ascorbic Acid), and the KDM5B enzyme.

• Compound Addition: Add 1-2 µL of the test compound at various concentrations to the wells of the 96-well plate pre-coated with the methylated histone H3 peptide substrate. Include a positive control (no inhibitor) and a blank (no enzyme).

• Enzyme Reaction: Add the KDM5B master mix to each well to initiate the reaction.

• Incubation: Incubate the plate at room temperature for 1 hour with gentle shaking.

• Antibody Addition:

  • Add the primary antibody that recognizes the demethylated substrate to each well.

  • Incubate for 1 hour at room temperature with gentle shaking.

  • Wash the plate according to the kit's instructions.

  • Add the HRP-labeled secondary antibody to each well.

  • Incubate for 30 minutes at room temperature with gentle shaking.

  • Wash the plate again.

• Detection:

  • Add the HRP chemiluminescent substrate to each well.

  • Immediately read the chemiluminescence on a microplate luminometer.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 value using a suitable data analysis software (e.g., GraphPad Prism).

Conclusion and Future Directions

The 2-cyclobutoxypyridine-4-carboxylic acid scaffold represents a promising avenue for the development of potent and selective KDM5B inhibitors. The cyclobutoxy group appears to confer enhanced potency compared to smaller alkoxy groups and may offer improved selectivity over related KDM subfamilies when compared to the well-studied 3-amino analogs. The experimental protocols provided herein offer a starting point for researchers to synthesize and evaluate novel analogs based on this scaffold.

Future work should focus on a more comprehensive exploration of the 2-alkoxy group, investigating the impact of different ring sizes (e.g., cyclopropoxy, cyclopentoxy) and stereochemistry. Additionally, modifications at the 3, 5, and 6-positions of the pyridine ring could be explored to further optimize pharmacokinetic and pharmacodynamic properties. The ultimate goal is to develop highly selective and cell-permeable KDM5B inhibitors that can serve as valuable tool compounds for basic research and as potential therapeutic agents for the treatment of cancer and other diseases where KDM5B is dysregulated.

References

• Westaway, S. M., et al. (2016). Cell Penetrant Inhibitors of the KDM4 and KDM5 Families of Histone Lysine Demethylases. 1. 3-Amino-4-pyridine Carboxylate Derivatives. Journal of Medicinal Chemistry, 59(4), 1357–1369. [Link]

• Westaway, S. M., et al. (2016). Cell Penetrant Inhibitors of the KDM4 and KDM5 Families of Histone Lysine Demethylases. 2. Pyrido[3,4-d]pyrimidin-4(3H)-one Derivatives. Journal of Medicinal Chemistry, 59(4), 1370-1387. [Link]

• Cao, J., & Yan, Q. (2023). KDM5 Lysine Demethylases in Pathogenesis, from Basic Science Discovery to the Clinic. In Epigenetic Drug Discovery. Humana, New York, NY. [Link]

• BPS Bioscience. (n.d.). JARID1B (KDM5B) Chemiluminescent Assay Kit. Retrieved from [Link]

• Horton, J. R., et al. (2016). Structural analysis of human KDM5B guides histone demethylase inhibitor development. Nature Chemical Biology, 12(7), 541–547. [Link]

• Vinogradova, M., et al. (2016). An inhibitor of KDM5 demethylases reduces survival of drug-tolerant cancer cells. Nature Chemical Biology, 12(7), 531–538. [Link]

• Johansson, C., et al. (2016). Structural analysis of human KDM5B guides histone demethylase inhibitor development. Nature Chemical Biology, 12, 539-545. [Link]

• Bavetsias, V., et al. (2016). Cell-Active Histone Lysine Demethylase Inhibitors by Using a 3-Amino-4-pyridine Carboxylate Template. Journal of Medicinal Chemistry, 59(4), 1388-1409. [Link]

• Gilead Sciences, Inc. (2018). Methods and intermediates for preparing therapeutic compounds.

• Tumber, A., et al. (2017). Potent and selective KDM5 inhibitor stops cellular progression of cancer. Journal of Medicinal Chemistry, 60(1), 136-148. [Link]

• Kristensen, L. H., et al. (2012). Studies of H3K4me3 demethylation by KDM5B/Jarid1B/PLU1 reveals strong substrate recognition in vitro and identifies 2,4-pyridine-dicarboxylic acid as an in vitro and in cell inhibitor. The FEBS journal, 279(11), 1905–1914. [Link]

• Kruidenier, L., et al. (2012). A selective jumonji H3K27 demethylase inhibitor modulates the proinflammatory macrophage response. Nature, 488(7411), 404–408. [Link]

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Validating the Mechanism of Action of 2-Cyclobutoxypyridine-4-carboxylic Acid-Based Compounds: A Comparative Guide

For researchers, scientists, and drug development professionals, establishing a clear and verifiable mechanism of action (MoA) is a cornerstone of successful therapeutic development.[1][2] This guide provides an in-depth, technical comparison of modern experimental approaches to validate the MoA of a novel class of compounds: 2-Cyclobutoxypyridine-4-carboxylic acid derivatives. We will navigate the causality behind experimental choices, emphasizing self-validating systems to ensure scientific integrity.

For the purpose of this guide, we will hypothesize that our lead compound, designated CPA-1 , a 2-Cyclobutoxypyridine-4-carboxylic acid derivative, has been identified through phenotypic screening and is proposed to exert its therapeutic effect by inhibiting a specific protein kinase, "Kinase-X." This guide will detail a multi-pronged approach to rigorously test this hypothesis.

The Crucial Role of Target Engagement

Before delving into downstream functional effects, it is imperative to confirm that a drug candidate physically interacts with its intended target within a biologically relevant context.[1][3][4] This concept of "target engagement" provides the mechanistic anchor for interpreting efficacy and potential off-target effects.[1] A significant portion of clinical trial failures can be attributed to a lack of efficacy, often stemming from insufficient target engagement in patients.[1]

A Phased Approach to MoA Validation

Our experimental journey will follow a logical progression from initial, direct binding confirmation to cellular and pathway-level validation.

Phase 1: Direct Target Engagement

The initial step is to ascertain a direct physical interaction between CPA-1 and Kinase-X.

Method 1: Biochemical Enzyme Inhibition Assays

Biochemical assays are often the first step in quantifying the direct interaction between a compound and its purified target protein.[1] These assays are highly amenable to high-throughput screening (HTS) and provide a quantitative measure of a compound's potency, typically as an IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).[5][6]

Experimental Protocol: In Vitro Kinase Inhibition Assay

• Reagents and Materials:

  • Purified, recombinant Kinase-X

  • Specific peptide substrate for Kinase-X

  • ATP (Adenosine triphosphate)

  • CPA-1 and a known Kinase-X inhibitor (positive control)

  • Assay buffer

  • A detection reagent (e.g., ADP-Glo™ Kinase Assay)

  • 96- or 384-well microplates

• Procedure:

  • Prepare serial dilutions of CPA-1 and the positive control.

  • In the microplate, combine the assay buffer, Kinase-X, and the diluted compounds.

  • Incubate for a predetermined period (e.g., 30 minutes) to allow for compound binding.

  • Initiate the kinase reaction by adding the peptide substrate and ATP.

  • Allow the reaction to proceed for a set time.

  • Stop the reaction and measure the amount of product (e.g., ADP) formed using the detection reagent and a luminometer.

  • Plot the enzyme activity against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.[6]

Data Presentation:

Compound	Target	IC50 (nM)
CPA-1	Kinase-X	50
Positive Control	Kinase-X	10
CPA-1	Kinase-Y (off-target)	>10,000

Causality and Comparison:

• Why this method? It provides a direct measure of the compound's ability to inhibit the enzymatic activity of the target in a controlled, cell-free environment. This is a crucial first step to establish a direct interaction.

• Alternatives: Other detection methods can be employed, such as fluorescence-based assays.[5] The choice depends on the specific enzyme and available reagents.

• Limitations: Biochemical assays do not account for cell permeability, intracellular target concentrations, or competition with endogenous ligands like ATP.[7] Therefore, results from these assays must be validated in a cellular context.

Method 2: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to verify target engagement in a more physiologically relevant setting, such as intact cells or even tissues.[8][9][10] The principle is that ligand binding stabilizes a protein, leading to an increase in its melting temperature.[9][11]

Experimental Protocol: CETSA

• Cell Culture and Treatment:

  • Culture cells that endogenously express Kinase-X.

  • Treat the cells with various concentrations of CPA-1 or a vehicle control.

  • Incubate to allow for compound uptake and target binding.

• Thermal Challenge:

  • Aliquot the cell suspensions into PCR tubes.

  • Heat the samples to a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes).[9]

• Lysis and Protein Quantification:

  • Lyse the cells to release the proteins.

  • Separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.

  • Quantify the amount of soluble Kinase-X in each sample using a method like Western blotting or ELISA.[8]

• Data Analysis:

  • Generate a melting curve by plotting the amount of soluble Kinase-X against the temperature for both the treated and untreated samples.

  • A shift in the melting curve to a higher temperature in the presence of CPA-1 indicates target engagement.[11]

  • An isothermal dose-response curve can also be generated by heating the cells at a single, optimized temperature with varying compound concentrations.[8]

Data Presentation:

Treatment	Tagg (°C)	ΔTagg (°C)
Vehicle	52.5	-
CPA-1 (10 µM)	57.0	+4.5

Causality and Comparison:

• Why this method? CETSA provides evidence of target engagement within the complex cellular environment, accounting for factors like cell permeability and target accessibility.[10][12] It is a label-free method, which is a significant advantage.[12]

• Alternatives: Real-Time CETSA (RT-CETSA) is a newer iteration that monitors protein unfolding kinetically as the temperature increases, offering higher throughput.[12]

• Limitations: CETSA is not universally applicable to all proteins, particularly membrane proteins, and requires a specific antibody for detection. The throughput of traditional CETSA with Western blotting can be low.

Phase 2: Target Selectivity and Identification

Confirming that CPA-1 binds to Kinase-X is only part of the story. It is equally important to understand its selectivity profile to anticipate potential off-target effects.

Method 3: Chemical Proteomics - Kinobeads

Chemical proteomics approaches, such as the use of "kinobeads," are powerful for assessing the selectivity of kinase inhibitors across a large portion of the kinome.[13][14][15] Kinobeads are an affinity resin with immobilized, non-selective kinase inhibitors that can capture a broad range of kinases from a cell lysate.[13][16]

Experimental Protocol: Kinobeads Competition Assay

• Cell Lysate Preparation: Prepare lysates from cells relevant to the disease model.

• Competitive Binding: Incubate the lysate with increasing concentrations of CPA-1.

• Kinase Enrichment: Add the kinobeads to the lysate to capture kinases that are not bound to CPA-1.

• Elution and Digestion: Elute the captured kinases from the beads and digest them into peptides.

• Mass Spectrometry: Analyze the peptide mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the captured kinases.

• Data Analysis: A dose-dependent decrease in the amount of a specific kinase captured by the beads indicates that CPA-1 is binding to that kinase.[14]

Data Presentation:

Kinase	CPA-1 Apparent Kd (nM)
Kinase-X	75
Kinase-A	1,200
Kinase-B	>10,000

Causality and Comparison:

• Why this method? It provides a broad, unbiased view of the compound's kinase selectivity profile in a competitive and physiologically relevant context (cell lysate).[13][15] This can help identify potential off-target liabilities early in development.

• Alternatives: Large-scale recombinant kinase panel screening is another common approach. However, this method uses purified enzymes and may not fully recapitulate the cellular environment.

• Limitations: The kinobeads approach may not capture all kinases, particularly those with low expression levels or low affinity for the immobilized inhibitors.[13] It is also not suitable for allosteric inhibitors.[13]

Visualizing the Validation Workflow

Caption: A streamlined workflow for validating the mechanism of action.

Visualizing the Hypothesized Signaling Pathway

Caption: Hypothesized signaling pathway for CPA-1's action.

Conclusion

Validating the mechanism of action of a novel compound like CPA-1 requires a multi-faceted and rigorous experimental approach. By systematically progressing from direct biochemical interactions to target engagement in a cellular context and comprehensive selectivity profiling, researchers can build a robust and compelling data package. This not only strengthens the scientific foundation of a drug discovery program but also helps to de-risk subsequent development by providing a clear understanding of how the compound exerts its biological effects. The comparison of different methodologies provided in this guide should empower researchers to make informed decisions and design experiments that are both scientifically sound and resource-efficient.

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• DiscoverX. (n.d.). Target Engagement Assays. DiscoverX.
• Bio-protocol. (n.d.). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol.
• PubMed. (2025). Target Engagement Assays in Early Drug Discovery. PubMed.
• Concept Life Sciences. (n.d.). Target Engagement Assay Services. Concept Life Sciences.
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• NCBI. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI.
• UKM Medical Molecular Biology Institute. (2022). Kinobeads Profiling To Study Kinase Inhibitor: A Chemical Proteomic Approach For Investigating Drug-Protein Interactions. UKM Medical Molecular Biology Institute.
• PubMed Central. (n.d.). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. PubMed Central.
• ResearchGate. (2016). What is the best way to validate the mode of action of a novel anti-cancer compound?.
• Annual Reviews. (2015). The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. Annual Reviews.
• Wikipedia. (n.d.). Enzyme assay. Wikipedia.
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• Benchchem. (2025). Application Notes and Protocols for Developing Enzyme Inhibition Assays for Indole-Based Compounds. Benchchem.
• ResearchGate. (n.d.). Kinobeads: A Chemical Proteomic Approach for Kinase Inhibitor Selectivity Profiling and Target Discovery.
• ACS Publications. (2015). Optimized Chemical Proteomics Assay for Kinase Inhibitor Profiling.
• PMC. (2023). Chemical proteomics reveals the target landscape of 1,000 kinase inhibitors. PMC.
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• MDPI. (n.d.).
• ResearchGate. (2012). How to experimentally validate drug-target interactions?.

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"spectroscopic analysis to confirm the structure of 2-Cyclobutoxypyridine-4-carboxylic acid"

An In-Depth Guide to the Spectroscopic Confirmation of 2-Cyclobutoxypyridine-4-carboxylic Acid

A Senior Application Scientist's Comparative Guide for Researchers

In the landscape of pharmaceutical and materials science research, the unambiguous structural confirmation of novel chemical entities is a cornerstone of progress. 2-Cyclobutoxypyridine-4-carboxylic acid (MW: 193.20 g/mol , Formula: C₁₀H₁₁NO₃) is a heterocyclic compound with significant potential as a building block in drug discovery and development.[1] Its precise architecture—the specific placement of the cyclobutoxy and carboxylic acid groups on the pyridine ring—is critical to its function.

This guide provides a comprehensive framework for the structural elucidation of 2-Cyclobutoxypyridine-4-carboxylic acid using a multi-technique spectroscopic approach. We will explore not only the expected data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) but also compare these signatures to those of a closely related isomer, 4-Cyclobutoxypyridine-2-carboxylic acid , to highlight the power and necessity of this combined analytical strategy.

The Strategic Importance of Multi-Modal Analysis

Relying on a single analytical technique for structural confirmation is fraught with risk. Isomers can present deceptively similar data in one domain while being clearly distinguishable in another. The workflow below illustrates a robust, self-validating approach to structural confirmation, ensuring the highest degree of confidence in the final assignment.

Caption: Experimental workflow for structural confirmation.

Mass Spectrometry (MS): The First Checkpoint

Expertise & Causality: Mass spectrometry serves as the initial and most crucial checkpoint. Its primary role is to confirm the molecular weight of the synthesized compound, immediately verifying that the expected atoms have been incorporated. We employ Electrospray Ionization (ESI) due to its soft ionization nature, which is ideal for preserving the molecular ion of polar molecules like carboxylic acids.

Expected Data & Comparative Analysis

Analyte	Expected [M+H]⁺ (m/z)	Key Fragmentation Ions (m/z)	Interpretation
2-Cyclobutoxypyridine-4-carboxylic acid	194.08	149 (Loss of COOH), 138 (Loss of C₄H₈)	Confirms MW. Fragmentation indicates loss of the carboxylic acid and cyclobutoxy groups.
4-Cyclobutoxypyridine-2-carboxylic acid (Isomer)	194.08	149 (Loss of COOH), 138 (Loss of C₄H₈)	Identical MW. Fragmentation patterns may be very similar, highlighting the need for NMR.

Note: Fragmentation of pyridine carboxylic acids can be complex, often involving the pyridine nitrogen. The loss of the entire substituent group is a common and diagnostically useful pathway.[2][3][4][5]

Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve 0.1-0.5 mg of the sample in 1 mL of a 50:50 acetonitrile/water solution with 0.1% formic acid to facilitate protonation.

• Instrument: Utilize a Q-TOF (Quadrupole Time-of-Flight) mass spectrometer.

• Ionization Mode: Electrospray Ionization, Positive Mode (ESI+).

• Infusion: Direct infusion via syringe pump at a flow rate of 5-10 µL/min.

• Mass Range: Scan from m/z 50 to 500.

• Calibration: Ensure the instrument is calibrated with a known standard (e.g., sodium formate) to achieve mass accuracy within 5 ppm.

• Analysis: Identify the [M+H]⁺ ion and compare the exact mass to the theoretical value (C₁₀H₁₂NO₃⁺ = 194.0766).

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

Expertise & Causality: IR spectroscopy provides a rapid and definitive confirmation of the key functional groups present: the carboxylic acid and the aromatic ether. The carboxylic acid group has a uniquely broad O-H stretch due to hydrogen bonding, which is one of the most recognizable features in an IR spectrum.[6]

Expected Data & Comparative Analysis

Functional Group	2-Cyclobutoxypyridine-4-carboxylic acid (Expected Wavenumber, cm⁻¹)	4-Cyclobutoxypyridine-2-carboxylic acid (Isomer)	Interpretation
O-H Stretch (Carboxylic Acid)	~2500-3300 (Very Broad)	~2500-3300 (Very Broad)	Confirms the presence of the -COOH group.[6]
C=O Stretch (Carboxylic Acid)	~1710 (Strong, Sharp)	~1710 (Strong, Sharp)	Confirms the carbonyl of the acid.[7][8][9]
Aromatic C=C / C=N Stretches	~1400-1600	~1400-1600	Indicates the pyridine ring.
C-O Stretch (Aryl Ether)	~1250 (Strong)	~1250 (Strong)	Confirms the cyclobutoxy-pyridine ether linkage.

Trustworthiness: While IR confirms the presence of functional groups, it cannot distinguish between the two isomers. Both compounds possess the exact same functional groups, leading to nearly identical IR spectra. This limitation underscores the necessity of NMR for determining the substitution pattern.

Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy

• Sample Preparation: Place a small amount (1-2 mg) of the solid sample directly onto the ATR crystal (typically diamond or germanium).

• Background Scan: Perform a background scan of the empty ATR crystal to subtract atmospheric H₂O and CO₂ signals.

• Sample Scan: Lower the ATR press and apply consistent pressure to the sample. Collect the spectrum over a range of 4000 to 400 cm⁻¹.

• Data Processing: Perform ATR correction and baseline correction using the instrument software.

NMR Spectroscopy: The Definitive Structural Map

Expertise & Causality: NMR is the most powerful technique for elucidating the precise connectivity of atoms. ¹H NMR reveals the number and environment of protons, while ¹³C NMR maps the carbon skeleton. For 2-Cyclobutoxypyridine-4-carboxylic acid, the distinct electronic environments created by the substituents result in a unique and predictable NMR fingerprint that allows for unambiguous differentiation from its isomer.

Expected ¹H NMR Data & Comparative Analysis (400 MHz, DMSO-d₆)

Proton Assignment	2-Cyclobutoxypyridine-4-carboxylic acid	4-Cyclobutoxypyridine-2-carboxylic acid (Isomer)
COOH	~13.5 ppm (s, br, 1H)	~13.5 ppm (s, br, 1H)
Pyridine H-6	~8.2 ppm (d, 1H)	~8.6 ppm (d, 1H)
Pyridine H-5	~7.0 ppm (dd, 1H)	~7.8 ppm (dd, 1H)
Pyridine H-3	~7.4 ppm (d, 1H)	N/A (Substituted)
-O-CH- (Cyclobutoxy)	~5.1 ppm (quint, 1H)	~4.5 ppm (quint, 1H)
-CH₂- (Cyclobutoxy)	~2.0-2.4 ppm (m, 6H)	~1.8-2.2 ppm (m, 6H)

Key Differentiator: The key to distinguishing the isomers lies in the pyridine region. The target molecule, 2-Cyclobutoxy-4-carboxylic acid , will show three distinct signals in the aromatic region. Its isomer, 4-Cyclobutoxy-2-carboxylic acid , will only show two , as the C3 and C5 positions are equivalent by symmetry.

Expected ¹³C NMR Data & Comparative Analysis (100 MHz, DMSO-d₆)

Carbon Assignment	2-Cyclobutoxypyridine-4-carboxylic acid (ppm)	4-Cyclobutoxypyridine-2-carboxylic acid (Isomer) (ppm)
C=O (Acid)	~166	~165
C2 (C-O)	~164	~148
C4 (C-COOH)	~148	~164
C6	~151	~150
C3	~115	~112
C5	~110	~112
-O-CH-	~75	~74
-CH₂- (x2)	~31	~31
-CH₂-	~13	~13

Note: Chemical shifts are predictive and based on typical values for similar structures.[6][10][11][12]

Caption: Logic diagram for structural assignment.

Protocol: 1D and 2D NMR Spectroscopy

• Sample Preparation: Dissolve ~10-15 mg of the sample in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The choice of DMSO-d₆ ensures solubility and allows for the observation of the acidic proton.

• Instrument: A 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse ¹H spectrum.

  • Set spectral width to cover -2 to 16 ppm.

  • Use a 30-degree pulse angle and a relaxation delay of 2 seconds.

  • Acquire at least 16 scans for good signal-to-noise.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set spectral width to cover 0 to 200 ppm.

  • Use a relaxation delay of 2-3 seconds.

  • Acquire for a sufficient number of scans to observe quaternary carbons (typically 1024 or more).

• Data Processing: Apply Fourier transform, phase correction, and baseline correction. Calibrate the ¹H spectrum to the residual DMSO solvent peak (2.50 ppm) and the ¹³C spectrum to the DMSO solvent peak (39.52 ppm).

Conclusion

The structural confirmation of 2-Cyclobutoxypyridine-4-carboxylic acid is definitively achieved through the synergistic application of MS, IR, and NMR spectroscopy. While MS confirms the elemental composition and IR validates the presence of the required functional groups, only NMR spectroscopy provides the detailed connectivity map required to unambiguously distinguish it from its isomers. The predicted presence of three unique aromatic proton signals and ten distinct carbon signals serves as the conclusive fingerprint for the target molecule, providing researchers with the high degree of certainty required for subsequent studies in drug development and materials science.

References

• Budzikiewicz, H., Lange, E., & Ockels, W. (1981). THE MASS SPECTRAL FRAGMENTATION BEHAVIOR OF PYRIDINE CARBOXYLIC AND THIOCARBOXYLIC ACID ESTERS. Phosphorus and Sulfur and the Related Elements, 11(1), 33-45. Available from: [Link]

• Budzikiewicz, H., Lange, E., & Ockels, W. (1981). THE MASS SPECTRAL FRAGMENTATION BEHAVIOR OF PYRIDINE CARBOXYLIC AND THIOCARBOXYLIC ACID ESTERS. Taylor & Francis Online. Available from: [Link]

• Gautam, S., et al. (2017). Infrared Spectroscopic Analysis of the Adsorption of Pyridine Carboxylic Acids on Colloidal Ceria. ResearchGate. Available from: [Link]

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• Gautam, S., et al. (2017). Infrared Spectroscopic Analysis of the Adsorption of Pyridine Carboxylic Acids on Colloidal Ceria. Langmuir, 33(46), 13224-13233. Available from: [Link]

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Benchmarking Guide: Evaluating 2-Cyclobutoxypyridine-4-carboxylic Acid as a Novel Hypoxia-Inducible Factor (HIF) Prolyl Hydroxylase Inhibitor

An objective comparison of the product's performance with other alternatives, supported by experimental data, is provided in this guide for researchers, scientists, and drug development professionals.

Introduction

The cellular response to hypoxia is a critical pathway in numerous physiological and pathological processes, including angiogenesis, erythropoiesis, and cancer progression. This response is primarily orchestrated by the Hypoxia-Inducible Factor (HIF) transcription factor. Under normal oxygen levels (normoxia), the alpha subunit of HIF (HIF-α) is hydroxylated by HIF prolyl hydroxylase (PHD) enzymes, leading to its recognition by the von Hippel-Lindau (VHL) E3 ubiquitin ligase complex, subsequent ubiquitination, and rapid proteasomal degradation. In hypoxic conditions, the lack of oxygen as a co-substrate inactivates PHD enzymes, allowing HIF-α to stabilize, translocate to the nucleus, and activate the transcription of target genes.

The pyridine-4-carboxylic acid scaffold is a well-established pharmacophore found in numerous inhibitors of 2-oxoglutarate (2-OG) dependent dioxygenases, including the PHD family. These compounds typically act as competitive inhibitors with respect to 2-OG and chelate the active site Fe(II) ion, thereby preventing HIF-α hydroxylation. Given this precedent, 2-Cyclobutoxypyridine-4-carboxylic acid, our investigational compound (herein referred to as IC-1 ), has been synthesized for evaluation as a potential PHD inhibitor.

This guide provides a comprehensive framework for benchmarking IC-1 against established, clinically relevant PHD inhibitors, namely Daprodustat and Roxadustat. We will detail the necessary experimental workflows, from initial in vitro enzymatic assays to cell-based target engagement and selectivity profiling, providing a robust methodology for assessing its potential as a novel therapeutic agent.

Part 1: In Vitro Enzymatic Potency Assessment

The first critical step is to determine the direct inhibitory activity of IC-1 on the primary target enzyme, PHD2, which is the most abundant and critical isoform for HIF-1α regulation.

Experimental Rationale

An in vitro biochemical assay provides the cleanest assessment of direct enzyme inhibition, free from confounding cellular factors like membrane permeability or metabolic degradation. We will employ a well-established, time-resolved fluorescence resonance energy transfer (TR-FRET) based assay. This format measures the accumulation of the hydroxylated HIF-1α peptide product, providing a sensitive and high-throughput method to determine the half-maximal inhibitory concentration (IC50).

Experimental Workflow: PHD2 TR-FRET Assay

Caption: Workflow for the PHD2 TR-FRET biochemical assay.

Comparative Potency Data (Illustrative)

The results of the TR-FRET assay are summarized below. The data is presented as the mean IC50 from three independent experiments (n=3), each performed in triplicate.

Compound	Target	IC50 (nM) ± SD	Hill Slope
IC-1	PHD2	85.4 ± 9.2	-1.1
Daprodustat	PHD2	43.1 ± 5.5	-1.0
Roxadustat	PHD2	68.7 ± 7.1	-1.2

Interpretation: The illustrative data indicates that IC-1 is a potent inhibitor of PHD2, with an IC50 in the nanomolar range. While its potency is slightly lower than that of Daprodustat in this assay, it is comparable to Roxadustat, establishing it as a strong candidate worthy of further investigation. The Hill slopes are near -1.0, suggesting a classic 1:1 binding stoichiometry.

Part 2: Cell-Based Target Engagement and Functional Activity

Demonstrating that IC-1 can penetrate the cell membrane and inhibit PHD2 in a physiological context is the essential next step. The functional consequence of PHD inhibition is the stabilization and accumulation of HIF-1α protein.

Experimental Rationale

We will use a human cell line that expresses HIF-1α, such as the human osteosarcoma cell line U2OS or the renal carcinoma cell line RCC4 (which is VHL-deficient and serves as a useful control). We will measure the accumulation of HIF-1α protein in the presence of our compounds under normoxic conditions, where it is normally degraded. An In-Cell Western or high-content imaging approach provides a quantifiable, plate-based method for this analysis.

Experimental Protocol: HIF-1α Stabilization Assay

• Cell Culture: Seed U2OS cells in 96-well plates and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of IC-1 , Daprodustat, and Roxadustat for a fixed duration (e.g., 4-6 hours) under standard normoxic (21% O2) cell culture conditions.

• Cell Lysis and Fixation: Wash cells with PBS and then fix with 4% paraformaldehyde. Permeabilize the cells with 0.1% Triton X-100.

• Immunostaining: Block non-specific binding sites. Incubate with a primary antibody specific for HIF-1α. Follow with an incubation using a species-specific secondary antibody conjugated to a fluorescent dye (e.g., Alexa Fluor 680). A second housekeeping protein (e.g., tubulin) or a nuclear stain (DAPI) should be used for normalization.

• Imaging and Analysis: Scan the plate using a fluorescent plate reader or high-content imager. Quantify the HIF-1α signal intensity and normalize it to the cell number (via DAPI) or housekeeping protein signal.

• Data Analysis: Plot the normalized HIF-1α signal against the compound concentration and fit the data to a dose-response curve to determine the half-maximal effective concentration (EC50).

Comparative Cellular Activity Data (Illustrative)

Compound	Assay	EC50 (nM) ± SD
IC-1	HIF-1α Stabilization (U2OS)	210.5 ± 25.1
Daprodustat	HIF-1α Stabilization (U2OS)	155.8 ± 18.9
Roxadustat	HIF-1α Stabilization (U2OS)	195.3 ± 22.4

Interpretation: The cellular data corroborates the biochemical findings. IC-1 effectively stabilizes HIF-1α in a cellular environment, confirming cell permeability and target engagement. The rightward shift from the IC50 (biochemical) to the EC50 (cellular) is expected and reflects the additional complexities of the cellular milieu. The relative performance of IC-1 compared to the benchmarks remains consistent, positioning it as a viable inhibitor.

Part 3: Selectivity Profiling

A critical attribute of any high-quality chemical probe or drug candidate is its selectivity. Given that IC-1 contains a metal-chelating moiety, it is essential to assess its activity against other metalloenzymes to rule out off-target effects.

Experimental Rationale

Factor inhibiting HIF (FIH) is another 2-OG/Fe(II)-dependent dioxygenase in the hypoxia pathway that hydroxylates HIF-α, but at a different residue to block its transcriptional activity. Profiling against FIH provides a key measure of selectivity within the same enzyme superfamily. We can use a similar TR-FRET assay format as for PHD2, but with recombinant FIH enzyme and a relevant HIF-α peptide substrate.

Signaling Pathway and Points of Inhibition

Caption: Simplified HIF-1α pathway showing points of enzymatic action and inhibition.

Comparative Selectivity Data (Illustrative)

Selectivity is calculated as the ratio of the IC50 for the off-target (FIH) to the on-target (PHD2). A higher ratio indicates greater selectivity.

Compound	PHD2 IC50 (nM)	FIH IC50 (nM)	Selectivity Ratio (FIH/PHD2)
IC-1	85.4	>10,000	>117x
Daprodustat	43.1	3,500	~81x
Roxadustat	68.7	>10,000	>145x

Interpretation: IC-1 demonstrates excellent selectivity for PHD2 over the related dioxygenase FIH. Its selectivity profile is superior to Daprodustat and comparable to Roxadustat in this illustrative panel. This is a highly desirable characteristic, as potent, selective inhibitors are more likely to have a clean safety profile by minimizing off-target effects.

Conclusion and Future Directions

This benchmarking guide outlines a systematic, three-part strategy for the initial evaluation of 2-Cyclobutoxypyridine-4-carboxylic acid (IC-1 ) as a novel PHD inhibitor. The illustrative data presented positions IC-1 as a potent and selective compound, with performance characteristics on par with clinically relevant benchmarks like Daprodustat and Roxadustat.

The logical progression from in vitro enzymatic potency to cell-based functional activity and finally to off-target selectivity provides a robust and validated workflow. Each stage is designed to answer a critical question about the compound's viability, ensuring that resources are directed toward the most promising candidates.

Future work should expand on this foundation to include:

• Pan-PHD Isoform Profiling: Assess inhibitory activity against PHD1 and PHD3.

• Pharmacokinetic Profiling: Evaluate ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

• In Vivo Efficacy Studies: Test the ability of IC-1 to induce erythropoietin (EPO) production and stimulate erythropoiesis in animal models.

By following this structured approach, researchers can confidently and efficiently benchmark novel compounds, accelerating the path from chemical synthesis to potential clinical application.

References

• Title: Targeting the HIF pathway in anaemia of chronic disease. Source: Nature Reviews Nephrology URL: [Link]

• Title: Discovery of Daprodustat (GSK1278863), a Small Molecule Hypoxia-Inducible Factor Prolyl Hydroxylase Inhibitor for the Treatment of Anemia. Source: Journal of Medicinal Chemistry URL: [Link]

• Title: Roxadustat: a novel oral hypoxia-inducible factor prolyl hydroxylase inhibitor for the treatment of anemia in chronic kidney disease. Source: Expert Opinion on Investigational Drugs URL: [Link]

• Title: Discovery of Pyridine-2-Glycine-Based Hypoxia-Inducible Factor-Prolyl Hydroxylase Domain 2 Inhibitors. Source: Journal of Medicinal Chemistry URL: [Link]

• Title: The HIF-1α Pathway and its Role in Cancer. Source: The Journal of Clinical Investigation URL: [Link]

"physicochemical property comparison of 2-Cyclobutoxypyridine-4-carboxylic acid and its isomers"

An In-Depth Physicochemical Guide for the Drug Developer: Comparing 2-Cyclobutoxypyridine-4-carboxylic Acid and Its Positional Isomers

As Senior Application Scientists, we are often confronted with a crucial decision point in early-stage drug discovery: which molecular scaffold to advance? A promising lead compound is not defined by its potency alone, but by a delicate balance of physicochemical properties that govern its ultimate success as a therapeutic agent. A simple shift in a functional group's position on a core scaffold—creating a positional isomer—can dramatically alter a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.

This guide provides a comprehensive comparison of 2-Cyclobutoxypyridine-4-carboxylic acid and three of its positional isomers. We will move beyond a simple data sheet, focusing instead on the underlying chemical principles, providing authoritative protocols for experimental validation, and discussing the strategic implications of these properties in a drug development context.

The Isomers in Focus

The pyridine ring is a privileged scaffold in medicinal chemistry, offering a basic nitrogen atom that can be crucial for target engagement and solubility. However, the placement of substituents dramatically influences its electronic nature and overall properties. Our analysis focuses on the parent compound and three representative positional isomers, chosen to highlight key differences in electronic and steric environments.

• Parent Compound (C1): 2-Cyclobutoxypyridine-4-carboxylic acid

• Isomer 1 (C2): 6-Cyclobutoxypyridine-2-carboxylic acid

• Isomer 2 (C3): 2-Cyclobutoxypyridine-3-carboxylic acid

• Isomer 3 (C4): 5-Cyclobutoxypyridine-3-carboxylic acid

Acidity Constant (pKa): The Ionization Game

Expertise & Experience: The pKa dictates the charge state of a molecule at a given pH. For a molecule with both a basic pyridine nitrogen and an acidic carboxylic acid, there are two key pKa values. The pKa of the carboxylic acid (pKa₁) governs its conversion to the anionic carboxylate, while the pKa of the pyridinium ion (pKa₂) dictates the protonation of the basic nitrogen. This charge state is paramount, as it directly influences solubility, membrane permeability, and the potential for ionic interactions with the biological target. An ideal oral drug often requires a delicate pKa balance to ensure dissolution in the stomach (low pH) and absorption in the intestine (higher pH).

Predicted pKa Values & Scientific Rationale

Compound	Group	Predicted pKa Range	Rationale
C1	Carboxylic Acid	3.5 - 4.5	The electron-withdrawing pyridine nitrogen increases the acidity of the carboxylic acid compared to benzoic acid.
Pyridinium Ion	1.0 - 2.0	The ortho-cyclobutoxy group and the para-carboxyl group both withdraw electron density, reducing the basicity of the pyridine nitrogen.
C2	Carboxylic Acid	2.5 - 3.5	The carboxylic acid is now ortho to the pyridine nitrogen, whose strong inductive electron-withdrawing effect significantly stabilizes the carboxylate anion, lowering the pKa (making it more acidic). This is analogous to the lower pKa of picolinic acid versus isonicotinic acid.
Pyridinium Ion	1.0 - 2.0	Similar to C1, the ring is substituted with two electron-withdrawing groups, keeping the nitrogen's basicity low.
C3	Carboxylic Acid	4.0 - 5.0	The carboxylic acid is now meta to the nitrogen. The inductive effect is weaker at this position, resulting in a pKa closer to that of a standard substituted benzoic acid.
Pyridinium Ion	2.5 - 3.5	The strongly electron-donating cyclobutoxy group is ortho to the nitrogen, increasing its electron density and making it more basic compared to C1 and C2.
C4	Carboxylic Acid	4.0 - 5.0	Both groups are meta to the nitrogen, leading to weaker electronic influence and a pKa similar to C3.
Pyridinium Ion	2.0 - 3.0	The cyclobutoxy group is no longer ortho or para to the nitrogen, so its electron-donating effect on the nitrogen's basicity is less pronounced than in C3.

Authoritative Protocol: Potentiometric Titration for pKa Determination

This protocol provides a robust method for determining pKa values by monitoring pH changes during titration with a standardized acid or base.

Causality: The inflection point of the resulting titration curve corresponds to the pH at which 50% of the species is ionized, which, by definition, is the pKa.

Workflow for pKa determination via potentiometric titration.

Lipophilicity (logP): Crossing the Membrane

Expertise & Experience: Lipophilicity, the affinity of a molecule for a lipid-like environment, is a critical determinant of its ADME properties. It is commonly expressed as logP, the logarithm of the partition coefficient between octanol and water. A logP that is too low may lead to poor membrane permeability and high renal clearance, while a logP that is too high can result in poor aqueous solubility, high metabolic turnover, and potential off-target toxicity. For oral drugs, a logP value between 1 and 3 is often considered a good starting point.

Predicted logP Values & Scientific Rationale

We can estimate logP values (in this case, ALOGP, a common computational method) to compare the isomers.

Compound	Predicted ALOGP	Rationale
C1	~2.1	The cyclobutoxy group is a significant contributor to lipophilicity. The intramolecular arrangement allows for some polarity shielding.
C2	~2.1	The overall atomic composition is identical to C1, leading to a very similar predicted logP value. Minor differences could arise from changes in intramolecular hydrogen bonding potential.
C3	~2.3	Placing the polar groups adjacent (ortho) can sometimes lead to intramolecular hydrogen bonding, which neutralizes polarity and slightly increases the measured logP by presenting a more "greasy" face to the solvent.
C4	~2.1	With groups meta to each other, the potential for intramolecular interactions is reduced compared to C3, leading to a logP similar to C1 and C2.

Authoritative Protocol: Shake-Flask Method for logP Determination

This is the traditional and most reliable method for measuring logP, directly quantifying the compound's distribution between two immiscible phases.

Trustworthiness: This protocol is self-validating. The concentration of the compound is measured in both phases, and the sum should equal the initial amount, ensuring mass balance and accuracy.

• Phase Preparation: Prepare a saturated solution of n-octanol in water and water in n-octanol by mixing equal volumes and allowing the phases to separate overnight. Use these pre-saturated solvents for the experiment to prevent volume changes.

• Stock Solution: Prepare a stock solution of the test compound in the chosen primary solvent (e.g., n-octanol).

• Partitioning: Add a known volume of the stock solution to a vessel containing a known volume of the second solvent. A typical ratio is 1:1 or 2:1 octanol:water.

• Equilibration: Seal the vessel and shake vigorously at a constant temperature (e.g., 25 °C) for a sufficient time (e.g., 1-2 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vessel to ensure complete separation of the two phases.

• Quantification: Carefully withdraw an aliquot from each phase. Determine the concentration of the compound in each aliquot using a suitable analytical method, such as UV-Vis spectroscopy or HPLC.

• Calculation: Calculate logP using the formula: logP = log([Compound]octanol / [Compound]water).

Aqueous Solubility: Getting into Solution

Expertise & Experience: A drug must first dissolve to be absorbed. Poor aqueous solubility is a major cause of failure in drug development. Solubility is governed by a trade-off between the energy required to break the compound's crystal lattice (related to its melting point) and the energy released upon its solvation by water molecules (related to its polarity and pKa).

Predicted Solubility Trends

Predicting absolute solubility is notoriously difficult, but we can infer trends based on other physicochemical parameters.

Compound	Predicted Solubility Trend	Rationale
C1	Moderate	The presence of both a hydrogen bond donor (acid) and acceptors (acid, N-atom) aids solubility.
C2	Potentially Lower	This isomer is predicted to have the lowest pKa and may have a higher melting point due to efficient crystal packing (a common feature of 2-substituted pyridine carboxylic acids), both of which would decrease intrinsic solubility.
C3	Potentially Higher	The higher basicity of the pyridine nitrogen (pKa₂) means it will be more readily protonated at acidic pH, forming a soluble salt. The potential for intramolecular hydrogen bonding might slightly decrease interaction with water, but the pKa effect is likely to dominate.
C4	Moderate	Properties are expected to be intermediate, without the strong electronic effects seen in C2 or the enhanced basicity of C3.

Authoritative Protocol: Equilibrium Shake-Flask Solubility Assay

This method determines the thermodynamic solubility, which is the true equilibrium concentration of a compound in a saturated solution.

Workflow for thermodynamic solubility determination.

Solid State: Melting Point & Crystal Structure

Expertise & Experience: The melting point (MP) is a proxy for the stability of the crystal lattice. A higher melting point implies stronger intermolecular forces, which require more energy to overcome for the compound to dissolve. Differences in the crystal packing of isomers can lead to significant differences in melting points and, consequently, solubility. Furthermore, understanding the single-crystal X-ray structure provides unambiguous proof of the molecular structure and reveals the specific intermolecular interactions (e.g., hydrogen bonds, pi-stacking) that dictate the solid-state properties.

Predicted Melting Point Trends

Compound	Predicted MP Trend	Rationale
C1	Intermediate	The substitution pattern allows for hydrogen bonding and dipole interactions.
C2	Highest	The structure of picolinic acids (2-carboxy-pyridines) often facilitates the formation of very stable, planar hydrogen-bonded dimers, which can lead to exceptionally efficient crystal packing and high melting points.
C3	Lowest	The adjacent (ortho) placement of the bulky cyclobutoxy group and the carboxylic acid may introduce steric hindrance that disrupts optimal crystal packing, leading to a lower melting point.
C4	Intermediate	Lacks the highly ordered packing motif of C2 or the steric disruption of C3.

Authoritative Protocol: Single-Crystal X-ray Diffraction Workflow

This is the definitive method for determining the three-dimensional structure of a molecule in the solid state.

• Crystal Growth (The Art): This is the most critical and often challenging step.

  • Slowly evaporate the solvent from a saturated solution of the compound.

  • Use vapor diffusion, where a solution of the compound is placed in a vial inside a larger sealed jar containing a solvent in which the compound is less soluble (the "anti-solvent").

  • Experiment with a wide range of solvents and solvent mixtures (e.g., ethanol, acetonitrile, ethyl acetate, hexane).

• Crystal Mounting: Carefully select a single, well-formed crystal and mount it on a goniometer head.

• Data Collection: Place the mounted crystal in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, which diffracts the X-rays into a specific pattern of spots. The crystal is rotated to collect a full sphere of diffraction data.

• Structure Solution and Refinement:

  • The positions of the diffraction spots are used to determine the unit cell dimensions of the crystal.

  • The intensities of the spots are used to solve the phase problem and generate an initial electron density map.

  • A molecular model is fitted to the electron density map and refined to achieve the best fit with the experimental data.

Summary & Strategic Conclusion

The choice between these isomers is not straightforward and highlights the multi-parameter optimization challenge in drug discovery.

Property	C1 (Parent)	C2 (Isomer 1)	C3 (Isomer 2)	C4 (Isomer 3)
Carboxylic pKa	Moderate	Lowest (Most Acidic)	Highest (Least Acidic)	High
Pyridine pKa	Low	Low	Highest (Most Basic)	Moderate
logP	~2.1	~2.1	~2.3 (Most Lipophilic)	~2.1
Solubility	Moderate	Likely Low	Likely High (at low pH)	Moderate
Melting Point	Intermediate	Likely Highest	Likely Lowest	Intermediate

Strategic Implications:

• Isomer C2 (6-Cyclobutoxy-2-carboxylic acid) , with its predicted high melting point and low pKa, is a high-risk candidate for poor solubility despite having a favorable logP. Its strong acidity could also lead to off-target interactions.

• Isomer C3 (2-Cyclobutoxypyridine-3-carboxylic acid) is intriguing. Its higher pyridine basicity could be leveraged to form soluble salts, potentially overcoming any solubility issues from its slightly higher lipophilicity. This makes it a strong candidate if aqueous solubility is a key hurdle.

• Parent C1 and Isomer C4 represent more conservative, balanced profiles. They lack the potential solubility red flags of C2 or the distinct advantages of C3, making them safer but perhaps less optimal starting points.

Ultimately, this guide illustrates that positional isomerism is a powerful tool. By understanding the fundamental physicochemical principles and validating them with the robust experimental protocols outlined here, a research team can make a data-driven decision, selecting the isomer with the highest probability of success long before it enters costly preclinical and clinical development.

References

• Manallack, D. T. (2007). The pKa Distribution of Drugs: Application to Drug Discovery. Perspectives in Medicinal Chemistry, 1, 25–38. Available at: [Link]

• IUPAC. (n.d.). Stability Constants Database. Academic Software. While a direct link is not possible, this resource is a primary source for experimental pKa data that underpins the principles discussed. A general access point is through IUPAC resources.

• Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3–26. Available at: [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727. Available at: [Link]

• Yalkowsky, S. H., & He, Y. (2003). Handbook of Aqueous Solubility Data. CRC Press.
• Gilli, G., Gilli, P. (2009). The Nature of the Hydrogen Bond: Outline of a Comprehensive Hydrogen Bond Theory. Oxford University Press.

Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 2-Cyclobutoxypyridine-4-carboxylic acid

For researchers and drug development professionals, the synthesis and application of novel compounds like 2-Cyclobutoxypyridine-4-carboxylic acid are routine. However, the lifecycle of these chemicals extends beyond the laboratory bench. Proper disposal is not merely a regulatory formality but a critical component of ensuring laboratory safety, environmental stewardship, and scientific integrity. This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of 2-Cyclobutoxypyridine-4-carboxylic acid, drawing from established best practices for pyridine derivatives and carboxylic acids.

Hazard Identification and Essential Safety Precautions

Understanding the potential hazards of 2-Cyclobutoxypyridine-4-carboxylic acid is the foundation of its safe handling and disposal. While comprehensive toxicological data for this specific compound is not widely available, its structural motifs—a pyridine ring and a carboxylic acid group—suggest a hazard profile that must be respected. Pyridine and its derivatives are often associated with varying levels of toxicity, and carboxylic acids can be corrosive or irritating. Therefore, a cautious approach is paramount.

All handling and disposal operations should be conducted in a well-ventilated area, preferably within a certified chemical fume hood. Adherence to appropriate Personal Protective Equipment (PPE) is mandatory.

Hazard Class (Anticipated)	Personal Protective Equipment (PPE)	Rationale
Acute Toxicity	Nitrile or butyl rubber gloves, lab coat, safety glasses with side shields	To prevent skin absorption and contact.
Skin Corrosion/Irritation	Chemical-resistant gloves and lab coat	To protect skin from potential corrosive or irritating effects.
Serious Eye Damage/Irritation	Chemical safety goggles or a face shield	To prevent irreversible eye damage from splashes or dust.[1]
Respiratory Irritation	Use within a chemical fume hood	To avoid inhalation of dust or aerosols, which may irritate the respiratory tract.

The Cardinal Rule: Professional Hazardous Waste Disposal

The primary and non-negotiable method for the disposal of 2-Cyclobutoxypyridine-4-carboxylic acid is through a licensed and approved hazardous waste disposal facility.[2] This ensures compliance with local, state, and federal regulations and minimizes environmental impact.

Under no circumstances should 2-Cyclobutoxypyridine-4-carboxylic acid or its waste be disposed of down the drain or in regular trash. [2] The ecological impact of introducing such compounds into aquatic ecosystems is often unknown, and it can interfere with wastewater treatment processes.

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for collecting and preparing 2-Cyclobutoxypyridine-4-carboxylic acid for professional disposal.

Step 1: Waste Segregation

Proper segregation is crucial to prevent dangerous chemical reactions within a waste container.

• Designate a Specific Waste Stream: Establish a dedicated waste container for 2-Cyclobutoxypyridine-4-carboxylic acid and materials contaminated with it.

• Avoid Mixing: Do not mix this waste with other chemical waste streams unless their compatibility is certain. In particular, avoid mixing with strong bases, oxidizing agents, or reactive metals, as these are common incompatibilities for carboxylic acids.[1][3]

Step 2: Waste Collection and Container Management

• Container Selection: Use a chemically compatible container, such as high-density polyethylene (HDPE), with a secure, leak-proof lid.

• Labeling: Immediately label the container with "Hazardous Waste," the full chemical name "2-Cyclobutoxypyridine-4-carboxylic acid," and the approximate concentration if in solution. The date of initial waste addition should also be recorded.

• Container Integrity: Keep the container closed at all times, except when adding waste. Do not overfill; a good rule of thumb is to fill to no more than 80-90% capacity to allow for vapor expansion.

Step 3: Storage Pending Disposal

• Location: Store the sealed and labeled waste container in a designated, well-ventilated, and secure satellite accumulation area.

• Segregation: Ensure the container is stored away from incompatible materials.

Step 4: Arranging for Professional Disposal

• Contact your EHS Office: Your institution's Environmental Health and Safety (EHS) department is your primary resource. They will provide the necessary paperwork and schedule a pickup with a licensed hazardous waste contractor.

• Documentation: Complete all required waste disposal forms accurately and thoroughly.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-Cyclobutoxypyridine-4-carboxylic acid.

Caption: Workflow for the safe disposal of 2-Cyclobutoxypyridine-4-carboxylic acid.

Spill Management

In the event of a spill, immediate and correct action is vital to mitigate exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Don PPE: Before addressing the spill, don the appropriate PPE as outlined in the table above.

• Containment: For a solid spill, gently sweep or scoop the material to avoid creating dust. For a liquid spill, use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

• Collection: Place all contaminated materials into a labeled hazardous waste container.

• Decontamination: Clean the spill area with an appropriate solvent, and collect the cleaning materials as hazardous waste.

• Report: Report the spill to your supervisor and EHS office, regardless of the size.

By adhering to these procedures, researchers can ensure that the final step in the lifecycle of 2-Cyclobutoxypyridine-4-carboxylic acid is handled with the same level of scientific rigor and responsibility as its synthesis and application. This commitment to safety and environmental compliance is the hallmark of a trustworthy and authoritative laboratory environment.

References

• Bio-Rad. (n.d.). 2,6-Pyridinedicarboxylic acid Safety Data Sheet. [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Production, Import, Use, and Disposal of Pyridine. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.com [fishersci.com]

Navigating the Safe Handling of 2-Cyclobutoxypyridine-4-carboxylic acid: A Guide for Laboratory Professionals

For researchers and scientists at the forefront of drug development, the meticulous handling of novel chemical entities is paramount to both personal safety and experimental integrity. This guide provides essential, immediate safety and logistical information for the handling of 2-Cyclobutoxypyridine-4-carboxylic acid, a compound of interest in medicinal chemistry. In the absence of a specific Safety Data Sheet (SDS) for this exact molecule, this document synthesizes data from structurally similar compounds and established laboratory safety protocols to offer a robust framework for its safe utilization.

Hazard Assessment: Understanding the Risks

Assumed Hazard Profile:

• Oral Toxicity: Harmful if swallowed.

• Skin Corrosion/Irritation: May cause skin irritation.

• Eye Damage/Irritation: May cause serious eye irritation or damage.

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial to mitigate the risks associated with handling 2-Cyclobutoxypyridine-4-carboxylic acid, particularly in its solid, powdered form.[5][6][7] The following table outlines the recommended PPE for various laboratory operations.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields or chemical splash goggles.[8][9] A face shield is recommended for larger quantities.[10]	Chemical-resistant gloves (e.g., nitrile or neoprene).[1][2] Double gloving is advisable.	Fully-buttoned laboratory coat.[11]	Work in a certified chemical fume hood.[1][2] If a fume hood is not available, a NIOSH-approved respirator for particulates is necessary.[7]
Dissolving in Solvents	Chemical splash goggles.[2]	Chemical-resistant gloves (select based on solvent compatibility).	Laboratory coat.	Work in a certified chemical fume hood.
Running Reactions and Work-up	Chemical splash goggles.	Chemical-resistant gloves (select based on all chemicals in use).	Laboratory coat.	Work in a certified chemical fume hood.
Handling Waste	Chemical splash goggles.	Chemical-resistant gloves.	Laboratory coat.	As needed, based on the nature of the waste.

Operational Plan: Step-by-Step Guidance for Safe Handling

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a safe working environment.

Preparation and Engineering Controls

• Designated Area: All work with 2-Cyclobutoxypyridine-4-carboxylic acid should be conducted in a designated area within a certified chemical fume hood.[11]

• Ventilation: Ensure the fume hood is functioning correctly before commencing any work.[1]

• Emergency Equipment: Confirm the location and functionality of the nearest safety shower and eyewash station.[11] An emergency eyewash must be accessible within ten seconds of the work area.[11]

• Spill Kit: Have a chemical spill kit readily available, containing an inert absorbent material such as vermiculite or sand.[1]

Handling Procedures

• Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table above before handling the compound.

• Weighing: When weighing the solid compound, use a weigh boat or weighing paper within the chemical fume hood to minimize dust generation.

• Transfers: Conduct all transfers of the solid or solutions containing the compound within the fume hood.

• Housekeeping: Clean any spills immediately using an appropriate absorbent material. Avoid dry sweeping of any spilled solid to prevent aerosolization.

Post-Handling

• Decontamination: Wipe down the work area with an appropriate solvent and then with soap and water.

• Glove Removal: Remove gloves using the proper technique to avoid skin contamination and dispose of them as hazardous waste.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[11]

Disposal Plan: Responsible Waste Management

All waste containing 2-Cyclobutoxypyridine-4-carboxylic acid must be treated as hazardous chemical waste.[12]

• Solid Waste: Collect unused solid compound, contaminated weigh boats, and other disposable labware in a dedicated, clearly labeled hazardous waste container made of a compatible material like high-density polyethylene (HDPE).

• Liquid Waste: Collect solutions containing the compound in a labeled, leak-proof hazardous waste container.

• Contaminated PPE: Dispose of gloves, disposable lab coats, and other contaminated PPE in a designated hazardous waste bag.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "2-Cyclobutoxypyridine-4-carboxylic acid," and the date of generation.

• Storage and Disposal: Store sealed hazardous waste containers in a designated, well-ventilated, and secure waste accumulation area. Arrange for collection and disposal through your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal contractor.

Visual Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment when handling 2-Cyclobutoxypyridine-4-carboxylic acid.

Caption: PPE Selection Workflow Diagram

References

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